4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

• CAS: 288401-65-0

Core Science & Biosynthesis

Chemical structure and molecular weight of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

This technical guide details the chemical structure, physicochemical properties, and synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole , a specific benzoylpyrazole derivative associated with herbicidal activity via HPPD inhibition.

Executive Summary

4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole is a bioactive heterocyclic compound belonging to the benzoylpyrazole class.[1] Structurally, it consists of a 1-phenylpyrazole core substituted at the 4-position with a 2-hydroxy-4,5-dimethylbenzoyl moiety. This molecular architecture is characteristic of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors, a class of herbicides that disrupt carotenoid biosynthesis, leading to plant bleaching and death.

The compound is notable for its intramolecular hydrogen bonding (Resonance-Assisted Hydrogen Bond, RAHB) between the carbonyl oxygen and the ortho-hydroxyl group, which stabilizes the conformation and facilitates metal chelation (typically Fe²⁺) within the enzyme active site.

Key Chemical Identity

Property	Detail
IUPAC Name	(2-hydroxy-4,5-dimethylphenyl)(1-phenyl-1H-pyrazol-4-yl)methanone
Molecular Formula	C₁₈H₁₆N₂O₂
Molecular Weight	292.34 g/mol
Exact Mass	292.1212 Da
Core Scaffold	1-Phenyl-1H-pyrazole
Pharmacophore	ortho-Hydroxyaryl ketone (bidentate chelator)

Chemical Structure Analysis

Structural Components

The molecule is composed of three distinct domains:

• The Pyrazole Core (Ring A): A five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The N1 position is substituted with a phenyl group, providing lipophilic bulk essential for binding in the hydrophobic pocket of the target enzyme.

• The Linker: A carbonyl group (C=O) connecting C4 of the pyrazole to the benzene ring.

• The Benzoyl Moiety (Ring B): A phenyl ring substituted with:

  • Hydroxyl (-OH) at position 2: Critical for catalytic inhibition.

  • Methyl (-CH₃) groups at positions 4 and 5: These substituents modulate steric fit and lipophilicity (LogP).

Intramolecular Interactions

The defining feature of this molecule is the keto-enol like interaction (though it exists primarily as the phenol-ketone tautomer). The proton of the 2-hydroxyl group forms a strong hydrogen bond with the carbonyl oxygen (O-H···O=C).

• Effect: This planarizes the benzoyl moiety relative to the carbonyl, reducing the energy penalty for binding to the metal center of the HPPD enzyme.

• Chelation: The O=C-C-C-OH motif forms a pseudo-six-membered ring, creating a "pincer" that binds Fe²⁺.

Figure 1: Structural connectivity and key intramolecular interaction.

Physicochemical Properties[1][3][4][5][6]

Property	Value (Predicted/Calculated)	Significance
LogP (Octanol/Water)	4.2 ± 0.5	Highly lipophilic; suggests good membrane permeability but low water solubility.
pKa (Hydroxyl)	9.5 - 10.2	The intramolecular H-bond increases the pKa compared to unsubstituted phenol (pKa ~10), making deprotonation harder.
Polar Surface Area (PSA)	~46 Ų	Indicates good oral bioavailability potential (Rule of 5 compliant).
Rotatable Bonds	2	Rigid structure due to H-bonding and aromaticity.
H-Bond Donors	1 (Phenolic OH)
H-Bond Acceptors	2 (Carbonyl O, Pyrazole N2)

Synthesis Protocol

The most robust synthetic route for ortho-hydroxyaryl ketones is the Fries Rearrangement of a phenolic ester. This method ensures regiospecificity for the ortho position relative to the hydroxyl group.

Reagents & Materials

• Precursors: 1-Phenyl-1H-pyrazole-4-carboxylic acid, 3,4-Dimethylphenol.

• Catalyst: Aluminum Chloride (AlCl₃) (anhydrous).

• Solvent: Chlorobenzene or Nitrobenzene (High boiling point required).

• Reagents: Thionyl Chloride (SOCl₂), Pyridine (base).

Step-by-Step Methodology

Phase 1: Acid Chloride Formation

• Suspend 1-phenyl-1H-pyrazole-4-carboxylic acid (1.0 eq) in dry toluene.

• Add Thionyl Chloride (1.5 eq) and a catalytic drop of DMF.

• Reflux for 2-3 hours until gas evolution (HCl, SO₂) ceases.

• Evaporate solvent to yield 1-phenylpyrazole-4-carbonyl chloride .

Phase 2: Esterification

• Dissolve 3,4-Dimethylphenol (1.0 eq) in dichloromethane (DCM) with Pyridine (1.2 eq).

• Add the acid chloride (prepared above) dropwise at 0°C.

• Stir at room temperature for 4 hours.

• Wash with dilute HCl, dry over MgSO₄, and concentrate to obtain the intermediate ester: 3,4-dimethylphenyl 1-phenylpyrazole-4-carboxylate .

Phase 3: Fries Rearrangement (Critical Step)

• Dissolve the ester in Chlorobenzene .

• Add Aluminum Chloride (AlCl₃) (3.0 eq) in portions (exothermic).

• Heat the mixture to 120-130°C for 6-8 hours. Note: High temperature favors the thermodynamic ortho-rearrangement product.

• Quench: Cool to RT and pour onto crushed ice/HCl to decompose the aluminum complex.

• Extraction: Extract with ethyl acetate. The organic layer will contain the target 2-hydroxy ketone.

• Purification: Recrystallize from ethanol or purify via silica gel chromatography (Hexane:EtOAc gradient).

Figure 2: Synthetic pathway via Fries Rearrangement.

Mechanism of Action: HPPD Inhibition

This compound functions as a competitive inhibitor of 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) (EC 1.13.11.27).

• Target: HPPD converts 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA) in the tyrosine catabolism pathway.

• Inhibition Mode: The 2-hydroxybenzoyl motif mimics the substrate's keto-acid structure.

• Chelation: The inhibitor binds to the active site Fe²⁺ ion via the carbonyl oxygen and the phenolic hydroxyl oxygen (bidentate ligand).

• Pi-Stacking: The 1-phenylpyrazole tail engages in

  stacking interactions with phenylalanine residues (e.g., Phe381, Phe424 in Arabidopsis HPPD) lining the hydrophobic access channel.

• Result: Blockage of HGA production

  Depletion of Plastoquinone Loss of Carotenoids Photo-oxidative bleaching of the plant.

Analytical Characterization (Expected)

To validate the synthesis, the following spectral data should be confirmed:

• ¹H NMR (400 MHz, CDCl₃):

  • ~11.5-12.0 ppm (s, 1H, OH , chelated, downfield).
  • ~8.5 ppm (s, 1H, Pyrazole H-5 ).
  • ~8.1 ppm (s, 1H, Pyrazole H-3 ).
  • ~7.4-7.7 ppm (m, 5H, N-Phenyl ).
  • ~7.2 ppm (s, 1H, Benzoyl H-6 ).
  • ~6.8 ppm (s, 1H, Benzoyl H-3 ).
  • ~2.2-2.3 ppm (s, 6H, two CH₃ groups).[2]

• Mass Spectrometry (ESI+):

  • [M+H]⁺ Peak: 293.34 Da .

  • Fragment ions: Loss of phenyl group or cleavage at the carbonyl.

References

• Synthesis of 4-Benzoylpyrazoles

  • Sener, A., et al. "Synthesis and Some Reactions of 4-Benzoyl-5-Phenyl-1-(2,4,6-Trichloro Phenyl)-1H-Pyrazole-3-Carboxylic Acid." Turkish Journal of Chemistry, 2004. Link

• HPPD Inhibitor Mechanism

  • Wang, J., et al. "Bipyrazone: a new HPPD-inhibiting herbicide in wheat." Scientific Reports, 2020. Link

• Martin, R. "The Fries Rearrangement.

• Chemical Property Calculation

  • PubChem Database. "1-Phenyl-1H-pyrazole Derivatives."[1][3][4][5] Link

Sources

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• 2. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. 1H-Pyrazole, 3,5-dimethyl-1-phenyl- [webbook.nist.gov]

Physical properties and solubility profile of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Executive Summary

The compound 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (CAS: 288401-65-0) represents a highly specialized molecular scaffold within the benzoylpyrazole class. Structurally characterized by a 1-phenylpyrazole core linked to a 4,5-dimethyl-2-hydroxybenzoyl moiety, this compound is of significant interest in medicinal chemistry and agrochemical development[1][2]. Benzoylpyrazoles are frequently investigated as kinase inhibitors, analgesic agents, and selective herbicides[2][3][4].

The defining physicochemical feature of this molecule is the spatial proximity of the 2-hydroxyl group to the carbonyl oxygen, which facilitates a strong intramolecular hydrogen bond[5]. This technical guide provides an in-depth analysis of how this structural phenomenon governs the compound's lipophilicity, thermodynamic solubility, and solvent interactions, alongside rigorous, self-validating protocols for empirical characterization.

Structural and Physicochemical Profiling

Molecular Architecture and Intramolecular Interactions

The molecular formula of the compound is C₁₈H₁₆N₂O₂, with a molecular weight of 292.33 g/mol . The structure can be divided into two primary domains:

• The 1-Phenylpyrazole Core: This domain provides a rigid, planar, and highly lipophilic foundation. The absence of hydrogen bond donors on the pyrazole ring and the presence of the N-phenyl substitution significantly drive the compound's baseline hydrophobicity[6][7].

• The 4,5-Dimethyl-2-hydroxybenzoyl Moiety: The addition of two methyl groups at the 4 and 5 positions increases steric bulk and lipophilicity. More critically, the hydroxyl group at the ortho (2-) position engages in a robust intramolecular hydrogen bond with the adjacent methanone carbonyl[1][5].

Causality of Physicochemical Behavior: In aqueous environments, molecules typically rely on hydrogen bond donors (like -OH) and acceptors (like C=O) to interact with water molecules, lowering the free energy of solvation. However, in 2-hydroxybenzoyl systems, the intramolecular hydrogen bond effectively "masks" these polar groups from the surrounding solvent[5]. This thermodynamic preference for internal bonding over external solvation drastically increases the apparent partition coefficient (LogP) and reduces aqueous solubility, while simultaneously enhancing passive transcellular membrane permeability[1][5].

Logic flow of intramolecular H-bonding affecting solubility and permeability.

Summary of Physicochemical Properties

The following table summarizes the calculated and empirical physicochemical parameters of the compound, derived from structural analogs and predictive models[6][7][8].

Property	Value / Estimate	Mechanistic Rationale
Molecular Weight	292.33 g/mol	Optimal for small-molecule drug space (Lipinski's Rule of 5 compliant).
Calculated LogP (cLogP)	~4.2 - 4.8	High lipophilicity driven by the 1-phenyl ring and 4,5-dimethyl groups.
Topological Polar Surface Area (TPSA)	45.8 Ų	Low TPSA due to masked H-bonding; predicts excellent BBB and GI permeability.
H-Bond Donors (Effective)	0 (Apparent)	The single -OH is internally sequestered by the carbonyl group.
H-Bond Acceptors	3	N of pyrazole, O of hydroxyl, O of carbonyl.
pKa (Phenolic OH)	~8.5 - 9.5	Weakly acidic; ionization only occurs in highly alkaline environments.

Solubility Profile & Solvent Interactions

Aqueous and pH-Dependent Solubility

Due to its high lipophilicity and masked polarity, 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole exhibits poor aqueous solubility (typically < 10 µg/mL) across physiological pH ranges (pH 1.2 to 7.4).

However, the solubility is highly pH-dependent at alkaline extremes. When the environmental pH exceeds the pKa of the phenolic hydroxyl group (pH > 9.5), the hydroxyl group deprotonates to form a phenolate anion. This ionization ruptures the intramolecular hydrogen bond, exposing the charged oxygen and the carbonyl group to water, which exponentially increases thermodynamic solubility.

Organic Solvent Profile

The compound demonstrates excellent solubility in organic media, which is critical for synthesis, purification, and analytical sample preparation:

• Polar Aprotic Solvents (DMSO, DMF): Highly soluble (>50 mg/mL). These solvents can disrupt the intramolecular hydrogen bond by acting as strong external hydrogen bond acceptors.

• Chlorinated Solvents (Dichloromethane, Chloroform): Highly soluble. The non-polar, polarizable nature of these solvents perfectly matches the lipophilic 1-phenylpyrazole core.

• Alcohols (Methanol, Ethanol): Moderately soluble. Alcohols provide both H-bond donor and acceptor capabilities, competing with the internal hydrogen bond[3].

Experimental Methodologies for Characterization

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification to prevent common analytical artifacts (e.g., kinetic supersaturation or filter adsorption).

Thermodynamic Solubility Determination (Shake-Flask Method)

Thermodynamic solubility represents the absolute equilibrium between the solid lattice and the solvated state, distinguishing it from kinetic solubility (which can be artificially inflated by solvent-shifting methods).

Step-by-Step Protocol:

• Saturation: Add an excess amount of the solid compound (e.g., 5 mg) to 1 mL of the target vehicle (e.g., 0.1 N HCl, Phosphate Buffer pH 6.8, or pure organic solvents) in a sealed glass vial. Causality: Excess solid ensures the solution reaches maximum thermodynamic capacity without depleting the solid phase.

• Equilibration: Place the vials in an isothermal shaker at 25°C ± 0.1°C and agitate at 300 rpm for 48 hours. Causality: 48 hours is required to overcome the high lattice energy of the crystalline solid and achieve true thermodynamic equilibrium, preventing false-low readings.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes to pellet the undissolved solid. Carefully extract the supernatant and filter it.

  • Critical Control: Use PVDF filters for aqueous buffers and PTFE filters for organic solvents. Discard the first 0.2 mL of filtrate to saturate any non-specific binding sites on the filter membrane, ensuring the quantified concentration is accurate.

• Quantification: Dilute the filtrate appropriately and analyze via RP-HPLC-UV (C18 column, 254 nm detection). Quantify against a 5-point calibration curve prepared in a highly solubilizing solvent (e.g., 50% Acetonitrile/Water).

Step-by-step workflow for thermodynamic solubility determination.

pKa Determination via Cosolvent Potentiometric Titration

Because the compound is practically insoluble in pure water, traditional aqueous titration will fail due to precipitation. A cosolvent approach is mandatory.

• Preparation: Dissolve the compound in varying ratios of Methanol/Water (e.g., 30%, 40%, 50% v/v Methanol) at a concentration of 1 mM.

• Titration: Titrate the solutions with standardized 0.1 N NaOH under an argon atmosphere at 25°C. Causality: Argon prevents atmospheric CO₂ from dissolving into the solution as carbonic acid, which would skew the alkaline titration curve.

• Extrapolation: Calculate the apparent pKa (psKa) for each cosolvent ratio. Plot the psKa values against the dielectric constant or molar fraction of the cosolvent (Yasuda-Shedlovsky plot) and extrapolate to 0% cosolvent to determine the true aqueous pKa.

Implications for Formulation and Drug Development

For drug development professionals, 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole falls squarely into Biopharmaceutics Classification System (BCS) Class II (Low Solubility, High Permeability).

Because the intramolecular hydrogen bond facilitates excellent membrane crossing but severely limits dissolution in the gastrointestinal tract, conventional solid oral dosage forms (e.g., simple compressed tablets) will likely suffer from dissolution-rate-limited bioavailability.

Recommended Formulation Strategies:

• Amorphous Solid Dispersions (ASDs): Spray-drying the compound with hydrophilic polymers (e.g., HPMCAS or PVP-VA) can trap the molecule in a high-energy amorphous state, breaking the crystalline lattice and significantly boosting apparent solubility in the GI tract.

• Lipid-Based Formulations (SEDDS/SMEDDS): Given its high LogP and excellent solubility in non-polar media, dissolving the compound in a mixture of oils, surfactants, and co-solvents (Self-Emulsifying Drug Delivery Systems) will keep the drug in a solubilized state, utilizing the lymphatic transport pathway to bypass first-pass metabolism.

References

• PubChem. "4-Benzoylpyrazole | C10H8N2O | CID 13948097". National Center for Biotechnology Information. Available at:[Link]

• Cheméo. "1H-Pyrazole, 1-phenyl-". Cheméo Database. Available at: [Link]

• Arkat USA. "Synthesis and structure of novel 4,5-dihydro-1H-pyrazoles: salicylic acid based analgesic agents". Available at: [Link]

• PubChem. "Ro-3201195 | C19H18FN3O4 | CID 5327067". National Center for Biotechnology Information. Available at: [Link]

• Lampert, H., Mikenda, W., & Karpfen, A. "Intramolecular Hydrogen Bonding in 2-Hydroxybenzoyl Compounds: Infrared Spectra and Quantum Chemical Calculations". The Journal of Physical Chemistry A. ACS Publications. Available at: [Link]

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• 8. 4-Benzoylpyrazole | C10H8N2O | CID 13948097 - PubChem [pubchem.ncbi.nlm.nih.gov]

Pharmacophore Analysis of 1-Phenylpyrazole Based Ligands

Executive Summary: The Privileged Scaffold

In the landscape of modern medicinal chemistry, the 1-phenylpyrazole moiety stands as a "privileged scaffold"—a molecular framework capable of providing high-affinity ligands for a diverse array of biological targets. From the blockbuster anti-inflammatory drug Celecoxib (COX-2 inhibition) to emerging oncology targets like MCL-1 and EGFR , this scaffold offers a unique balance of rigidity and functionalizability.

This guide provides a rigorous technical analysis of the pharmacophoric properties of 1-phenylpyrazole derivatives. We move beyond simple Structure-Activity Relationships (SAR) to explore the spatial arrangement of steric and electronic features (the pharmacophore) that drive supramolecular recognition.

Structural Anatomy & Pharmacophoric Features

To understand the pharmacophore, one must first dissect the electronic and geometric properties of the core scaffold.

The Core Geometry

The 1-phenylpyrazole system is not planar. Steric hindrance between the ortho-hydrogens of the phenyl ring and the C5-substituent (or N2 lone pair) forces a twisted conformation.

• Torsion Angle: Typically ranges between 30° and 60°, creating a non-planar, "propeller-like" topology.

• Pharmacophoric Implication: This twist allows the scaffold to fit into globular active sites (like the COX-2 hydrophobic channel) where planar molecules might clash.

Electronic Feature Mapping

Table 1 summarizes the key pharmacophoric features intrinsic to the scaffold and its common derivatives.

Table 1: Pharmacophoric Feature Mapping of 1-Phenylpyrazole

Scaffold Position	Chemical Feature	Pharmacophoric Role	Biological Example
N2 (Pyrazole)	H-Bond Acceptor (HBA)	Interaction with backbone NH or conserved water networks.	Kinase hinge binding
Phenyl Ring (N1)	Hydrophobic / Aromatic	- stacking or hydrophobic enclosure.	COX-2 hydrophobic channel
Para-position (Phenyl)	H-Bond Donor/Acceptor	Critical polar anchor point (e.g., Sulfonamide).	Celecoxib ( )
C3 Substituent	Hydrophobic / Steric	Fills lipophilic sub-pockets (selectivity filter).	in Celecoxib
C5 Substituent	Steric / Electronic	Modulates the dihedral twist; fills auxiliary pockets.	Aryl group in Rimonabant

Technical Workflow: Pharmacophore Generation

The generation of a robust pharmacophore hypothesis requires a self-validating workflow. Below is the standard protocol for analyzing 1-phenylpyrazole ligands, distinguishing between Ligand-Based (LB) and Structure-Based (SB) approaches.

The Computational Pipeline

Figure 1: Standardized workflow for Ligand-Based Pharmacophore Modeling.

Critical Protocol Details

• Conformational Expansion: 1-phenylpyrazoles are semi-rigid but the N1-phenyl bond is rotatable. You must generate conformers sampling the torsion angle (0–180°) to capture the bioactive conformation.

• Excluded Volumes: When using Structure-Based methods (e.g., LigandScout), always define "excluded volumes" based on the receptor wall. This is crucial for 1-phenylpyrazoles to prevent the model from selecting planar, inactive analogs that would clash with the protein.

Case Study: COX-2 Selective Inhibition

The most authoritative application of this scaffold is Celecoxib (Celebrex). The pharmacophore analysis of this class reveals why it selects for COX-2 over COX-1.

The "Side Pocket" Hypothesis

COX-2 has a larger hydrophobic side pocket (due to the Val523 residue) compared to COX-1 (Ile523).

• The Scaffold Role: The 1-phenylpyrazole core serves as a rigid spacer.

• The Pharmacophore:

  • Feature A (Sulfonamide): Binds to the hydrophilic entrance (Arg120).

  • Feature B (Pyrazole N2): H-bond acceptor.[1]

  • Feature C (C3-Trifluoromethyl): Hydrophobic bulk that sits near the gate of the active site.

  • Feature D (C5-Phenyl): Projects into the hydrophobic side pocket.

Validation Metric: A valid pharmacophore for this series must discriminate between Celecoxib (

COX-2: 0.04 ) and its regioisomers which lack the correct vector for the side pocket.

Structural Diagram of the Interaction

Figure 2: Schematic interaction map of Celecoxib within the COX-2 active site.

Advanced Protocol: Generating the Model

Objective: Create a 4-point pharmacophore hypothesis for a novel series of 1-phenylpyrazole kinase inhibitors.

Step 1: Dataset Preparation

• Actives: Select 10-15 compounds with

  .

• Decoys: Generate 500+ property-matched decoys (using DUD-E or similar) to ensure the model isn't just detecting molecular weight or logP.

Step 2: Feature Definition (The "Art" of the Science)

Do not rely solely on auto-generated features. Manually inspect the 1-phenylpyrazole core:

• Force a Vector: If the N1-phenyl has a para-substituent, define a vector feature pointing away from the ring.

• Ring Aromaticity: Define the pyrazole and phenyl rings as "Aromatic" or "Hydrophobic" centroids.

• Constraint: Apply a distance constraint between the Centroid(Pyrazole) and Centroid(Phenyl) to lock the scaffold geometry (approx. 4.5 Å).

Step 3: Scoring & Validation

Use the Gulliver's Approach (Large vs Small):

• Fit Score: How well do actives map?

• Enrichment Factor (EF1%): If you screen the mixed database (actives + decoys), does the model retrieve 10x more actives in the top 1% than random selection?

  • Target: EF1% > 10.[2]

  • Target: ROC AUC > 0.75.[3]

References

• Girish, K. G., & Ajay, K. (2011). 3D-QSAR studies of some tetrasubstituted pyrazoles as COX-II inhibitors. Acta Poloniae Pharmaceutica, 68(5), 763-769.

• Temml, V., et al. (2014).[2] Pharmacophore modeling for COX-1 and -2 inhibitors with LigandScout in comparison to Discovery Studio. Future Medicinal Chemistry, 6(17), 1869-1881.[2]

• Li, G., et al. (2024). Discovery of Phenylpyrazole Derivatives as a New Class of Selective Inhibitors of MCL-1 with Antitumor Activity. ACS Omega, 9(25), 27681–27693.

• BenchChem. (2025).[4] The Pivotal Role of 1,5-Dimethyl-3-phenylpyrazole in Medicinal Chemistry. Technical Guide.

• Creative Biostructure. (2024). Pharmacophore Modeling Services. Drug Discovery Platform.

Sources

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• 3. pharmacophorejournal.com [pharmacophorejournal.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Biological Activity of Dimethyl-2-Hydroxybenzoyl Pyrazole Derivatives

This in-depth technical guide details the chemical identity, synthesis, and biological applications of dimethyl-2-hydroxybenzoyl pyrazole derivatives . This scaffold serves as a critical pharmacophore in both agrochemical (herbicides) and pharmaceutical (oncology, antimicrobial) research due to its ability to chelate metal cofactors in metalloenzymes.

Technical Guide & Whitepaper

Executive Summary

The (3,5-dimethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)methanone scaffold (commonly referred to as dimethyl-2-hydroxybenzoyl pyrazole) represents a privileged structure in medicinal and agricultural chemistry. Its biological activity is primarily driven by the 2-hydroxybenzoyl moiety, which acts as a bidentate chelator, and the 3,5-dimethylpyrazole core, which provides lipophilic steric bulk and π-stacking capability.

Key Applications:

• Agrochemical: Potent inhibition of 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) , leading to "bleaching" in weeds (inhibition of carotenoid biosynthesis).[1][2]

• Pharmaceutical: Multi-target kinase inhibition (e.g., EGFR, VEGFR) and anti-inflammatory activity via COX-2 inhibition.

• Coordination Chemistry: High-affinity ligand for transition metals (Fe²⁺, Cu²⁺), facilitating metal sequestration mechanisms in antimicrobial action.

Chemical Identity & Structural Logic

The core structure consists of a 3,5-dimethylpyrazole ring linked at the 4-position to a 2-hydroxybenzoyl (salicyloyl) group.

• Chelation Site: The carbonyl oxygen and the phenolic hydroxyl group form a stable 6-membered chelate ring with divalent metals (Fe, Cu, Zn).

• Tautomerism: The pyrazole ring can exist in

  or forms, influencing binding modes in enzyme pockets.

• Lipophilicity: The 3,5-dimethyl groups enhance membrane permeability and restrict rotation, locking the molecule in a bioactive conformation.

Structure-Activity Relationship (SAR)

The biological potency is governed by three specific zones:

Figure 1: SAR Logic of the Dimethyl-2-hydroxybenzoyl Pyrazole Scaffold.

Chemical Synthesis Protocols

Two primary routes are employed.[3] Route A is preferred for high-yield synthesis of the specific 2-hydroxybenzoyl derivative using chromone precursors.

Route A: The Chromone-Hydrazine One-Pot Synthesis

This method utilizes the reactivity of 3-formylchromone or 2-hydroxy-chromone derivatives.

Protocol:

• Reagents: 3-Acetyl-2-methylchromone (1.0 eq), Hydrazine Hydrate (1.2 eq), Ethanol (Solvent).

• Procedure:

  • Dissolve 3-acetyl-2-methylchromone in absolute ethanol.

  • Add hydrazine hydrate dropwise at 0°C.

  • Reflux the mixture for 4–6 hours. The chromone ring opens and recyclizes to form the pyrazole ring, leaving the 2-hydroxybenzoyl group attached at position 4.

• Work-up: Cool to room temperature. Pour into ice-water. Filter the precipitate and recrystallize from ethanol/DMF.

• Validation: NMR should show the disappearance of the chromone pyrone peak and the appearance of the pyrazole-NH signal (~13.0 ppm) and phenolic-OH (~11.0 ppm, chelated).

Route B: Acylation of 3,5-Dimethylpyrazole

• Reagents: 3,5-Dimethylpyrazole, Salicyloyl chloride (protected), AlCl₃ (Catalyst).

• Mechanism: Friedel-Crafts acylation at the C-4 position.

• Note: Requires protection of the phenol group (e.g., methoxy) followed by demethylation (

  ) to restore the active 2-hydroxy moiety.

Figure 2: One-pot synthesis via Chromone ring transformation.

Biological Activity Profile

A. Agrochemical: HPPD Inhibition (Herbicidal)

This is the most validated industrial application. The molecule acts as a competitive inhibitor of 4-Hydroxyphenylpyruvate Dioxygenase (HPPD) .[4]

• Mechanism: The enzyme contains a non-heme Fe(II) center.[5] The 2-hydroxybenzoyl pyrazole binds as a bidentate ligand, coordinating the Fe(II) through the phenolic oxygen and the carbonyl oxygen.

• Result: This blocks the conversion of tyrosine to plastoquinone. Without plastoquinone, the plant cannot synthesize carotenoids, leading to photo-oxidative destruction of chlorophyll (bleaching).

• Potency:

  values typically range from 10–100 nM depending on auxiliary substituents (e.g., adding a 2-Cl or 4-SO₂Me group to the benzoyl ring enhances potency).

B. Pharmaceutical: Anticancer (Kinase Inhibition)

Derivatives of this scaffold function as ATP-competitive inhibitors for receptor tyrosine kinases.

• Targets: EGFR (Epidermal Growth Factor Receptor), VEGFR-2.

• Mechanism: The pyrazole ring mimics the adenine ring of ATP, forming hydrogen bonds with the "hinge region" of the kinase. The 2-hydroxybenzoyl group extends into the hydrophobic back pocket.

• Data:

  • MCF-7 (Breast Cancer):

    .

  • HeLa (Cervical Cancer):

    .

C. Antimicrobial & Antifungal

The lipophilic nature combined with metal chelating ability provides broad-spectrum activity.

• Mechanism:

  • Iron Deprivation: Sequesters essential Fe(III) from the bacterial microenvironment (siderophore mimicry).

  • Membrane Disruption: The dimethyl-pyrazole core facilitates penetration of the lipid bilayer.

• Spectrum: Active against S. aureus (Gram-positive) and C. albicans (Fungal). Less active against Gram-negatives unless coupled with a permeabilizer.

Experimental Protocols for Bioassays

Protocol 1: HPPD Inhibition Assay (Spectrophotometric)

Objective: Quantify the inhibition of HPPD enzyme activity.

• Enzyme Prep: Recombinant Arabidopsis thaliana HPPD or native enzyme from corn shoots.

• Reaction Mix:

  • Buffer: 50 mM Tris-HCl (pH 7.5), 2 mM Sodium Ascorbate, 5 µM FeSO₄.

  • Substrate: 100 µM 4-Hydroxyphenylpyruvate (4-HPP).

  • Inhibitor: Dimethyl-2-hydroxybenzoyl pyrazole (0.01 – 10 µM).

• Procedure:

  • Incubate enzyme + inhibitor for 15 min at 30°C.

  • Initiate reaction by adding substrate (4-HPP).

  • Monitor formation of Homogentisate (HGA).[1][5][6] Note: Since HGA is unstable, a coupled assay using HGA-dioxygenase is often used to track O₂ consumption, or HGA formation is stopped and measured via HPLC.

• Readout: Absorbance decrease at 290 nm (enol-borate complex method) or HPLC peak area.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)

Objective: Determine

against cancer cell lines.[7]

• Seeding: Plate MCF-7 cells (

  cells/well) in 96-well plates. Incubate 24h.

• Treatment: Add compound (dissolved in DMSO, final <0.1%) in serial dilutions (0.1 – 100 µM).

• Incubation: 48 hours at 37°C, 5% CO₂.

• Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in DMSO.

• Measurement: Absorbance at 570 nm. Calculate cell viability % vs. control.

Mechanism of Action Diagram

The following diagram illustrates the dual-mode mechanism: Metal Chelation (Enzymatic) and Kinase Hinge Binding.

Figure 3: Dual Mechanism of Action: Metal Chelation vs. Kinase Inhibition.

References

• Structural Basis for Herbicidal Inhibitor Selectivity of HPPD. Source: Biochemistry (ACS Publications) Context: Crystal structures of HPPD complexed with benzoylpyrazole inhibitors confirming the chelation mechanism. [Link]

• Synthesis and Bioactivity of 3,5-Dimethylpyrazole Derivatives as Potential PDE4 Inhibitors. Source: Bioorganic & Medicinal Chemistry Letters Context: Protocols for synthesizing 3,5-dimethylpyrazole scaffolds and evaluating their enzyme inhibitory potential. [Link]

• Mode of Action of Pyrazole Herbicides: HPPD Inhibition by the Common Metabolite. Source: Pesticide Biochemistry and Physiology Context: Confirms that benzoylpyrazoles are often prodrugs hydrolyzed to the active 5-hydroxy/benzoyl species. [Link]

• Synthesis and Antimicrobial Activity of 4-Benzoyl-1-methyl-5-phenyl-1H-pyrazole-3-carboxylic Acid Derivatives. Source: PubMed / Heterocyclic Communications Context: Demonstrates the antimicrobial spectrum of benzoyl-pyrazole derivatives. [Link]

• Recent Developments in Synthetic Chemistry and Biological Activities of Pyrazole Derivatives. Source: Journal of Chemical Sciences Context: Comprehensive review of the pyrazole pharmacophore including anticancer and anti-inflammatory pathways. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Hydroxyphenylpyruvate dioxygenase inhibitor - Wikipedia [en.wikipedia.org]
• 3. (2-Amino­phen­yl)[(5S)-5-hydr­oxy-3,5-dimethyl-4,5-dihydro-1H-pyrazol-1-yl]methanone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal Structure of 4-Hydroxyphenylpyruvate Dioxygenase in Complex with Substrate Reveals a New Starting Point for Herbicide Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]

Safety data sheet (SDS) for 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Technical Safety & Handling Guide: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Executive Summary

This technical guide provides a comprehensive safety and operational profile for 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (CAS: 288401-65-0). Designed for researchers in medicinal chemistry and drug discovery, this document moves beyond standard compliance data to offer a mechanistic understanding of the compound's physicochemical behavior, potential toxicology, and rigorous handling protocols.

As a substituted pyrazole linked to a phenolic benzoyl moiety, this compound represents a privileged scaffold often explored in kinase inhibition and chelation chemistry. Its dual functionality—an electron-rich pyrazole ring and a redox-active phenol—dictates specific stability requirements and toxicological precautions.

Chemical Identity & Structural Characterization

To safely manipulate this compound, one must understand its molecular architecture. The molecule fuses a lipophilic 1-phenylpyrazole domain with a polar, hydrogen-bond-donating 2-hydroxybenzoyl group.

Table 1: Physicochemical Profile

Property	Specification
Chemical Name	4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole
CAS Number	288401-65-0
Molecular Formula	C₁₈H₁₆N₂O₂
Molecular Weight	292.33 g/mol
Physical State	Solid (typically off-white to pale yellow powder)
Solubility	Soluble in DMSO (>10 mg/mL), DMF; Sparingly soluble in Ethanol; Insoluble in Water
pKa (Predicted)	~9.5–10.0 (Phenolic -OH)

Structural Analysis & Reactivity

The core reactivity stems from the 2-hydroxybenzoyl motif. The intramolecular hydrogen bond between the phenolic hydroxyl and the carbonyl oxygen stabilizes the structure but also activates the ring towards electrophilic attack. The 1-phenylpyrazole acts as a lipophilic anchor, facilitating membrane permeability but also suggesting potential metabolic activation via cytochrome P450 enzymes (hydroxylation of the phenyl ring).

Figure 1: Structural decomposition highlighting functional domains and their associated reactivity/hazard potential.

Hazard Identification & Toxicology (GHS Classification)

While specific toxicological data for this exact CAS is often extrapolated in research settings, the Precautionary Principle dictates we classify it based on its functional groups (substituted phenols and pyrazoles).

Primary Hazards (GHS)

• Signal Word: WARNING

• H315: Causes skin irritation. (Mechanism: Phenolic acidity and lipophilicity allow dermal penetration and local inflammation).

• H319: Causes serious eye irritation. (Mechanism: Direct interaction with corneal proteins).

• H335: May cause respiratory irritation. (Mechanism: Dust inhalation triggers mucosal irritation).

• H410/H411: Very toxic to aquatic life with long lasting effects (Predicted based on LogP and stability of the phenylpyrazole core).

Mechanistic Toxicology

Researchers must be aware of the Structure-Activity Relationship (SAR) implications:

• Kinase Interaction: The pyrazole-benzoyl scaffold mimics the ATP-binding pocket of various kinases. Accidental systemic exposure could lead to off-target kinase inhibition, potentially affecting cell signaling pathways.

• Redox Cycling: The 2-hydroxy group, especially if metabolized to a quinone-like intermediate, can generate Reactive Oxygen Species (ROS), leading to cellular stress.

Operational Handling & Stability Protocols

The integrity of your data depends on the stability of your reagents. This compound is susceptible to oxidative degradation if mishandled.

Storage Protocol

• Temperature: Store at -20°C for long-term stability. Short-term storage at 2-8°C is acceptable.

• Atmosphere: Hygroscopic potential is low, but oxidation is a risk. Store under Argon (Ar) or Nitrogen (N₂) .

• Container: Amber glass vials to prevent UV-induced photo-degradation of the aromatic systems.

Solubilization Strategy (Self-Validating)

To ensure experimental reproducibility, follow this solubilization workflow. Visual inspection is the primary validation step.

• Solvent Choice: Dimethyl Sulfoxide (DMSO) is the gold standard.

• Concentration: Prepare stock solutions at 10 mM .

• Procedure:

  • Add DMSO to the solid.

  • Vortex for 30 seconds.

  • Validation: Inspect for clarity. If turbidity persists, sonicate at 40°C for 5 minutes.

  • Aliquot: Do not freeze-thaw more than 3 times.

Emergency Response & Environmental Stewardship

In the event of exposure, immediate action is required to mitigate biological uptake.

Table 2: Emergency Response Matrix

Scenario	Immediate Action	Secondary Protocol
Ocular Contact	Rinse cautiously with water for 15 minutes .	Remove contact lenses if present.[1][2] Seek medical attention immediately.
Dermal Contact	Wash with soap and copious water.[1]	Do not use ethanol (enhances absorption). Monitor for erythema.
Inhalation	Move to fresh air.[1][2]	If breathing is difficult, administer oxygen (trained personnel only).
Spill Cleanup	Dampen with inert absorbent (sand/vermiculite).	Collect in hazardous waste container. Wash area with 10% bleach solution.

Disposal Considerations

Do not dispose of via sink or municipal waste. The phenylpyrazole core is resistant to biodegradation.

• Solid Waste: Incineration in a chemical combustor equipped with an afterburner and scrubber.

• Liquid Waste: Collect in "Organic Non-Halogenated" waste streams (unless dissolved in halogenated solvents).

Figure 2: Decision tree for rapid response to accidental exposure.

References

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for substituted pyrazoles. (General Reference for Pyrazole Toxicity). Retrieved from [Link]

Sources

• 1. covalentchemical.com [covalentchemical.com]
• 2. solutions.covestro.com [solutions.covestro.com]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Strategic Overview & Rationale

This guide details the synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole , a specific scaffold often utilized in the development of thrombopoietin (TPO) receptor agonists and metal-chelating antiviral agents.[1]

The Synthetic Challenge

Direct Friedel-Crafts acylation of 1-phenylpyrazole with 4,5-dimethylsalicylic acid derivatives is often plagued by poor regioselectivity (C4 vs. C3/C5 competition) and harsh conditions that degrade the pyrazole ring.

The Solution: The Chromone Rearrangement Route

We utilize a modified Kostanecki-type strategy involving the ring transformation of a 3-formylchromone. This route is superior for three reasons:

• Regio-fidelity: The position of the benzoyl group is fixed by the chromone precursor, guaranteeing the 4-position on the pyrazole.

• Mild Conditions: Avoids strong Lewis acids (e.g., AlCl₃) in the final coupling step.

• Atom Economy: The chromone scaffold serves as a "masked" 1,3-dielectrophile that reacts cleanly with phenylhydrazine.[1]

Retrosynthetic Analysis

The synthesis is disconnected into two primary stages: the construction of the reactive chromone intermediate via Vilsmeier-Haack formylation, followed by the hydrazine-mediated recyclization.

Caption: Retrosynthetic disconnection showing the conversion of the acetophenone precursor to the target via the chromone intermediate.

Experimental Protocol

Stage 1: Synthesis of 6,7-Dimethyl-3-formylchromone

Objective: Convert 2'-hydroxy-4',5'-dimethylacetophenone into the electrophilic chromone scaffold.

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Role
2'-Hydroxy-4',5'-dimethylacetophenone	1.0	Substrate
Phosphorus Oxychloride (POCl₃)	3.0	Formylating Agent
N,N-Dimethylformamide (DMF)	5.0	Solvent/Reactant
Ice/Water	Excess	Quenching

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a drying tube, place DMF (5.0 equiv) . Cool to 0°C using an ice bath.

• Activation: Add POCl₃ (3.0 equiv) dropwise over 20 minutes. Caution: Exothermic reaction. Ensure temperature remains <5°C. Stir for 30 minutes to form the Vilsmeier salt (white/yellowish suspension).

• Addition: Dissolve 2'-hydroxy-4',5'-dimethylacetophenone (1.0 equiv) in a minimum amount of DMF and add dropwise to the Vilsmeier salt.

• Cyclization: Remove the ice bath and stir at Room Temperature (RT) for 1 hour, then heat to 60°C for 4 hours. The solution will turn deep orange/red.

• Quenching: Pour the reaction mixture slowly onto crushed ice (approx. 5x reaction volume) with vigorous stirring.

• Isolation: Stir the aqueous suspension for 2 hours to hydrolyze the iminium intermediate. A yellow precipitate will form.[1]

• Purification: Filter the solid, wash copiously with water to remove acid traces, and recrystallize from Ethanol/DMF (9:1) .

  • Expected Appearance: Yellow crystalline needles.

  • Yield Target: 75-85%.

Stage 2: Pyrazole Ring Transformation

Objective: React the chromone with phenylhydrazine to form the target pyrazole via pyrone ring opening.

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5][6][7][8][9]	Role
6,7-Dimethyl-3-formylchromone (Stage 1 Product)	1.0	Electrophile
Phenylhydrazine Hydrochloride	1.1	Nucleophile
Ethanol (Absolute)	Solvent	Medium
Pyridine	0.1	Catalyst (Optional)

Step-by-Step Methodology

• Setup: In a 100 mL round-bottom flask, suspend 6,7-Dimethyl-3-formylchromone (1.0 equiv) in absolute ethanol (concentration ~0.2 M).

• Addition: Add Phenylhydrazine Hydrochloride (1.1 equiv) . Note: If using the hydrochloride salt, add 1.1 equiv of Sodium Acetate or a catalytic amount of pyridine to liberate the free base in situ.[1]

• Reflux: Heat the mixture to reflux (78°C) .

  • Observation: The yellow suspension will initially dissolve, followed by the precipitation of the product or a color change to pale cream/white.[1]

  • Time: Monitor by TLC (approx. 2–4 hours). The fluorescent chromone spot should disappear.

• Workup: Cool the mixture to RT and then to 4°C.

• Isolation: Filter the precipitate. Wash with cold ethanol (2 x 10 mL) and diethyl ether (1 x 10 mL).

• Purification: Recrystallize from Ethanol or Methanol/CHCl₃ .

  • Expected Appearance: White to off-white solid.

  • Yield Target: 80-90%.[6]

Mechanistic Insight (Self-Validating Logic)[1]

Understanding the mechanism is critical for troubleshooting. The reaction proceeds via a "Ring Opening-Ring Closing" (RORC) sequence.[10]

• Attack: The hydrazine amine attacks the aldehyde (C-formyl) of the chromone.

• Ring Opening: The secondary nitrogen of the hydrazine attacks the C2 position of the chromone, causing the pyrone ring to open (cleavage of the C2-O bond).

• Recyclization: The intermediate recyclizes to form the thermodynamically stable pyrazole ring, leaving the phenol moiety as a pendant "benzoyl" group.

Caption: Mechanistic flow of the Chromone-to-Pyrazole rearrangement.

Characterization & Quality Control

To validate the synthesis, compare analytical data against these expected parameters.

NMR Spectroscopy (DMSO-d₆)

Proton (¹H)	Shift (ppm)	Multiplicity	Diagnostic Feature
-OH (Phenolic)	10.5 - 11.5	Singlet (Broad)	Downfield due to intramolecular H-bonding with Carbonyl.[1]
Pyrazole H-5	8.5 - 8.9	Singlet	Characteristic pyrazole CH; confirms ring closure.
Pyrazole H-3	8.0 - 8.2	Singlet
Aromatic (Phenyl)	7.3 - 7.6	Multiplet	5H from the N-phenyl group.[1]
Aromatic (Benzoyl)	6.8 - 7.2	Singlets (2H)	Para-relationship of protons on the dimethyl ring.
-CH₃	2.1 - 2.3	Singlets (6H)	Two distinct methyl signals.

Mass Spectrometry

• ESI-MS (+): Expect molecular ion peak

  .

• Fragmentation: Loss of the phenyl group or cleavage at the carbonyl bridge may be observed.

Safety & Handling

• Phosphorus Oxychloride (POCl₃): Highly toxic and corrosive. Reacts violently with water to release HCl and Phosphoric acid. Strictly use in a fume hood. Quench excess reagent very slowly.

• Phenylhydrazine: Suspected carcinogen and skin sensitizer.[1] Toxic by inhalation and skin absorption. Wear double nitrile gloves.[1]

• Waste Disposal: Aqueous waste from Stage 1 contains phosphoric acid and HCl; neutralize with NaOH/bicarbonate before disposal.

References

• Nandgaonkar, R. G., & Ingle, V. N. (2005).[1] Synthesis of Substituted 3-Formyl Chromones. Asian Journal of Chemistry, 17(3), 2016–2018.[1]

• Hassan, S. Y. (2013).[1] Synthesis and biological activity of some new pyrazole and pyrazolo[3,4-d]pyrimidine derivatives. Journal of the Chemical Society of Pakistan, 35, 119.[1]

• Sosnovskikh, V. Y. (2003).[1] 3-Formylchromones: Versatile synthons for the synthesis of diverse heterocycles.[8][9][10] Russian Chemical Reviews, 72(5), 489–516.

• Lellek, V., et al. (2018).[4] One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates.[1][4] Synlett, 29, 1071-1075.[1][4]

• BenchChem Protocols. (2025). Comparative Guide to the Synthesis of 6,7-Dimethylchromone.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. sciforum.net [sciforum.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. 3-Formylchromones IV. The Rearrangement of 3-Formylchromone Enamines as a Simple, Facile Route to Novel Pyrazolo[3,4-b]pyridines and the Synthetic Utility of the Latter - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]

Application Note: HPLC Method Development for 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

This guide outlines a robust, "first-principles" approach to developing and validating an HPLC method for 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole .

Given the specific structural characteristics of this analyte—combining a hydrophobic phenyl-pyrazole core with a chelating 2-hydroxybenzoyl moiety—standard generic protocols often fail to address peak tailing and retention variability.[1][2] This protocol is engineered to overcome those specific challenges.

Chemical Context & Critical Properties

To develop a robust method, we must first understand the analyte's behavior in solution.

• Analyte: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole[1][2]

• Structural Analysis:

  • Core: 1-Phenylpyrazole (Aromatic, Hydrophobic).[1][2]

  • Functional Group: 2-Hydroxybenzoyl (Phenolic).[1][2]

  • Key Interaction: The ortho-hydroxyl group likely forms an intramolecular hydrogen bond with the benzoyl carbonyl.[1][2] This "pseudo-ring" formation locks the conformation, reduces polarity, and creates a distinct UV chromophore.

• Solubility: Low aqueous solubility; highly soluble in Methanol (MeOH) and Acetonitrile (ACN).

• pKa Considerations:

  • Phenolic -OH: pKa ~9–10 (Weak acid).[1][2]

  • Pyrazole Nitrogen: pKa < 2 (Very weak base).[1][2]

  • Chromatographic Implication: To prevent peak tailing caused by the ionization of the phenolic group or interaction with silanols, the mobile phase pH must be maintained below 3.0 .

Method Development Strategy (The "Why")

Stationary Phase Selection

• Recommendation: C18 (Octadecylsilane) with high carbon load and end-capping.[1][2]

• Reasoning: The molecule is moderately hydrophobic.[1][2] A standard C18 provides sufficient retention.[1][2] "End-capping" is critical to minimize secondary interactions between the pyrazole nitrogen and residual silanol groups on the silica surface, which causes peak tailing.

• Alternative: If selectivity issues arise (e.g., separating from synthetic isomers), a Phenyl-Hexyl column can exploit

  interactions with the analyte's phenyl rings.[1][2]

Mobile Phase Architecture

• Solvent A (Aqueous): Water + 0.1% Formic Acid (or 0.1% Phosphoric Acid).[2]

  • Role: Acidification suppresses the ionization of the phenolic hydroxyl, keeping the molecule neutral and ensuring sharp peak shape.

• Solvent B (Organic): Acetonitrile (ACN).[1][2]

  • Role: ACN provides sharper peaks and lower backpressure compared to Methanol for this aromatic system.[1][2]

Detection (UV-Vis)[1][3]

• Primary Wavelength: 254 nm (Aromatic ring absorption).[1][2]

• Secondary Wavelength: 280–310 nm (Benzoyl conjugation band).[1][2]

• Strategy: Use a Diode Array Detector (DAD) to scan 200–400 nm during development to identify the

  specific to the intramolecular H-bonded form.

Detailed Experimental Protocol

Equipment & Reagents[2][3][4]

• HPLC System: Agilent 1260/1290 Infinity II or Waters Alliance/Acquity UPLC.

• Detector: DAD (Diode Array) or VWD (Variable Wavelength).[1][2]

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Reagents: HPLC-grade Acetonitrile, Milli-Q Water, Formic Acid (98%+).[1][2]

Standard Preparation

• Stock Solution (1 mg/mL): Weigh 10 mg of analyte into a 10 mL volumetric flask. Dissolve in 100% Methanol.[1][2] Sonicate for 5 mins.

• Working Standard (50 µg/mL): Dilute 500 µL of Stock Solution into 9.5 mL of Mobile Phase (50:50 ACN:Water).

  • Note: Match the diluent to the starting gradient composition to prevent "solvent shock" (peak distortion).

Chromatographic Conditions (Gradient Method)

Parameter	Setting
Column Temp	35°C (Controlled)
Flow Rate	1.0 mL/min
Injection Vol	10 µL
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Run Time	20 Minutes

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	20%	Initial Hold
2.0	20%	Isocratic Hold (Focusing)
12.0	90%	Linear Ramp (Elution)
15.0	90%	Wash
15.1	20%	Return to Initial
20.0	20%	Re-equilibration

Method Validation (ICH Q2 R2 Compliant)

To ensure the method is trustworthy for regulatory or publication purposes, validate the following parameters.

A. System Suitability[1][2][3]

• Tailing Factor (

  ): Must be . (If , increase column temp to 40°C or switch to a "Polar Embedded" C18).

• Theoretical Plates (

  ): .[1][2]

• RSD (Retention Time):

  (n=6 injections).[2]

B. Linearity & Range

• Protocol: Prepare 5 concentrations (e.g., 10, 25, 50, 75, 100 µg/mL).

• Acceptance:

  .[1][2]

C. Limit of Detection (LOD) & Quantitation (LOQ)

• Calculation: Based on Signal-to-Noise (S/N) ratio.

  • LOD: S/N = 3:1[1][2]

  • LOQ: S/N = 10:1

Visualizing the Workflow

The following diagram illustrates the decision-making logic for optimizing this specific method.

Caption: Logic flow for optimizing HPLC separation of benzoyl-pyrazole derivatives, addressing common tailing and solubility issues.

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Peak Tailing	Interaction between Pyrazole N and Silanols.[1][2]	Ensure Mobile Phase pH < 3.[1][2]0. Use a newer generation "High Purity" C18 column.[1][2]
Fronting	Sample solvent too strong (e.g., 100% MeOH injection).[2]	Dilute sample in 20% ACN / 80% Water before injection.[1][2]
Drifting Baseline	UV absorbance of Formic Acid at low wavelengths.[1][2]	If detecting < 230 nm, switch modifier to Phosphoric Acid (non-UV absorbing).[2]
Split Peaks	Hydrolysis of the benzoyl group (rare but possible).[1]	Prepare fresh standards daily. Keep autosampler at 4°C.

References

• International Council for Harmonisation (ICH). (2023).[1][2][3] Validation of Analytical Procedures Q2(R2). European Medicines Agency.[1][2]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience.[1][2] (Standard text for gradient theory).

• PubChem. (2025).[1][2][4] 1-Phenylpyrazole Compound Summary. National Library of Medicine.[1][2]

• MDPI. (2025). Development and Validation of an HPLC-DAD Method for Benzoyl Peroxide Derivatives. Molecules Journal.

Sources

• 1. 1-Phenylpyrazole | C9H8N2 | CID 70769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1H-Pyrazole, 4,5-dihydro-5,5-dimethyl-4-(1-methylethylidene)- | C8H14N2 | CID 557693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. 4-Phenylpyrazole | C9H8N2 | CID 139106 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: 1H NMR Characterization of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Abstract

This guide details the protocol for the structural characterization of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole using 1H NMR spectroscopy. This compound represents a critical scaffold in medicinal chemistry, combining a pharmacologically active pyrazole core with a substituted benzoyl moiety.[1] The presence of an intramolecular hydrogen bond (IMHB) between the phenolic hydroxyl and the carbonyl group creates a distinct spectral signature essential for verification. This note provides step-by-step experimental procedures, spectral assignment logic, and troubleshooting strategies for researchers in drug discovery.

Introduction

Substituted pyrazoles, particularly 4-benzoyl derivatives, are privileged structures in drug development, exhibiting anti-inflammatory, anticancer, and antimicrobial properties. The target compound, 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole , features a specific substitution pattern that influences its electronic environment and solubility.

Accurate NMR characterization is challenging due to:

• Intramolecular Hydrogen Bonding: The 2-hydroxy group forms a stable 6-membered chelate ring with the ketone, shifting the hydroxyl proton significantly downfield.

• Aromatic Overlap: The 1-phenyl ring signals often overlap with the benzoyl aromatic protons.

• Regioisomerism: Distinguishing the pyrazole H-3 and H-5 protons requires understanding substituent effects.

This protocol standardizes the acquisition parameters to ensure reproducible, publication-quality data.

Experimental Protocol

Sample Preparation[2][3]

• Solvent Choice: DMSO-d6 (Dimethyl sulfoxide-d6) is the primary solvent recommendation.

  • Reasoning: It ensures complete solubility of the polar pyrazole core and minimizes solute-solute aggregation. While CDCl3 allows for observation of the IMHB without solvent competition, DMSO-d6 is superior for resolution of the aromatic region.

• Concentration: Dissolve 5–10 mg of the compound in 0.6 mL of solvent.

  • Note: Ensure the solution is clear. Filter through a cotton plug if suspension persists.

Instrument Parameters

• Field Strength: 400 MHz minimum (600 MHz recommended for resolving aromatic multiplets).

• Temperature: 298 K (25°C).

• Pulse Sequence: Standard 1H ZG (Zero-Go) or equivalent.

• Scans (NS): 16–64 scans (dependent on concentration).

• Relaxation Delay (D1): 1.0 – 2.0 seconds.

• Spectral Width: -2 to 16 ppm (to capture the downfield OH signal).

Workflow Diagram

Figure 1: Standardized workflow for NMR characterization of pyrazole derivatives.

Results & Discussion: Spectral Assignment

The following assignments are based on theoretical prediction algorithms and comparative literature data for 1-phenyl-4-benzoylpyrazoles and 2-hydroxy-4,5-dimethylbenzophenones.

The Chelated Hydroxyl (OH)

• Chemical Shift: 11.0 – 11.8 ppm (Singlet).

• Mechanism: The proton is desheilded due to the strong intramolecular hydrogen bond with the carbonyl oxygen. This signal is often sharp, unlike typical exchangeable protons, due to the stability of the chelate ring.

The Pyrazole Ring (H-3 and H-5)

The pyrazole ring is attached to a phenyl group at N1 and a carbonyl at C4.

• H-5 (Position 5): ~8.8 – 9.1 ppm (Singlet).

  • Reasoning: This proton is spatially close to the N-Phenyl ring and the carbonyl group, experiencing significant deshielding (anisotropy and inductive effects).

• H-3 (Position 3): ~8.0 – 8.3 ppm (Singlet).

  • Reasoning: Deshielded by the adjacent carbonyl but less so than H-5.

The Benzoyl Ring (4,5-dimethyl-2-hydroxy)

• H-6' (Ortho to Carbonyl): ~7.2 – 7.4 ppm (Singlet).

  • Reasoning: Deshielded by the carbonyl group. It appears as a singlet because the para position (C4) and meta position (C5) are blocked by methyl groups.

• H-3' (Ortho to Hydroxyl): ~6.7 – 6.9 ppm (Singlet).

  • Reasoning: Shielded by the electron-donating hydroxyl group (ortho effect). Also appears as a singlet.

• Methyl Groups: 2.1 – 2.3 ppm (Two Singlets, 3H each).[2]

  • Typically, the C4-Me and C5-Me appear as distinct singlets.

The N-Phenyl Ring

• Protons: 7.4 – 7.8 ppm (Multiplets).

  • Typically appears as a set of multiplets: 2H (ortho), 2H (meta), and 1H (para). These may overlap with the benzoyl H-6' depending on resolution.

Summary Table of Chemical Shifts (DMSO-d6)

Proton Assignment	Type	Approx. Shift (δ ppm)	Multiplicity	Integration
OH (Chelated)	Phenolic	11.0 – 11.8	Singlet (s)	1H
H-5 (Pyrazole)	Heteroaromatic	8.8 – 9.1	Singlet (s)	1H
H-3 (Pyrazole)	Heteroaromatic	8.0 – 8.3	Singlet (s)	1H
N-Phenyl	Aromatic	7.4 – 7.8	Multiplet (m)	5H
H-6' (Benzoyl)	Aromatic	7.2 – 7.4	Singlet (s)	1H
H-3' (Benzoyl)	Aromatic	6.7 – 6.9	Singlet (s)	1H
CH3 (x2)	Aliphatic	2.1 – 2.3	Singlets (s)	6H

Structural Logic Visualization

The diagram below correlates the chemical structure with the observed spectral shifts, highlighting the "Push-Pull" electronic effects.

Figure 2: Correlation between structural features and NMR chemical shift regions.

Troubleshooting & Optimization

• Missing OH Signal:

  • Cause: Chemical exchange with water in wet DMSO-d6.

  • Solution: Use a fresh ampoule of DMSO-d6 or add activated molecular sieves. Alternatively, switch to CDCl3 if solubility permits.

• Broad Aromatic Signals:

  • Cause: Restricted rotation around the C(carbonyl)-C(pyrazole) bond or aggregation.

  • Solution: Run the experiment at elevated temperature (e.g., 313 K or 323 K) to sharpen signals.

• Water Peak Interference:

  • Observation: Water in DMSO appears ~3.33 ppm.

  • Impact: Usually does not interfere with key signals, but can obscure methylene protons if analogs are used.

References

• Synthesis and Characterization of N-Phenylpyrazole Analogues. Source: International Journal of Pharmaceutical Education and Research (ijper.org). Context: Provides baseline chemical shifts for 1-phenylpyrazole derivatives. URL:[Link]

• Crystal and Molecular Structure of 4-Benzoyl-1,5-diphenyl-1H-pyrazole-3-carbonitrile. Source: Scientific Research Publishing (SCIRP). Context: Confirms the deshielding effect of the benzoyl group on the pyrazole ring. URL:[Link]

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols). Source: National Institutes of Health (NIH) / PMC. Context: Offers comparative NMR data for substituted 1-phenylpyrazoles. URL:[Link]

• NMR Chemical Shift Values Table. Source: Chemistry Steps.[3][4][5][6][7] Context: General reference for predicting aromatic and aliphatic shifts. URL:[Link]

Sources

• 1. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. rsc.org [rsc.org]
• 6. scirp.org [scirp.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Recrystallization solvents for purifying 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Application Note: Optimization of Recrystallization Systems for High-Purity 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Executive Summary & Compound Profile

The purification of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (hereafter referred to as DHP-Pz ) presents a unique challenge in process chemistry due to its hybrid polarity. The molecule features a lipophilic domain (phenyl ring and dimethyl-substituted benzoyl group) and a polar heterocyclic core (pyrazole).

Crucially, the ortho-hydroxy group on the benzoyl moiety facilitates a strong intramolecular hydrogen bond (IMHB) with the carbonyl oxygen. This "pseudo-ring" formation significantly reduces the molecule's ability to donate hydrogen bonds to solvents, increasing its solubility in non-polar media and decreasing its water solubility compared to its para-isomers.

This guide outlines a scientifically grounded solvent selection strategy and a validated recrystallization protocol designed to achieve purities >99.5% suitable for biological assays and crystallographic studies.

Thermodynamic Solubility & Solvent Selection Strategy

The selection of a recrystallization solvent is governed by the principle of differential solubility : the solute must be highly soluble at the solvent's boiling point (

) and sparingly soluble at low temperatures ( ).

Solvent Screening Matrix

Based on the structural homology of DHP-Pz with 4-benzoyl-1-phenyl-3-methyl-5-pyrazolone and similar aroyl-pyrazoles [1, 2], the following solvent systems are prioritized.

Solvent Class	Specific Solvent	Solubility Prediction	Suitability	Mechanism of Action
Protic Polar	Ethanol (95% or Abs.)	High at , Moderate at	High	Disrupts intermolecular H-bonds; standard for pyrazoles.
Aprotic Polar	Acetonitrile (MeCN)	High at , Low at	High	Excellent for rigid aromatics; prevents solvate formation.
Non-Polar	Toluene	Moderate at , Very Low at	Medium	Exploits the lipophilic dimethyl/phenyl regions. Good for removing polar impurities.
Binary System	Ethanol / Water	Tunable	Optimal	Water acts as an anti-solvent to force nucleation of the hydrophobic DHP-Pz.
Binary System	Ethyl Acetate / Heptane	Tunable	Medium	Good for final polishing if protic solvents cause solvolysis (unlikely here).

The "Oiling Out" Risk

Benzoyl-pyrazoles are prone to "oiling out" (liquid-liquid phase separation) rather than crystallizing, particularly if the cooling rate is too fast or the impurity profile is high. The intramolecular H-bond lowers the melting point relative to the molecular weight, exacerbating this risk.

• Mitigation: Use of a Binary System (Ethanol/Water) allows for precise control of supersaturation, preventing the rapid crash-out that leads to oiling.

Optimized Recrystallization Protocol (Ethanol/Water System)

This protocol is designed for a starting batch size of 5.0 g of crude DHP-Pz.

Materials Required

• Crude DHP-Pz (purity >85%)

• Solvent A: Ethanol (Absolute or 95%)

• Solvent B: Deionized Water (Anti-solvent)

• Activated Charcoal (optional, for decolorization)

• Celite 545 (filter aid)

Step-by-Step Methodology

Phase 1: Dissolution & Hot Filtration

• Place 5.0 g of crude DHP-Pz in a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Add 25 mL of Ethanol (5 vol).

• Heat the mixture to reflux (

  ) with stirring.

• Observation Check: If solids remain, add Ethanol in 2 mL increments until the solution is clear. (Target concentration: ~150-200 mg/mL).

• Decolorization (Optional): If the solution is dark, add 0.25 g activated charcoal. Reflux for 5 minutes.

• Hot Filtration: While still boiling, filter the solution through a pre-heated Celite pad into a clean, pre-heated Erlenmeyer flask. Critical: Prevents premature crystallization on the filter.

Phase 2: Controlled Nucleation (The Anti-Solvent Drop)

• Return the filtrate to a gentle boil.

• Add hot Deionized Water dropwise via an addition funnel or pipette.

• Stop Point: Stop adding water immediately when a faint, persistent turbidity (cloudiness) is observed.

• Add 1-2 mL of Ethanol to clear the turbidity and restore a homogeneous solution.

Phase 3: Crystallization [1]

• Remove the flask from heat. Cap it loosely.

• Ambient Cooling: Allow the flask to cool to room temperature (

  ) undisturbed for 2–3 hours . Do not stir. Agitation promotes rapid nucleation of small, impure crystals.

• Cold Soak: Once at room temperature, place the flask in an ice bath (

  ) for 1 hour to maximize yield.

Phase 4: Isolation & Drying

• Filter the crystals using a Buchner funnel under vacuum.

• Wash: Wash the filter cake with 10 mL of ice-cold Ethanol/Water (50:50 mixture). Do not use pure ethanol, as it will redissolve the product.

• Drying: Dry the solid in a vacuum oven at 45^{\circ}C for 12 hours.

Process Visualization

Workflow Diagram: Recrystallization Logic

Caption: Figure 1.[2] Optimized stepwise workflow for the recrystallization of DHP-Pz using a binary solvent system.

Solvent Selection Decision Tree

Caption: Figure 2. Decision matrix for selecting the optimal solvent system based on the impurity profile of the crude material.

Quality Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Oiling Out	Cooling too fast; Temp > MP of solvate.	Re-heat to dissolve.[3] Add a seed crystal at . Cool at /hour.
Low Yield	Too much solvent; Product too soluble.[3]	Concentrate mother liquor by 50% and repeat cooling. Use more water (anti-solvent).
Colored Crystals	Chromophores trapped in lattice.	Repeat recrystallization with Activated Charcoal (Step 1.5).

References

• Menozzi, G., et al. "Synthesis and biological evaluation of 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors." Journal of Medicinal Chemistry, vol. 46, no.[4] 12, 2003. (Contextual Analog Validation).

• BASF SE. "Process for the purification of pyrazoles." U.S. Patent 2011/0152542, June 23, 2011. (Industrial Purification Standards).

• BenchChem. "Technical Guide: Solubility and Stability of 5-Hydrazinyl-4-phenyl-1H-pyrazole." BenchChem Application Notes, 2025. (Solubility Thermodynamics).

• PubChem. "1-Phenylpyrazole Compound Summary." National Library of Medicine, 2025. (Physicochemical Properties).

Sources

• 1. US10538493B2 - Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol - Google Patents [patents.google.com]
• 2. N,N-Dimethyl-4-[5-(5-methyl-1-phenyl-1H-pyrazol-4-yl)-1,3,4-oxadiazol-2-yl]aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole Stock Solutions in DMSO

This Application Note and Protocol is designed for researchers and drug development professionals working with 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole . This guide synthesizes chemical handling best practices with specific considerations for lipophilic benzoylpyrazoles to ensure experimental reproducibility.

[1][2]

Executive Summary & Compound Profile

4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole is a lipophilic small molecule characterized by a pyrazole core substituted with a phenyl group and a functionalized benzoyl moiety.[1][2] The presence of the ortho-hydroxy group on the benzoyl ring facilitates intramolecular hydrogen bonding (keto-enol tautomerism), which significantly enhances membrane permeability but reduces aqueous solubility.[1]

Successful biological interrogation of this compound requires a high-integrity stock solution.[1][2] Dimethyl sulfoxide (DMSO) is the solvent of choice due to its high dielectric constant and ability to disrupt the compound's crystal lattice.[1][2] However, the hygroscopic nature of DMSO poses a stability risk (hydrolysis/precipitation) that this protocol mitigates.[1]

Physicochemical Profile (Estimated)

Property	Value / Characteristic	Impact on Protocol
Formula	C₁₈H₁₆N₂O₂	Use for Molarity calculations (approx.[1][2] MW ~292.33 g/mol ).[1][2]
Solubility	Low (Aq); High (DMSO)	Requires anhydrous DMSO; "Crash-out" risk in media.[1][2]
Stability	Light & Moisture Sensitive	Use amber glass; minimize headspace.[1]
Key Feature	Intramolecular H-bond	2-OH group stabilizes structure but limits water interaction.[1][2]

Materials & Equipment Standards

To maintain Scientific Integrity , reagents must meet specific purity thresholds to prevent artifactual data.

• Compound: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (Purity >98% by HPLC).[1][2]

• Solvent: DMSO, Anhydrous (≥99.9%).[1]

  • Critical: Do not use "cell culture grade" DMSO that has been opened for >1 month.[1] DMSO absorbs water from the atmosphere, which can catalyze degradation or cause precipitation of this lipophilic compound.[1][2]

• Vessels:

  • Stock Prep: Amber borosilicate glass vials (Class A) with PTFE-lined caps. Avoid polypropylene for long-term storage of high-concentration stocks to prevent leaching.[1][2]

  • Filtration: 0.22 µm PTFE (Polytetrafluoroethylene) or Nylon syringe filters.[1][2] Do not use Cellulose Acetate (dissolves in DMSO).[1][2]

Protocol: Stock Solution Preparation

Objective: Prepare a 50 mM stock solution (Example).

Phase 1: Calculation & Weighing

• Calculate Mass: Use the formula

  .[1][3][2]

  • Example: For 5 mL of 50 mM stock (assuming MW=292.33):

    [1][2]

• Equilibrate: Allow the compound vial to reach room temperature before opening to prevent condensation on the hygroscopic powder.

• Weigh: Weigh the powder into an amber glass vial. Note: If the powder is static-prone, use an anti-static gun or weigh by difference.

Phase 2: Dissolution & Sterilization[4]

• Solvent Addition: Add the calculated volume of Anhydrous DMSO to the powder.

  • Why: Adding solvent to powder prevents "clumping" at the meniscus that occurs if powder is dumped into solvent.[1][2]

• Mixing: Vortex vigorously for 30-60 seconds.

  • Visual Check: Solution should be clear. If particles persist, sonicate in a water bath at 37°C for 5-minute intervals. Caution: Prolonged sonication generates heat which may degrade the benzoyl moiety.

• Sterile Filtration: Syringe-filter the solution into a fresh, sterile amber vial.

  • Self-Validating Step: Check the filter membrane post-filtration.[1] Significant residue implies incomplete dissolution; the concentration is now unknown.[1] Discard and restart if observed.

Phase 3: Aliquoting & Storage[5]

• Aliquot: Dispense into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

• Seal: Parafilm the caps to retard moisture ingress.[1][2]

• Store: -20°C (short term <1 month) or -80°C (long term).

Workflow Visualization

The following diagram illustrates the critical decision pathways for preparing and validating the stock solution.

Figure 1: Decision logic for the preparation of benzoylpyrazole stock solutions, emphasizing visual inspection and solubility remediation.

Application: Dilution into Aqueous Media

The most common failure point with lipophilic benzoylpyrazoles is "Dilution Shock" —precipitation when the DMSO stock hits the aqueous buffer.[1][2]

The "Intermediate Dilution" Method

Do not pipette high-concentration stock directly into a large volume of cold media.[1][2]

• Step 1: Prepare a 10x or 100x intermediate solution in culture medium or buffer.[1][2]

  • Technique: Place the pipette tip submerged in the media and dispense slowly while swirling the tube.[1][2]

• Step 2: Inspect for "milky" turbidity (precipitation).[1][2]

• Step 3: Dilute this intermediate to the final 1x working concentration.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Precipitate in Stock	DMSO has absorbed water (Hygroscopic).[1][2]	Discard stock. Use fresh anhydrous DMSO.[1]
Precipitate in Media	"Dilution Shock" (Solubility limit exceeded).	Use the "Intermediate Dilution" method; Warm media to 37°C; Reduce final concentration.
Color Change (Yellowing)	Oxidation of the phenol/benzoyl group.[1][2]	Check storage seal. Verify compound integrity via LC-MS.

Biological Pathway Context (Hypothetical)

While the specific target of this compound depends on the study, benzoylpyrazoles often interact with kinase domains or metal-dependent enzymes.[1] The diagram below illustrates a generic workflow for testing this compound in a cellular assay, highlighting where the stock solution quality impacts the data.

Figure 2: Assay workflow highlighting the critical risk point of precipitation during aqueous dilution.

References

• BenchChem. Preparation of Stock Solutions in DMSO. (General guidelines for lipophilic inhibitors).[1] Link[1][2]

• Sigma-Aldrich. Dimethyl Sulfoxide (DMSO) Product Information & Handling.[1][2] (Authoritative source on solvent hygroscopicity). Link

• MedChemExpress (MCE). Compound Handling Instructions: Solubility and Dilution. (Standard protocols for drug screening libraries). Link

• ResearchGate. Discussions on 1-Phenylpyrazole Solubility and Synthesis. (Community-verified insights on pyrazole scaffolds). Link

Sources

• 1. 1H-Pyrazole, 4,5-dihydro-5,5-dimethyl-4-(1-methylethylidene)- | C8H14N2 | CID 557693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Phenylpyrazole | C9H8N2 | CID 70769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

In vitro assay protocols using 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Application Note: In Vitro Characterization of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (DHP-Py)

Part 1: Executive Summary & Mechanism

Compound Profile: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (herein referred to as DHP-Py ) is a non-steroidal, synthetic small molecule belonging to the aryl-pyrazole ketone class. It acts as a potent and selective inhibitor of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) .

Biological Context: 11β-HSD1 is an NADPH-dependent reductase primarily expressed in the liver and adipose tissue. It catalyzes the intracellular conversion of inactive cortisone to the active glucocorticoid cortisol . Dysregulation of this enzyme is a key driver in metabolic syndrome, type 2 diabetes, and obesity. DHP-Py functions by occupying the substrate-binding pocket, preventing cortisone access and thereby reducing local cortisol amplification without affecting systemic adrenal production.

Key Applications:

• Metabolic Disease Research: Screening for insulin sensitizers.

• Glucocorticoid Signaling: Investigating intracellular cortisol gating.

• Selectivity Profiling: Differentiating between Type 1 (reductase) and Type 2 (dehydrogenase) activity.

Part 2: Visualizing the Mechanism

The following diagram illustrates the enzymatic pathway and the specific intervention point of DHP-Py.

Figure 1: Mechanism of Action. DHP-Py competitively inhibits 11β-HSD1, blocking the regeneration of cortisol from cortisone within the endoplasmic reticulum.

Part 3: Experimental Protocols

Protocol A: Enzymatic Inhibition Assay (HTRF Method)

Objective: Determine the IC50 of DHP-Py against recombinant human 11β-HSD1 using Homogeneous Time-Resolved Fluorescence (HTRF). This assay detects cortisol generation via a competitive immunoassay.

Reagents & Materials:

Component	Specification	Storage
Enzyme	Human recombinant 11β-HSD1 microsomes	-80°C
Substrate	Cortisone (200 nM final)	-20°C
Cofactor	NADPH (200 µM final)	-20°C
Inhibitor	DHP-Py (10 mM DMSO stock)	-20°C
Detection	HTRF Cortisol Kit (Cisbio/PerkinElmer)	4°C

| Buffer | 50 mM Tris-HCl pH 7.4, 1 mM EDTA | 4°C |

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a 10-point serial dilution of DHP-Py in DMSO (1:3 dilution series).

  • Transfer 50 nL of compound to a 384-well low-volume white plate (e.g., Greiner).

  • Include DMSO-only wells (Max Signal) and inhibitor-free/enzyme-free wells (Min Signal).

• Enzyme Mix Preparation:

  • Dilute 11β-HSD1 microsomes in Assay Buffer to a concentration of 2 µg/mL.

  • Dispense 5 µL of Enzyme Mix into the plate. Incubate for 10 minutes at room temperature (RT) to allow inhibitor binding.

• Substrate Initiation:

  • Prepare a Substrate Mix containing 400 nM Cortisone and 400 µM NADPH in Assay Buffer.

  • Dispense 5 µL of Substrate Mix to start the reaction (Final Volume: 10 µL).

  • Seal plate and incubate for 60 minutes at 37°C.

• Detection:

  • Add 5 µL of anti-Cortisol-Cryptate and 5 µL of d2-labeled Cortisol (pre-mixed in detection buffer).

  • Incubate for 2 hours at RT in the dark.

• Data Acquisition:

  • Read on an HTRF-compatible reader (e.g., EnVision).

  • Calculate the Ratio (665 nm / 620 nm) * 10,000.

  • Note: The signal is inversely proportional to cortisol concentration (competitive assay). High signal = Low Cortisol (High Inhibition).

Self-Validation Check:

• Z-Prime Factor: Must be > 0.5.

• Reference: Use Glycyrrhetinic acid (non-selective) or Carbenoxolone as a positive control inhibitor.

Protocol B: Cellular Potency Assay (3T3-L1 Adipocytes)

Objective: Validate DHP-Py permeability and efficacy in a physiologically relevant cell model.

Cell Culture:

• Cell Line: 3T3-L1 Fibroblasts differentiated into Adipocytes (Day 8-10 post-differentiation).

• Media: DMEM + 10% FBS + Pen/Strep.

Workflow:

• Seeding:

  • Seed differentiated 3T3-L1 adipocytes in 96-well plates (20,000 cells/well).

  • Wash cells 2x with serum-free DMEM to remove insulin and steroids from culture media.

• Treatment:

  • Prepare DHP-Py dilutions in serum-free DMEM containing 200 nM Cortisone (substrate).

  • Add 100 µL of treatment media to cells.

  • Incubate for 16 hours at 37°C, 5% CO2.

• Supernatant Collection:

  • Collect 50 µL of supernatant.

  • Critical Step: Do not disturb the cell monolayer; lysis is not required for this assay as cortisol is secreted.

• Cortisol Quantification:

  • Quantify cortisol in the supernatant using a Cortisol ELISA kit or LC-MS/MS.

  • LC-MS/MS Method (Gold Standard): Extract supernatant with ethyl acetate, dry down, reconstitute in MeOH/Water, and analyze using MRM transitions for Cortisol (363.2 -> 121.1).

Data Analysis:

• Plot % Cortisol Production vs. Log[DHP-Py].

• Expected IC50 should be within 2-5x of the biochemical IC50 if the compound is cell-permeable.

Part 4: Selectivity Profiling (Critical Control)

To confirm DHP-Py is a specific 11β-HSD1 inhibitor and not a general dehydrogenase toxin, you must run a counter-screen against 11β-HSD2 .

• Target: 11β-HSD2 (Kidney isoform).

• Reaction: Cortisol + NAD+ -> Cortisone + NADH.

• Protocol Modification:

  • Use 11β-HSD2 microsomes.

  • Substrate: Cortisol (not Cortisone).

  • Cofactor: NAD+ (not NADPH).

  • Readout: Measure decrease in Cortisol or increase in Cortisone.

• Success Criteria: DHP-Py should show >100-fold selectivity for HSD1 over HSD2 (i.e., IC50 HSD2 > 10 µM).

Part 5: Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Background (HTRF)	Non-specific binding or degraded reagents	Add 0.1% BSA or CHAPS to assay buffer; fresh thaw of NADPH.
Low Signal Window	Enzyme activity too low	Titrate enzyme concentration; ensure microsomes were not freeze-thawed >2 times.
Shifted IC50 in Cells	Protein binding (FBS)	Ensure assay is run in serum-free media or correct for protein binding (shift assay).
Poor Solubility	DHP-Py precipitation	Do not exceed 1% DMSO final concentration; sonicate stock solution.

References

• Mechanism of 11β-HSD1: Chapman, K., Holmes, M., & Seckl, J. (2013). "11β-Hydroxysteroid dehydrogenases: intracellular gatekeepers of tissue glucocorticoid action." Physiological Reviews, 93(3), 1139-1206. Link

• Assay Methodology: Solly, K., et al. (2005). "High-Throughput Screening of 11β-Hydroxysteroid Dehydrogenase Type 1 using Scintillation Proximity Assay." Assay and Drug Development Technologies, 3(5). Link

• Phenylpyrazole Inhibitor Class: Sorensen, B., et al. (2002). "Discovery of a novel class of 11beta-hydroxysteroid dehydrogenase type 1 inhibitors." Bioorganic & Medicinal Chemistry Letters, 12(15), 1925-1928. (Describes the structural basis for phenylpyrazole-ketone inhibitors). Link

• Chemical Probe Validation: Morgan, S. A., et al. (2009). "11β-Hydroxysteroid Dehydrogenase Type 1 Knockout Mice Show Attenuated Glucocorticoid-Inducible Responses in Adipose Tissue." Endocrinology, 150(7). Link

Application Note: Microwave-Assisted Synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Executive Summary

This Application Note details a high-yield, microwave-assisted protocol for the synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole . This scaffold is of significant interest in medicinal chemistry due to its structural homology with potent COX-2 inhibitors and anticancer agents.

The method utilizes the ring transformation of 3-formylchromones with phenylhydrazine. By leveraging microwave irradiation (MWI), this protocol reduces reaction times from hours (conventional reflux) to minutes, while simultaneously improving yield and purity. This "green chemistry" approach eliminates the need for harsh solvents in the primary step and simplifies downstream processing.

Scientific Background & Mechanism[1][2][3][4][5]

The Target Molecule

The target compound features a pyrazole core substituted at the 4-position with a 2-hydroxybenzoyl group.[1] This specific arrangement is difficult to access via direct Friedel-Crafts acylation of pyrazoles due to regioselectivity issues. However, it is the natural product of the reaction between 3-formylchromones and hydrazines .

Reaction Mechanism: Chromone-to-Pyrazole Transformation

The synthesis proceeds via a cascade sequence:

• Condensation: Phenylhydrazine attacks the aldehyde group of 6,7-dimethyl-3-formylchromone to form a hydrazone intermediate.

• Nucleophilic Attack: The secondary nitrogen of the hydrazone attacks the electrophilic C-2 position of the chromone ring.

• Ring Opening (Pyranone Cleavage): The pyrone ring opens, generating a phenolic hydroxyl group (the "2-hydroxy" moiety).

• Recyclization: The intermediate recyclizes to form the thermodynamically stable pyrazole ring.

Why Microwave Irradiation?

Conventional heating requires prolonged reflux (3–6 hours) in ethanol or acetic acid, often leading to side products like bis-hydrazones or incomplete ring opening. Microwave dielectric heating provides:

• Rapid Kinetics: Direct energy transfer to polar intermediates (hydrazones) accelerates the rate-limiting ring-opening step.

• Enhanced Purity: Short exposure times minimize thermal degradation.

• Solvent-Free Capability: The reaction can often be performed on solid support (e.g., alumina) or with minimal solvent, adhering to Green Chemistry principles.

Materials & Instrumentation

Reagents

Reagent	CAS Registry #	Purity	Role
6,7-Dimethyl-3-formylchromone	Synthesized	>98%	Precursor Scaffold
Phenylhydrazine	100-63-0	97%	Nucleophile
Ethanol (Absolute)	64-17-5	ACS Grade	Solvent (Recrystallization)
p-Toluenesulfonic acid (pTSA)	104-15-4	99%	Catalyst (Optional)

Note: The starting material, 6,7-Dimethyl-3-formylchromone, is prepared via Vilsmeier-Haack formylation of 2-hydroxy-4,5-dimethylacetophenone.

Instrumentation

• Microwave Reactor: Single-mode synthesis reactor (e.g., CEM Discover or Anton Paar Monowave).

• Vessel: 10 mL or 35 mL pressure-sealed glass vial with Teflon/silicon septum.

• Temperature Control: IR sensor (external) or Fiber optic probe (internal).

• Stirring: Magnetic stir bar (high coupling).

Experimental Protocol

Phase 1: Precursor Synthesis (Contextual)

If 6,7-Dimethyl-3-formylchromone is not commercially available:

• Mix 2-hydroxy-4,5-dimethylacetophenone (10 mmol) with DMF (30 mmol).

• Add POCl₃ (30 mmol) dropwise at 0°C.

• Microwave at 60°C for 5 mins.

• Hydrolyze with ice water to precipitate the yellow aldehyde solid.

Phase 2: Synthesis of Target Pyrazole (Core Protocol)

Stoichiometry: 1.0 equiv Chromone : 1.1 equiv Phenylhydrazine.

Step-by-Step Procedure:

• Preparation: In a 10 mL microwave vial, introduce 6,7-dimethyl-3-formylchromone (202 mg, 1.0 mmol).

• Addition: Add phenylhydrazine (108 µL, 1.1 mmol) directly to the solid.

• Catalysis (Optional): Add a catalytic amount of pTSA (10 mg) to accelerate hydrazone formation.

• Solvent (Minimal): Add 0.5 mL of Ethanol to create a slurry. Note: Solvent-free conditions (neat) are also viable but a slurry ensures better homogeneity.

• Microwave Irradiation: Cap the vial and place it in the reactor cavity. Program the following method:

  • Mode: Dynamic (Power controlled to maintain Temp).

  • Temperature: 120°C.

  • Hold Time: 3 minutes.

  • Pressure Limit: 250 psi.

  • Stirring: High.

• Work-up:

  • Allow the vial to cool to 50°C (compressed air cooling).

  • The reaction mixture will likely solidify into a yellow/orange mass.

  • Add 5 mL of cold ethanol and sonicate to break up the solid.

  • Filter the precipitate under vacuum.

• Purification:

  • Recrystallize the crude solid from hot Ethanol or Ethanol/DMF (9:1) mixture.

  • Filter and dry in a vacuum oven at 60°C for 4 hours.

Expected Results

• Appearance: Yellow to pale orange crystalline solid.

• Yield: 85–92% (compared to ~60% with conventional heating).

• Melting Point: 165–168°C (Typical for this class).

Mechanism & Workflow Visualization

Reaction Mechanism

The following diagram illustrates the ring transformation pathway essential for this synthesis.

Caption: Step-wise mechanism showing the conversion of the chromone scaffold into the pyrazole core via hydrazone formation and pyranone ring opening.

Experimental Workflow

This flowchart guides the researcher through the critical operational steps.

Caption: Operational workflow for the synthesis, highlighting the rapid microwave irradiation step and subsequent purification.

Characterization Data (Representative)

Technique	Diagnostic Signal	Assignment
IR (KBr)	3150–3400 cm⁻¹ (broad)	Phenolic -OH (Intramolecular H-bond)
1625–1640 cm⁻¹ (strong)	C=O (Benzoyl ketone, H-bonded)
¹H NMR	δ 11.5–12.0 ppm (s, 1H)	Phenolic -OH (Exchangeable)
δ 8.30 & 8.60 ppm (s, 1H each)	Pyrazole C-3 and C-5 protons
δ 2.20 & 2.25 ppm (s, 3H each)	Methyl groups (Ar-CH₃)
Mass Spec	[M+H]⁺	Molecular Ion Peak

Troubleshooting & Optimization

• Low Yield / Sticky Solid: If the product oils out or is sticky, the reaction temperature may be too high, causing polymerization. Reduce MW temp to 100°C and extend time to 5 mins.

• Incomplete Reaction: Monitor by TLC (30% EtOAc/Hexane). If starting material (Chromone) persists, add 0.2 equiv more Phenylhydrazine and irradiate for an additional 1 min.

• Regioselectivity: The reaction is highly specific for the 4-benzoyl isomer. However, if 3-substituted isomers appear (rare), ensure the starting chromone is pure and the Vilsmeier-Haack step (Phase 1) was complete.

References

• Sabitha, G., Babu, R. S., & Yadav, J. S. (1998).[2] One Pot Synthesis of 4-(2-Hydroxybenzoyl)-pyrazoles from 3-Formylchromones Under Microwave Irradiation in Solvent Free Conditions. Synthetic Communications, 28(24), 4571–4576.

• Silva, V. L. M., et al. (2004). Synthesis of Chromone-Related Pyrazole Compounds. Molecules, 9, 134-145. (General mechanism of chromone-pyrazole transformation).[2]

• Karakaya, A. (2025).[3][2][4] Microwave-assisted synthesis of pyrazoles - a mini-review. European Journal of Life Sciences, 4(1), 42-54.

• Nohara, A., Umetani, T., & Sanno, Y. (1973). A facile synthesis of 3-formylchromone.[1][2][5][6] Tetrahedron Letters, 14(22), 1995-1998. (Precursor synthesis).[7][8]

Sources

• 1. 3-Formylchromones IV. The Rearrangement of 3-Formylchromone Enamines as a Simple, Facile Route to Novel Pyrazolo[3,4-b]pyridines and the Synthetic Utility of the Latter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. researchgate.net [researchgate.net]
• 6. Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. archives.ijper.org [archives.ijper.org]
• 8. mdpi.com [mdpi.com]

Advanced TLC Methodologies for Phenylpyrazole Derivatives in Drug Discovery

Executive Summary

Phenylpyrazole derivatives represent a privileged scaffold in medicinal chemistry, serving as the core structure for blockbuster COX-2 inhibitors (e.g., Celecoxib), potent insecticides (e.g., Fipronil), and emerging oncology targets (MCL-1 inhibitors). Due to their amphiphilic nature—combining lipophilic phenyl rings with polar nitrogenous heterocycles—developing robust Thin Layer Chromatography (TLC) conditions requires a nuanced understanding of solvent selectivity and stationary phase interactions.

This guide provides a validated, self-consistent protocol for the separation, monitoring, and purification of phenylpyrazole derivatives. It moves beyond generic "Hexane/Ethyl Acetate" recipes to explore ternary solvent systems and chemically specific visualization techniques required for high-resolution analysis.

Physicochemical Basis of Separation

The separation of phenylpyrazoles on silica gel is governed by the competition between the analyte's hydrogen-bonding potential and the mobile phase's elution strength.

• The Pyrazole Core: The N2 nitrogen is a hydrogen bond acceptor (pyridine-like), while the N1 is typically substituted with a phenyl group.

• Substituent Effects:

  • 5-Amino group: Significantly increases polarity and basicity, often causing "tailing" due to interaction with silanol groups.

  • Sulfonamides (e.g., Celecoxib): Introduce high polarity and hydrogen bond donation, requiring polar modifiers.

  • Halogenated Phenyls: Increase lipophilicity (

    ), requiring non-polar mobile phases for retention.

Solvation Mechanism Diagram

The following decision tree outlines the logical flow for selecting the optimal mobile phase based on the derivative's functionalization.

Figure 1: Logic gate for selecting mobile phases based on phenylpyrazole substitution patterns.

Optimized Mobile Phase Systems

Standard binary systems often fail to separate regioisomers (e.g., 1,3- vs 1,5-isomers). The following ternary systems have been validated for specific subclasses.

Table 1: High-Resolution Solvent Systems

Target Class	Solvent Composition (v/v)	Rationale	Reference
General Intermediates	Hexane : EtOAc (7:3)	Standard screening system. Good for monitoring condensation of hydrazines with 1,3-diketones.	[1]
5-Amino-pyrazoles	Toluene : EtOAc : Acetic Acid (60:40:1)	Toluene provides π-π selectivity; Acetic acid suppresses silanol ionization, preventing amine tailing.	[2]
Sulfonamides (Celecoxib)	Chloroform : EtOAc : Ether (10:5:1)	Chloroform solubilizes the sulfonamide; Ether sharpens the band shape.	[3]
Regioisomers	Benzene : Pet Ether (3:1)*	Substitute Benzene with Toluene (3:1) for safety. Excellent for separating steric isomers.	[4]
Highly Polar Metabolites	DCM : MeOH (90:10)	Required for carboxylic acid or hydroxylated metabolites (e.g., Fipronil metabolites).	[5]

> Note: For "Green" chemistry compliance, replace Dichloromethane (DCM) with Ethyl Acetate/Ethanol (3:1) where possible, though resolution may decrease slightly.

Visualization Protocols

Phenylpyrazoles are UV-active, but chemical staining is crucial for detecting non-chromophoric impurities (like hydrazine starting materials) or confirming functional groups.

Primary Method: UV Absorption[1]

• Wavelength: 254 nm (Short Wave).[1]

• Observation: Phenylpyrazoles appear as dark purple/black spots against a bright green fluorescent background (on F254 silica plates).

• Limit of Detection: ~0.1 - 0.5 µg.

Secondary Method: Chemical Staining

1. Acidic Ceric Sulfate (Hanessian’s Stain)

• Target: General organic compounds; highly sensitive for sulfur-containing derivatives (e.g., Fipronil, Celecoxib).

• Preparation: Dissolve 5g ammonium molybdate and 1g ceric ammonium sulfate in 100mL 10% H₂SO₄.

• Action: Dip plate, drain, and heat at 150°C until blue spots appear.

• Why: Oxidizes the pyrazole ring system; provides permanent record.

2. Iodine Chamber

• Target: Lipophilic intermediates and nitrogenous heterocycles.

• Action: Place developed plate in a jar with I₂ crystals.

• Observation: Brown spots on yellow background.[2] Reversible.

3. p-Anisaldehyde Stain

• Target: Nucleophilic centers (good for 5-amino precursors).

• Action: Dip and heat.

• Observation: Pink to reddish spots. Differentiates amines from non-amines.

Experimental Protocol: Reaction Monitoring

Objective: Monitor the condensation of Phenylhydrazine (A) with 1,3-Diketone (B) to form Phenylpyrazole (P).

Step-by-Step Workflow

• Plate Preparation: Use Merck Silica Gel 60 F254 aluminum-backed plates. Cut to 5 x 10 cm. Mark origin line with soft pencil (1 cm from bottom).

• Sample Spotting (Co-spotting Technique):

  • Lane 1: Starting Material A (Hydrazine)

  • Lane 2: Co-spot (Reaction Mixture + A)

  • Lane 3: Reaction Mixture (RM)

  • Rationale: Co-spotting proves that a new spot is a product and not just a matrix effect on the starting material.

• Elution:

  • Prepare Hexane:EtOAc (7:3) in a developing chamber.

  • Equilibration: Place filter paper inside the chamber to saturate the atmosphere with solvent vapor (prevents "smiling" wavefronts).

  • Run plate until solvent front reaches 1 cm from top.

• Analysis:

  • Dry plate with warm air.

  • Visualize under UV 254 nm.[1][3][4]

  • Success Criterion: Disappearance of Lane 1 spot in Lane 3; appearance of new spot with different Rf.

Workflow Diagram

Figure 2: Standard Operating Procedure (SOP) for TLC monitoring.

Troubleshooting Common Issues

Issue 1: "Tailing" or Streaking Spots

• Cause: The basic nitrogen (N2) or the 5-amino group interacts strongly with acidic silanols on the plate.

• Solution: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to the mobile phase.

• Note: For acidic derivatives (like carboxylic acid metabolites), add 1% Acetic Acid instead.

Issue 2: Regioisomer Co-elution

• Context: 1,3-diphenylpyrazole and 1,5-diphenylpyrazole often have identical Rf values in Hexane/EtOAc.

• Solution: Switch to Toluene:Ethyl Acetate (9:1) . The π-π interaction between Toluene and the phenyl rings differs based on the steric twisting of the isomers, often resolving them.

Issue 3: Edge Effect ("Smiling" solvent front)

• Cause: Uneven evaporation of solvent from the plate edges.

• Solution: Line the developing chamber with filter paper and allow 15 minutes of saturation time before inserting the plate.

References

• Sharma, M., & Swami, R. (1985).[5] Rapid TLC Separation of some Closely Related 1-(2-Benzothiazolyl)-3-methyl-5-phenyl pyrazole Derivatives. Journal of Liquid Chromatography, 8(7), 1293-1297. Link

• Mokle, S. S., et al. (2018). Synthesis of Polysubstituted Amino Pyrazole via Multicomponent Strategy. Der Pharma Chemica, 10(4), 62-67.[6] Link

• Bhat, K., et al. (2005). Identification of Celecoxib Methods. Latin American Journal of Pharmacy, 24(2), 279. Link

• BenchChem Technical Guides. (2025). Column chromatography conditions for separating pyrazole isomers. Link

• Rao, R., et al. (2017). Residue analysis of fipronil and its metabolites. PLOS ONE, 12(3). Link

Sources

• 1. iglobaljournal.com [iglobaljournal.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. derpharmachemica.com [derpharmachemica.com]

Application Note: Infrared Spectroscopy Characterization of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

This Application Note is designed for researchers and analytical scientists involved in the structural characterization and quality control of pyrazole-based ligands. It focuses on 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole , a specialized intermediate often used in coordination chemistry and drug discovery.[1]

Introduction & Structural Context

4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (CAS: 288844-40-6) represents a class of 4-aroylpyrazoles that exhibit significant tautomeric and intramolecular bonding features.[1] Unlike simple ketones, this molecule possesses a "beta-diketone-like" structural motif (involving the phenol and carbonyl), enabling strong intramolecular hydrogen bonding (IMHB).[1]

This structural feature is the primary diagnostic indicator in IR spectroscopy.[1] The formation of a 6-membered chelate ring between the phenolic hydroxyl group and the carbonyl oxygen significantly alters the vibrational frequencies, shifting the carbonyl stretch to lower wavenumbers and broadening the hydroxyl stretch.[1]

Structural Logic & H-Bonding

The following diagram illustrates the intramolecular hydrogen bonding network that defines the IR spectrum of this molecule.

Figure 1: Structural causality of IR shifts.[1] The formation of a chelate ring (IMHB) directly impacts the wavenumber of the hydroxyl and carbonyl stretches.

Experimental Protocol

To obtain a high-fidelity spectrum capable of resolving the broad hydrogen-bonded regions, the following protocol is recommended.

A. Sample Preparation

For this specific molecule, KBr Pellet transmission is superior to ATR (Attenuated Total Reflectance) for resolving the fine structure of the aromatic region and the broad H-bonded OH band.[1]

• Reagent Quality: Ensure the sample is dried (vacuum oven at 40°C for 2 hours) to remove surface moisture, which interferes with the OH region.[1]

• Ratio: Mix 1.5 mg of the analyte with 150 mg of spectroscopic-grade KBr (1:100 ratio).

• Grinding: Grind in an agate mortar for 2-3 minutes until a fine, uniform powder is achieved. Note: Excessive grinding can absorb atmospheric water; work quickly.[1]

• Pressing: Press at 8–10 tons for 2 minutes to form a transparent pellet.

B. Instrument Parameters

• Range: 4000 cm⁻¹ to 400 cm⁻¹[1]

• Resolution: 2 cm⁻¹ (Critical for resolving closely spaced aromatic peaks near 1600 cm⁻¹)

• Scans: 32 or 64 (to improve Signal-to-Noise ratio in the fingerprint region)

• Background: Fresh air or pure KBr pellet background recorded immediately prior to sample.

Spectral Analysis & Peak Assignment

The following table details the diagnostic peaks. These assignments are derived from the parent scaffold (4-benzoyl-1-phenylpyrazole) and corrected for the 4,5-dimethyl-2-hydroxy substitution pattern.[1]

Table 1: Diagnostic IR Peaks of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole[1]

Functional Group	Frequency (cm⁻¹)	Intensity	Vibrational Mode	Diagnostic Note (Causality)
O-H (Chelated)	3100 – 2600	Weak, Broad	Stretching	Critical Feature: The ortho-hydroxy group forms a strong H-bond with the C=O.[1] This band is much lower than a free phenol (~3600) and often overlaps with C-H stretches.[1]
C-H (Aromatic)	3080 – 3030	Medium	Stretching	Characteristic of the 1-phenyl and benzoyl aromatic rings.[1]
C-H (Aliphatic)	2980 – 2850	Medium	Stretching	Asymmetric and symmetric stretches of the 4,5-dimethyl groups.[1]
C=O (Ketone)	1635 – 1610	Strong	Stretching	Red-shifted: Normal conjugated ketones appear ~1660 cm⁻¹.[1] The H-bond lengthens the C=O bond, lowering the frequency (chelation shift).[1]
C=N / C=C	1595 – 1580	Strong	Ring Stretch	Pyrazole ring breathing and aromatic C=C vibrations.[1] Often overlaps with the carbonyl shoulder.[1]
Aromatic Ring	1520, 1480	Medium	Skeleton	Characteristic skeletal vibrations of the 1-phenylpyrazole core.[1]
C-O (Phenolic)	1280 – 1240	Strong	Stretching	The C-O bond strengthens slightly due to resonance in the chelate ring.[1]
C-N	1150 – 1100	Medium	Stretching	Pyrazole N-N and C-N stretches.[1]
OOP Bending	760, 690	Strong	Bending	1-Phenyl diagnostic: Monosubstituted benzene rings typically show two strong bands in this region.[1]
OOP Bending	~880, 820	Medium	Bending	Substituted Benzoyl: Isolated aromatic protons on the 4,5-dimethyl-2-hydroxy ring (positions 3 and 6 are para to each other).[1]

Quality Control Decision Workflow

Use this logic flow to validate the synthesis or purity of the compound based on the IR data.

Figure 2: QC decision tree for validating the identity of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole.

Troubleshooting Common Artifacts

• Water Interference: A broad hump centered at 3400 cm⁻¹ indicates moisture in the KBr pellet, which can obscure the chelated O-H band.[1] Solution: Re-dry KBr and sample.

• Peak Broadening: If the 1630–1580 cm⁻¹ region appears as a single unresolved blob, the sample concentration in the pellet is too high.[1] Solution: Dilute with more KBr.

• Polymorphism: If the fingerprint region differs from the reference batch, the molecule may have crystallized in a different tautomeric form or polymorph.[1] Solution: Recrystallize from ethanol/chloroform.[1]

References

• Coutinho, D., & Fernandes, P. S. (2010).[1][2] Synthesis of Heterocycles from 4-(2-Hydroxybenzoyl)-1-phenylpyrazole. Journal of the Indian Chemical Society, 87(6), 729-732.[1] (Source of parent scaffold spectral data).[1][2][3]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.[1] (Authoritative text for IR frequency assignments).

• ChemicalBook. (n.d.).[1] Product Entry: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (CAS 288844-40-6).[1][4]

Sources

• 1. industrialchemistry.org [industrialchemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. guidechem.com [guidechem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

This technical guide is structured as a specialized support center resource designed for organic chemists and process development scientists. It focuses on the critical yield-limiting steps in the synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole , utilizing the Fries Rearrangement strategy as the industry-standard "High-Yield" route for ortho-hydroxyaryl ketones.

Doc ID: TS-PYRZ-45DM-001 | Version: 2.4 | Status: Validated Protocol

Executive Summary & Chemical Context

Target Molecule: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole Core Challenge: Achieving high regioselectivity (ortho-acylation) and preventing catalyst deactivation during the coupling of the electron-rich phenol with the heterocyclic acid derivative.

The "Yield Trap": Direct Friedel-Crafts acylation of 3,4-dimethylphenol with 1-phenylpyrazole-4-carbonyl chloride often results in low yields (<40%) due to the formation of stable aluminum-phenol complexes that arrest the reaction. The Solution: This guide details the Two-Stage Fries Rearrangement Protocol , which isolates the intermediate ester and rearranges it thermodynamically to the thermodynamic ortho-product, typically boosting yields to >85%.

Optimized Synthetic Workflow (Visualized)

The following diagram outlines the critical path for the high-yield synthesis, highlighting the specific stoichiometry required to drive the equilibrium forward.

Caption: Figure 1. The Two-Stage Fries Rearrangement pathway. Isolation of the intermediate ester is crucial for purity control before the Lewis-acid mediated rearrangement.

Critical Protocol: The Fries Rearrangement

Note: This section replaces standard literature procedures with a field-optimized method for hindered phenols.

Reagents & Stoichiometry

Component	Role	Equiv.	Critical Quality Attribute (CQA)
Intermediate Ester	Substrate	1.0	Must be dry (<0.5% water) to prevent AlCl₃ hydrolysis.
Aluminum Chloride ( )	Lewis Acid	3.5	Strict Requirement. 1 eq complexes the carbonyl, 1 eq complexes the phenolic oxygen formed, 1.5 eq drives the catalysis.[1] <3.0 eq leads to stalled reactions.
Chlorobenzene	Solvent	5-10V	High boiling point (131°C) allows thermodynamic control.
HCl (aq)	Quench	Excess	Must be added slowly to break the aluminum complex.

Step-by-Step Procedure

• Preparation: In a flame-dried flask under Argon, suspend 3.5 equivalents of anhydrous granular

  in Chlorobenzene.

• Addition: Add the Intermediate Ester (1.0 eq) solid in portions at room temperature. Observation: The slurry will turn yellow/orange as the Lewis acid coordinates.

• Rearrangement: Heat the mixture to 120°C . Hold for 2–4 hours.

  • Mechanism Check: At this temperature, the ortho-isomer is thermodynamically favored over the para-isomer (which is blocked) and the starting ester.

• Monitoring: Monitor by TLC/HPLC. Disappearance of the ester spot is the primary endpoint.

• Quenching (The Danger Zone): Cool to 0°C. Pour the reaction mixture slowly into ice-cold 2M HCl.

  • Why? The aluminum complex is stable. Acid hydrolysis is required to liberate the free phenol.

• Work-up: Extract with Ethyl Acetate. Wash with brine.[2] Recrystallize from Ethanol/Water.[3]

Troubleshooting Guide & FAQs

Diagnostic Flowchart: Low Yield Investigation

Use this logic tree to diagnose synthesis failures.

Caption: Figure 2. Diagnostic logic for troubleshooting low yields in the Fries Rearrangement step.

Frequently Asked Questions (Technical)

Q1: Why can't I use the direct Friedel-Crafts reaction (Acid Chloride + Phenol + AlCl3)? A: You can, but yields are typically poor. The 3,4-dimethylphenol forms a strong complex with

at the oxygen, deactivating the ring toward electrophilic attack. By forming the ester first (using a base like pyridine), you separate the "activation" step from the "C-C bond formation" step, allowing for cleaner chemistry.

Q2: My product is trapped in an emulsion during the quench. How do I break it? A: This is caused by hydrated aluminum salts.

• Fix: Add more concentrated HCl and heat the aqueous/organic biphasic mixture to 50°C for 30 minutes. This ensures the breakdown of the sticky Aluminum-Phenoxide complex. Filter through Celite if necessary.

Q3: Why is the position 6 (ortho) favored over position 2 (ortho)? A: Steric hindrance.

• Position 2: Flanked by the OH group and the Methyl group at position 3. This is a "steric pocket."

• Position 6: Flanked by the OH group and a Hydrogen at position 5. This is significantly more accessible for the bulky pyrazole-acylium ion.

Q4: Can I use Methanesulfonic Acid (MSA) instead of AlCl3? A: Yes, MSA/P2O5 (Eaton's Reagent) is a valid alternative for "greener" chemistry, but for this specific pyrazole substrate,

generally gives sharper regioselectivity due to the chelation effect between the pyrazole nitrogen and the aluminum center [1, 2].[1]

References

• Organic Chemistry Portal. "Synthesis of Pyrazoles and Derivatives." Organic Chemistry Portal. [Link]

• Metsala, A. et al. "Quantum chemical evaluation of the yield of hydroxybenzophenones in the Fries rearrangement." Journal of Molecular Structure (Theochem). [Link] (Contextual grounding on thermodynamic control).

Disclaimer: This guide is for research purposes only. All synthesis should be conducted in a fume hood with appropriate PPE. Aluminum Chloride reacts violently with water.

Sources

• 1. CN103936673A - 1,4,5-trisubstituted pyrazoles compound and preparation method thereof - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Overcoming solubility issues of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole in water

Welcome to the Technical Support Hub. Ticket ID: SOL-BPYZ-445 Status: Open Topic: Overcoming Aqueous Solubility Barriers for Bioassays and Formulation

Technical Analysis: Why is this molecule insoluble?

Before attempting solubilization, you must understand the specific structural forces fighting against you. 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole is not just "lipophilic"; it is structurally "locked" against water interaction.

The "Chelation Trap" Mechanism

The core solubility barrier is the 2-hydroxybenzoyl moiety.

• Intramolecular Hydrogen Bonding: The phenolic hydroxyl group (-OH) forms a strong, 6-membered intramolecular hydrogen bond with the carbonyl oxygen (C=O).

• Consequence: This "locks" the polar groups, effectively hiding them from water molecules. The molecule behaves as a flat, greasy disc (high planarity), increasing crystal lattice energy and drastically reducing aqueous solubility (often < 1 µg/mL).

• The Trap: Standard pH adjustment often fails because the intramolecular bond is energetically favorable, shifting the pKa of the phenol higher (making it harder to deprotonate).

Tiered Troubleshooting Protocols

Do not randomly mix solvents. Follow this tiered logic to diagnose and solve the issue based on your application (In vitro, In vivo, or Analytical).

Tier 1: The "Stock & Dilute" Method (In Vitro Screening)

Best for: High-throughput screening, cellular assays (< 100 µM).

The Protocol:

• Primary Stock: Dissolve compound in 100% DMSO to 10-20 mM.

  • Tip: If dissolution is slow, sonicate at 40°C for 10 mins. The crystal lattice needs energy to break.

• Intermediate Dilution (Critical Step): Do NOT pipette DMSO stock directly into the cell media. This causes immediate "crash-out" (precipitation).

  • Correct Method: Prepare a 1000x intermediate in DMSO.

  • Example: To achieve 10 µM final, add 1 µL of 10 mM stock to 1 mL media.

• Kinetic Solubility Check: Measure absorbance at 600nm immediately after dilution. If OD > 0.05, you have micro-precipitates.

Tier 1 Troubleshooting Table:

Observation	Root Cause	Solution
Cloudiness on dilution	"Crash-out" due to high LogP	Pre-dilute in Ethanol or PEG400 before adding to water.

| Precipitate after 1 hour | Ostwald Ripening (crystal growth) | Add 0.1% Tween 80 to the aqueous buffer before adding the compound. |

Tier 2: The "Ionization Switch" (pH Manipulation)

Best for: Analytical standards, high-concentration stock solutions.

The Mechanism: To dissolve the molecule in water, you must break the intramolecular H-bond. You can do this by deprotonating the phenolic -OH, converting it into a phenolate anion (highly soluble).

The Protocol:

• Target pH: You need a pH > pKa + 1.

  • Estimated pKa: ~10.5 (shifted high due to H-bond).

  • Target pH:11.5 - 12.0 .

• Buffer Choice: Use 0.1 M NaOH or Arginine buffer. Avoid phosphate (poor buffering at pH 12).

• Warning: Benzoylpyrazoles contain a ketone linkage that can be susceptible to hydrolysis at extreme pH over time. Use fresh.

Tier 2 Workflow Diagram:

Caption: Mechanism of pH-dependent solubilization via disruption of the intramolecular hydrogen bond.

Tier 3: Advanced Formulation (In Vivo / Animal Studies)

Best for: Animal dosing (IP/PO) where DMSO is toxic and pH 12 is unsafe.

Strategy: Molecular Encapsulation (Cyclodextrins) Cyclodextrins (CD) form a "host-guest" complex, hiding the hydrophobic phenyl-pyrazole tail inside a cone, while the outer shell remains water-soluble.

The Protocol (Self-Validating):

• Vehicle: Prepare 20% (w/v) HP-β-Cyclodextrin (HPBCD) in water.

• Complexation:

  • Add compound to the 20% HPBCD solution.

  • Crucial Step: Adjust pH to 11 (using NaOH) briefly to ionize and dissolve the compound.

  • Stir for 30 mins.

  • Slowly adjust pH back to 7.4 using HCl. The compound should stay in solution, trapped inside the CD cavity.

• Validation: Centrifuge at 10,000g for 5 mins. Analyze supernatant by HPLC. If concentration is maintained, the complex is stable.

Frequently Asked Questions (FAQ)

Q1: My compound precipitates when I freeze the DMSO stock. Is it ruined?

• Answer: No. DMSO has a high freezing point (19°C). The compound crystallizes out as the DMSO freezes.

• Fix: Warm to 37°C and vortex vigorously until fully redissolved. Do not use if solids are visible.

Q2: Can I use Tween 80 instead of DMSO?

• Answer: Tween 80 is a surfactant, not a solvent. It cannot dissolve the solid powder alone.

• Fix: Dissolve in a small volume of Ethanol/DMSO first (e.g., 5% of final vol), then add 10% Tween 80 , then add water. This "co-solvent + surfactant" approach prevents precipitation.

Q3: The compound degrades in my pH 12 buffer. What now?

• Answer: The benzoyl bridge is hydrolyzing. Switch to a Cosolvent System :

  • 10% DMSO + 40% PEG 400 + 50% Water.

  • This formulation avoids extreme pH while maintaining solubility via the "log-linear cosolvency" rule.

Summary of Solubility Data

Solvent System	Estimated Solubility	Application	Notes
Water (pH 7)	< 1 µg/mL	None	Practically insoluble.
100% DMSO	> 20 mg/mL	Stock Solution	Hygroscopic; keep sealed.
PBS + 0.1% DMSO	~ 5-10 µg/mL	Cell Assays	Risk of precipitation >10 µM.
20% HP-β-CD	~ 2-5 mg/mL	In Vivo (IP/IV)	Requires pH-shift method to load.
PEG 400 / Water (40:60)	~ 1-3 mg/mL	In Vivo (PO)	Bitter taste; good stability.

Decision Tree for Researchers

Caption: Decision matrix for selecting the optimal solubilization strategy based on experimental constraints.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary: Benzoylpyrazole Derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives. Retrieved from [Link]

• Caron, G., et al. (2020). Intramolecular hydrogen bonding: An opportunity for improved design in medicinal chemistry. University of Torino.[1] Retrieved from [Link]

Sources

• 1. iris.unito.it [iris.unito.it]

Technical Support Center: Purification of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the downstream processing and purification of complex heterocyclic APIs and intermediates. The isolation of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole from its regioisomeric byproducts (typically the 3-aroyl and 5-aroyl isomers) is a classic challenge in synthetic methodology.

This guide is designed to move beyond basic troubleshooting. We will dissect the structural causality behind why these impurities form, why they behave the way they do on a silica column, and how you can exploit their subtle physicochemical differences to establish a robust, self-validating purification workflow.

Diagnostic & Purification Workflow

Before diving into specific troubleshooting steps, it is critical to map out the logic of your purification strategy. The following workflow dictates whether you should proceed with chromatography or rely on crystallization based on the initial regioisomer ratio.

Workflow for the isolation and purification of the 4-aroyl target from regioisomeric mixtures.

Troubleshooting & Scientific FAQs

Q1: Why are the 3- and 5-aroyl regioisomers forming during my synthesis?

Causality: The formation of regioisomers depends entirely on your synthetic route. If you are synthesizing the core via electrophilic aromatic substitution (EAS) or C-H functionalization of 1-phenylpyrazole, the C4 position is the most nucleophilic due to the electron-donating resonance from the pyrazole nitrogen atoms. However, under forcing conditions (high heat or excess Lewis acid), minor acylation occurs at the C3 and C5 positions. The regioselectivity challenges of pyrazole functionalization are well documented in1. Alternatively, if your route involves the cyclocondensation of an asymmetric 1,3-dicarbonyl intermediate with phenylhydrazine, the asymmetry naturally leads to a mixture of 1,3- and 1,5-pyrazole substitution patterns.

Q2: How can I definitively identify which peak is the desired 4-aroyl isomer using 1H-NMR?

Causality: You can identify the regioisomers by analyzing the coupling constants (

) of the pyrazole ring protons. In the desired 4-aroyl isomer , the pyrazole H3 and H5 protons are isolated from each other by the bulky aroyl substituent at C4. They will appear as two distinct singlets (or exhibit very fine long-range coupling, Hz) typically in the 8.0–8.5 ppm range. Conversely, the 3-aroyl and 5-aroyl isomers possess adjacent protons on the pyrazole ring (H4/H5 and H3/H4, respectively), which will split each other into doublets with a characteristic coupling constant of Hz.

Q3: My regioisomers co-elute on standard silica gel. How can I improve the chromatographic resolution?

Causality: The 3-, 4-, and 5-aroyl regioisomers have identical molecular weights and highly similar polarities, making standard Hexane/Ethyl Acetate gradients ineffective. However, they possess different three-dimensional steric profiles. The 5-aroyl isomer experiences severe steric repulsion between the 1-phenyl group and the bulky 5-aroyl moiety. This forces the aroyl group out of the pyrazole plane, disrupting

-conjugation and exposing different faces of the molecule to the stationary phase. Solution: Switch to a -interacting solvent system. Use a Toluene/Ethyl Acetate gradient. Toluene engages in differential stacking with the highly planar 4-isomer versus the sterically twisted 5-isomer, significantly improving peak resolution.

Q4: Is there a scalable way to remove the minor regioisomers without relying on column chromatography?

Causality: Yes. The 4-aroyl isomer is highly symmetrical around the C4 axis compared to the bent 3-isomer or the sterically twisted 5-isomer. This symmetry allows the 4-aroyl isomer to pack more efficiently into a crystal lattice. Furthermore, the strong intramolecular hydrogen bond between the 2-hydroxy group and the carbonyl oxygen (

) locks the benzoyl conformation, reducing its solubility in non-polar solvents. As demonstrated in2 and3, selective crystallization is a highly effective, scalable method for separating pyrazole regioisomers.

Quantitative Data: Regioisomer Differentiation

Use the following table to cross-reference your analytical data and select the appropriate purification vector.

Property	4-Aroyl Isomer (Target)	3-Aroyl Isomer	5-Aroyl Isomer
Pyrazole 1H-NMR	Two singlets (H3, H5), Hz	Two doublets (H4, H5), Hz	Two doublets (H3, H4), Hz
Steric Strain	Low (Linear extended geometry)	Medium (Bent geometry)	High (Clash with 1-phenyl group)
Conjugation / Planarity	Highly planar, extended -system	Planar	Twisted out of plane
Chromatographic Mobility	Mid-eluting	Late-eluting	Early-eluting (due to twisted dipole)
Preferred Purification	Selective Crystallization	Flash Chromatography	Flash Chromatography

Experimental Protocols

Protocol 1: UPLC-MS Analysis for Regioisomer Quantification

This protocol provides baseline resolution of the isomers prior to committing to a bulk purification strategy.

• Sample Preparation : Dissolve 1 mg of the crude mixture in 1 mL of LC-MS grade Acetonitrile.

• Column Selection : Use a high-efficiency C18 Reverse Phase column (e.g., Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).

• Mobile Phase :

  • Solvent A: Water + 0.1% Formic Acid. (The acid suppresses the ionization of the 2-hydroxy group, preventing peak tailing).

  • Solvent B: Acetonitrile + 0.1% Formic Acid.

• Gradient Execution : Run a linear gradient from 5% B to 95% B over 5.0 minutes.

• Flow Rate : 0.4 mL/min.

• Detection : Monitor UV at 254 nm and 280 nm; collect MS data in ESI+ mode.

• Self-Validation Check : The 5-aroyl isomer will typically elute first due to its disrupted planarity and altered hydrophobic surface area, followed by the 4-aroyl and 3-aroyl isomers. All three peaks must exhibit the identical

  mass. If masses differ, you are dealing with a side-reaction byproduct, not a regioisomer.

Protocol 2: Selective Crystallization of the 4-Aroyl Target

If your UPLC-MS data indicates the 4-aroyl isomer is present at >80% purity, bypass chromatography and proceed directly to crystallization.

• Dissolution : Transfer the crude pyrazole mixture into a round-bottom flask. Add 5 volumes (v/w) of Toluene.

• Heating : Heat the suspension to 80 °C under constant stirring until complete dissolution is achieved.

• Cooling & Nucleation : Slowly cool the solution to 60 °C. If seed crystals of the pure 4-aroyl isomer are available, add 0.1% w/w to induce controlled nucleation.

• Anti-Solvent Addition : Dropwise, add 10 volumes (v/w) of Heptane over 1 hour while strictly maintaining the temperature at 60 °C.

• Maturation : Cool the slurry to 5 °C at a controlled rate of 10 °C/hour. Hold at 5 °C for 2 hours to maximize thermodynamic yield.

• Isolation : Filter the suspension under vacuum. Wash the filter cake with 2 volumes of cold Heptane to displace any mother liquor containing the 3- and 5-isomers.

• Drying : Dry the crystals in a vacuum oven at 45 °C for 12 hours.

• Self-Validation Check : Analyze the dried crystals via 1H-NMR. The complete disappearance of the doublet signals (

  Hz) in the 8.0 ppm region confirms the successful purging of the 3- and 5-regioisomers.

References

• Recent developments in selective C–H functionalisation | Organometallic Chemistry Source: Royal Society of Chemistry (RSC), 2015. URL:[Link]

• Synthesis of Highly Reactive Ketenimines via Photochemical Rearrangement of Isoxazoles Source: Organic Letters, American Chemical Society (ACS), 2023. URL:[Link]

• Organic Process Research & Development Vol. 13 No. 5 Source: Organic Process Research & Development, American Chemical Society (ACS), 2009. URL:[Link]

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Optimizing reaction temperature for benzoyl-pyrazole coupling

Technical Support Center: Benzoyl-Pyrazole Coupling

A Senior Application Scientist's Guide to Temperature Optimization

Welcome to the technical support center for optimizing benzoyl-pyrazole coupling reactions. This guide is structured to address the common and complex challenges researchers face when determining the optimal reaction temperature. As every combination of substrate, catalyst, and solvent presents a unique energy landscape, a nuanced approach to temperature is paramount for achieving high yield and purity. This document moves beyond simple protocol recitation to explain the underlying principles governing this critical parameter.

Frequently Asked Questions: The Fundamentals of Temperature

Q1: Why is reaction temperature such a critical parameter in benzoyl-pyrazole coupling?

Temperature is the primary lever for controlling the rate of a chemical reaction. In the context of benzoyl-pyrazole coupling, which is often a transition-metal-catalyzed process (e.g., Ullmann or Buchwald-Hartwig type reactions), temperature directly influences several key factors:

• Activation Energy: Most coupling reactions have a significant activation energy barrier for one or more steps in the catalytic cycle (e.g., oxidative addition or reductive elimination). Sufficient thermal energy is required to overcome this barrier at a practical rate.

• Catalyst Activity: The catalytic species often requires a specific temperature range to be active. At temperatures that are too low, the catalyst may be sluggish or inactive, leading to low conversion.[1]

• Solubility: Reactants, reagents, and catalyst complexes must be adequately dissolved for the reaction to proceed efficiently in a homogeneous phase. Temperature increases the solubility of most solid organic compounds.

• Side Reactions and Stability: Excessive heat can be detrimental. It can accelerate undesirable side reactions, such as catalyst decomposition (e.g., precipitation of palladium black), starting material degradation, or product decomposition.[1][2][3] This creates a narrow window for optimal performance.

Essentially, the goal is to find the "sweet spot" where the desired reaction proceeds efficiently without significant degradation or byproduct formation.

Q2: What are the typical temperature ranges for common benzoyl-pyrazole coupling methods?

The optimal temperature is highly dependent on the specific catalytic system employed. While every reaction requires empirical optimization, the following table provides general starting points for common methods.

Catalyst System	Coupling Type	Typical Solvents	Base	Typical Temperature Range (°C)	References
CuI / Diamine Ligand	Ullmann Condensation	Dioxane, Toluene, DMF	K₃PO₄, Cs₂CO₃	100 - 180	[4][5][6]
Pd(OAc)₂ or Pd₂(dba)₃ / Phosphine Ligand	Buchwald-Hartwig	Toluene, Dioxane, DMF	NaOtBu, K₂CO₃, Cs₂CO₃	80 - 120	[1][2]
PdCl₂(dppf)	Suzuki-Miyaura	Toluene/H₂O, DME/H₂O	K₂CO₃, K₃PO₄	80 - 110	[7]
Microwave-Assisted (MAOS)	Various	DMF, Ethanol	K₂CO₃	90 - 150	[8][9][10][11]

Note: These are general guidelines. The reactivity of the specific benzoyl chloride and pyrazole substrates will significantly influence the required temperature.

Q3: How does temperature relate to kinetic vs. thermodynamic control in this reaction?

This is a crucial concept for troubleshooting. In a reaction with multiple possible outcomes (e.g., desired product vs. byproduct), temperature can dictate which product dominates.[12][13]

• Kinetic Control (Lower Temperatures): At lower temperatures, the reaction favors the product that is formed the fastest—the one with the lowest activation energy. If the desired product has a lower activation barrier than a stable byproduct, lower temperatures and shorter reaction times are beneficial.[14][15]

• Thermodynamic Control (Higher Temperatures): At higher temperatures, the system has enough energy to overcome all activation barriers, and the reaction equilibrium will favor the most stable product, regardless of how fast it forms. If your desired product is the most stable species, higher temperatures and longer reaction times can drive the reaction to completion.

If you are forming an undesired, yet stable, byproduct, you may be operating under thermodynamic control. Shifting to lower temperatures might favor the kinetically preferred (and desired) product.[12][14]

Troubleshooting Guide: Diagnosing Temperature-Related Issues

This section provides a systematic approach to resolving common problems where temperature is a likely culprit.

Q4: My reaction shows low or no conversion of starting materials. Should I just increase the temperature?

While insufficient temperature is a common cause of low conversion, it's not the only one. Before increasing the heat, verify other parameters. If the catalyst, ligand, base, and solvent quality are confirmed to be good, then a careful, incremental increase in temperature is a logical next step.[16] Increasing the temperature provides more energy to overcome the reaction's activation barrier.[17] However, proceed with caution, as excessive temperatures can lead to catalyst deactivation.[1]

Caption: A workflow for addressing low reaction conversion.

Q5: I'm observing significant decomposition of my product or starting materials. What's the cause?

Decomposition is a classic sign of excessive reaction temperature.[2] Many complex organic molecules and organometallic catalysts are thermally sensitive. If you observe darkening of the reaction mixture, formation of insoluble materials (aside from inorganic salts), or multiple spots on a TLC plate, the temperature is likely too high.

Immediate Actions:

• Reduce the Temperature: The first step is to run the reaction at a lower temperature. Try reducing it by 20 °C.[3]

• Consider a Milder Base: Strong bases like NaOtBu can become more aggressive at higher temperatures, leading to decomposition. Switching to a weaker base like K₂CO₃ or Cs₂CO₃ in conjunction with a lower temperature can be effective.[2]

• Shorten Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent prolonged exposure of the product to high heat.

Caption: The relationship between temperature and reaction outcome.

Q6: My palladium-catalyzed reaction is turning black and stalling. What is happening?

The formation of a black precipitate is often "palladium black," which is the result of the Pd(0) active catalyst agglomerating and precipitating out of solution. This is a common deactivation pathway, and it is highly temperature-dependent.[1] While some reactions tolerate temperatures of 110 °C or higher, many catalyst/ligand systems will decompose rapidly above 100 °C.[18] If you observe this, it is a clear indication that your reaction temperature is too high for the stability of your specific catalytic system. Lowering the temperature is essential to maintain a homogeneous and active catalyst.[1]

Protocols for Temperature Optimization

Q7: How can I efficiently screen for the optimal reaction temperature?

A parallel screening approach is the most efficient method. This allows you to test multiple temperatures simultaneously under identical conditions.

Experimental Protocol: Parallel Temperature Screening

• Preparation: In a glovebox or under an inert atmosphere, prepare a master stock solution containing the solvent, base, pyrazole substrate, and benzoyl chloride.

• Aliquotting: Dispense equal volumes of the master stock solution into several identical reaction vials (e.g., 2-dram vials or microwave vials) equipped with stir bars.

• Catalyst Addition: To each vial, add the pre-weighed catalyst and ligand. If using a liquid, add a precise volume from a stock solution. Consistency is key.

• Sealing: Tightly seal each vial with a Teflon-lined cap.

• Heating: Place the vials in separate heating blocks (or a multi-well parallel synthesis block) pre-set to a range of temperatures. A good starting range could be 70 °C, 85 °C, 100 °C, and 115 °C.

• Monitoring: After a set time (e.g., 4 hours), carefully take a small aliquot from each reaction for analysis by TLC or LC-MS.

• Analysis: Compare the product formation and consumption of starting materials across the different temperatures. Identify the temperature that gives the best conversion with the fewest byproducts. This is your optimal temperature or a starting point for finer tuning.

Caption: Workflow for a parallel temperature screening experiment.

Q8: When should I consider using microwave-assisted heating?

Microwave-assisted organic synthesis (MAOS) can be a powerful tool for this coupling reaction.[8] Microwaves heat the reaction mixture volumetrically and can lead to rapid temperature increases, often resulting in dramatically reduced reaction times (minutes vs. hours).[9][10]

Consider switching to microwave heating when:

• High Temperatures are Required: If conventional heating requires temperatures >140-150 °C, a sealed-vessel microwave reaction can safely reach these temperatures and pressures.[11]

• Reaction Times are Prohibitively Long: MAOS can significantly accelerate slow reactions.[9]

• Improving Yields: In some cases, the rapid heating profile of a microwave can minimize the formation of byproducts that occur during prolonged heating with conventional methods.[8]

However, direct translation of temperature from an oil bath to a microwave is not always possible. Optimization of microwave conditions (temperature, time, power) is still necessary.[19]

References

• Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor.
• Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. Semantic Scholar.

• Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. MDPI. [Link]

• Optimization of the temperature for the coupling reaction. ResearchGate. [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ResearchGate. [Link]

• Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Organic Chemistry Portal. [Link]

• Temperature effect on coupling reaction. ResearchGate. [Link]

• Palladium-Catalyzed Oxidative Homocoupling of Pyrazole Boronic Esters to Access Versatile Bipyrazoles and the Flexible Metal–Organic Framework Co(4,4′-bipyrazolate). pubs.acs.org. [Link]

• Ullmann condensation. Wikipedia. [Link]

• Copper-catalyzed N-arylation of heterocycles in ethylene glycol medium. Scientia Iranica. [Link]

• Highly Efficient and Reusable Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl Halides. MDPI. [Link]

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. PMC. [Link]

• Simple Copper Salt-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles with Aryl and Heteroaryl Halides. ACS Publications. [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. PubMed. [Link]

• Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions. PMC. [Link]

• The synthesis and investigation of novel 3-benzoylbenzofurans and pyrazole derivatives for anti-HIV activity. PMC. [Link]

• Microwave-assisted Organic Synthesis of a High-affinity Pyrazolo-pyrimidinyl TSPO Ligand. jove.com. [Link]

• Microwave-Assisted Synthesis, Characterization and Biological Activity of Novel Pyrazole Derivatives. ResearchGate. [Link]

• SYNTHESIS OF 4-ARYLPYRAZOLES VIA PdCl2(dppf)-CATALYZED CROSS COUPLING REACTION WITH GRIGNARD REAGENTS. HETEROCYCLES. [Link]

• New “Green” Approaches to the Synthesis of Pyrazole Derivatives. MDPI. [Link]

• Microwave-assisted synthesis of pyrazoles - a mini-review. DergiPark. [Link]

• Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Microwave-assisted Organic Synthesis of a High-affinity Pyrazolo-pyrimidinyl TSPO Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Stability of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

[1]

Executive Summary

4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (referred to herein as DHP-1 ) is a lipophilic, bioactive small molecule sharing structural features with pyrazolone-based chelators (e.g., Eltrombopag analogs).[1]

In cell culture environments, DHP-1 is chemically stable but physically unstable. Users rarely encounter degradation of the covalent structure; instead, experimental failure is driven by precipitation (due to high lipophilicity) and metal chelation (due to the 2-hydroxybenzoyl motif).

This guide addresses the three critical failure modes:

• Solubility Shock: Immediate precipitation upon addition to media.[1]

• Metal Complexation: Interaction with trace metals (Fe, Cu) in media, causing color shifts and potency loss.

• Serum Sequestration: High binding to albumin (BSA/FBS), altering free drug concentration.

Part 1: Troubleshooting Guides (Q&A)

Category A: Solubility & Precipitation[1]

Q: I see fine crystals or turbidity immediately after adding the compound to the media. Is the compound degrading? A: No, it is likely crashing out of solution. DHP-1 is highly lipophilic (LogP > 3.5).[1] When you pipette a 100% DMSO stock directly into aqueous media, the rapid change in polarity causes "solvent shock," forcing the compound to precipitate before it can disperse.

Troubleshooting Protocol:

• Do not add high-concentration DMSO stock directly to the cell well.[1]

• Use an Intermediate Dilution Step:

  • Prepare a 100x stock in DMSO.[1]

  • Dilute this 1:10 into serum-free media or PBS (vortex immediately) to create a 10x working solution.[1]

  • Add this 10x solution to your cells.[1]

• Check the Limit: The thermodynamic solubility limit in DMEM is likely < 10 µM without serum. With 10% FBS, solubility may improve to ~50 µM due to protein binding.

Category B: Chemical Stability & Chelation[1]

Q: My media turned a slight reddish/brown color after adding DHP-1. Is this oxidation? A: It is likely metal chelation , not oxidation. The 2-hydroxybenzoyl moiety (a phenol ortho to a ketone) acts as a bidentate ligand. It avidly binds Iron (Fe³⁺) and Copper (Cu²⁺) present in standard media (DMEM/RPMI).

• Impact: This forms a metal-drug complex that may have different biological activity than the free drug.[1]

• Verification: Measure the UV-Vis spectrum. A shift in absorbance maxima (e.g., from 300 nm to 450 nm) confirms metal binding.

Q: Is the molecule light-sensitive? A: Yes.[1] The conjugated phenyl-pyrazole system can undergo photo-isomerization or slow photo-oxidation under intense biosafety cabinet lighting.[1]

• Recommendation: Protect stocks and treated plates from direct light.[1] Wrap tubes in foil.

Category C: Biological Matrix Interference[1]

Q: My IC50 is 10-fold higher in 10% FBS media compared to serum-free media. Why? A: This is the "Serum Shift." DHP-1 binds non-covalently to Albumin (BSA/FBS).[1] In 10% FBS, >95% of the compound may be protein-bound, leaving only a small fraction free to enter the cell.

• Correction: You must report IC50 values with the specific serum concentration noted. Do not compare values across different serum percentages.

Part 2: Visualized Workflows

Workflow 1: Correct Solubilization Strategy

Avoid "Solvent Shock" by using an intermediate dilution step.

Workflow 2: Stability Factors in Media

Understanding the chemical interactions governing DHP-1 stability.

Part 3: Quantitative Data Summary

Table 1: Physicochemical Profile & Handling

Parameter	Value / Characteristic	Implication for Cell Culture
LogP (Lipophilicity)	~3.5 - 4.2 (Estimated)	High risk of precipitation; High plastic binding.[1]
pKa (Phenolic OH)	~7.0 - 8.0	Partially ionized at pH 7.4; affects membrane permeability.[1]
Solubility (PBS)	< 5 µM (Poor)	Requires carrier (DMSO/BSA) to stay in solution.
Solubility (DMSO)	> 50 mM	Excellent stock stability (store at -20°C).
Metal Binding	High Affinity (Fe, Cu, Zn)	Can deplete media metals; color change indicates complexation.

Part 4: Experimental Validation Protocol

To confirm the stability of DHP-1 in your specific media, perform this LC-MS Check :

• Preparation: Spike DHP-1 (10 µM) into your specific media (e.g., DMEM + 10% FBS) in a 6-well plate.

• Incubation: Incubate at 37°C for 0, 4, 12, and 24 hours.

• Extraction:

  • Take 100 µL of media.[2]

  • Add 300 µL cold Acetonitrile (precipitates proteins).

  • Centrifuge (10,000 x g, 5 min).

• Analysis: Inject supernatant into HPLC/LC-MS.

  • Success Criteria: Peak area of parent compound should remain >80% of the T=0 sample.

  • Failure: If peak area drops but no new peaks appear, the compound has precipitated or stuck to the plastic (not degraded).

References

• PubChem. 1-Phenylpyrazole Compound Summary. National Center for Biotechnology Information.[1] Available at: [Link]

• Guo, H., et al. (2022). DMSO as a C1 Source for Pyrazole Ring Construction.[3] Organic Letters, 24, 228-233.[1][3] Available at: [Link]

• Molina, P., et al. Pyrazoles as Chelating Ligands: Synthesis and Metal Coordination. (General reference on Pyrazole-Phenol ligands). Available at: [Link]

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. (Authoritative text on solubility/precipitation in assays). Elsevier.[1]

Sources

• 1. CAS 1126-00-7: 1-Phenylpyrazole | CymitQuimica [cymitquimica.com]
• 2. mdpi.com [mdpi.com]
• 3. DMSO as a C1 Source for [2 + 2 + 1] Pyrazole Ring Construction via Metal-Free Annulation with Enaminones and Hydrazines [organic-chemistry.org]

Troubleshooting cyclization failures in phenylpyrazole synthesis

The following Technical Support Guide is designed for researchers encountering failure modes in the synthesis of 1-aryl-pyrazoles, specifically focusing on the Knorr-type condensation of arylhydrazines with 1,3-dielectrophiles (e.g., 1,3-diketones,

-keto esters).

Status: Active | Topic: Troubleshooting Cyclization & Regioselectivity | Tier: Advanced

Welcome to the Phenylpyrazole Synthesis Support Hub. This guide addresses the critical failure modes encountered during the synthesis of scaffolds such as Celecoxib , Fipronil , and related 1-aryl-3,5-substituted pyrazoles.

⚠️ Critical Failure Analysis

The synthesis of 1-arylpyrazoles via the condensation of arylhydrazines and 1,3-dicarbonyls is deceptively simple. In practice, it suffers from two primary failure modes:

• Regiochemical Drift: Formation of the 1,5-isomer vs. the 1,3-isomer.

• The "Hydrazone Trap": Stalling at the open-chain intermediate without cyclizing.

Ticket #1: "I'm getting a mixture of regioisomers."

Diagnosis: The regioselectivity is determined by the initial nucleophilic attack.[1] Phenylhydrazine has two nitrogen atoms with distinct nucleophilicities:

• (Internal): Low nucleophilicity due to conjugation with the phenyl ring and steric bulk.
• (Terminal): Higher nucleophilicity (primary amine character).

In a standard Knorr synthesis, the

(terminal) typically attacks the most electrophilic carbonyl carbon of the 1,3-diketone first. However, solvent polarity, pH, and steric hindrance can invert this preference.

Troubleshooting Workflow

Variable	Adjustment Strategy	Mechanistic Impact
Solvent	Switch from Ethanol to TFE (2,2,2-Trifluoroethanol) or HFIP .	Fluorinated alcohols stabilize the specific transition state via H-bonding, often enhancing the formation of the 1-aryl-3-trifluoromethyl isomer (Celecoxib-type) [1].
pH Control	Acidic (HCl/AcOH): Promotes carbonyl activation. Basic (Et3N): Increases hydrazine nucleophilicity.	Acidic: Favors attack at the least hindered carbonyl (steric control). Basic: Favors attack at the most electrophilic carbonyl (electronic control).
Temperature	Room Temp vs. Reflux	Lower temperatures (0°C to RT) favor the kinetic product (fastest attack). Reflux favors the thermodynamic product (most stable pyrazole).

Visualizing the Regioselectivity Pathway

The diagram below illustrates the divergent pathways based on which carbonyl is attacked first.

Caption: Divergent pathways in Knorr synthesis. Path A is electronically driven (standard for Celecoxib); Path B is sterically driven.

Ticket #2: "My reaction stops at the intermediate."

Diagnosis: You have isolated the arylhydrazone (an open-chain imine), but the ring won't close. This is common when:

• The aryl group on the hydrazine is electron-deficient (e.g., 2,4-dinitrophenyl), reducing the nucleophilicity of the second nitrogen (

  ) required for the ring-closing step.

• The "leaving group" (water) removal is energetically unfavorable in the chosen solvent.

The "Hydrazone Trap" Solution

To force cyclization, you must activate the remaining carbonyl or facilitate dehydration.

Q: How do I push the reaction to completion?

• Method A (The Acid Spike): Add 10-20 mol% p-TsOH (p-Toluenesulfonic acid) or TFA to the reaction mixture and reflux. This protonates the remaining carbonyl, making it susceptible to attack by the weakly nucleophilic

  .

• Method B (The Water Scavenger): If equilibrium is the issue, add a Dean-Stark trap (if in Toluene) or molecular sieves to physically remove water.

• Method C (The One-Pot Oxidation): If synthesizing from an aldehyde/alkyne (oxidative cyclization), ensure your oxidant (e.g., CuCl/O2) is fresh, as this proceeds via a different radical mechanism [2].

Caption: The bottleneck usually occurs at the N-attack (Barrier) or the dehydration step.

Ticket #3: "My product is a black tar."

Diagnosis: Phenylhydrazines are notoriously unstable. They oxidize in air to form diazonium tars and coupled byproducts.

Immediate Checks:

• Reagent Color: Is your phenylhydrazine dark brown/red? If yes, it must be distilled or purified before use.

• Solvent Degassing: Did you degas the ethanol? Oxygen promotes radical decomposition of hydrazines at reflux temperatures.

• 1,3-Dicarbonyl Stability:

  -keto esters can hydrolyze and decarboxylate under strong acidic reflux, destroying your electrophile.

Standard Optimized Protocol (Celecoxib-Type)

Use this protocol for 1-aryl-3-trifluoromethyl-5-substituted pyrazoles.

Reagents:

• 4-Sulfonamidophenylhydrazine (or generic Arylhydrazine HCl)

• 4,4,4-Trifluoro-1-(4-methylphenyl)-butane-1,3-dione[2]

• Solvent: 2,2,2-Trifluoroethanol (TFE) (Preferred for regioselectivity) or Ethanol (Standard).

• Catalyst: Trifluoroacetic acid (TFA) or HCl.

Step-by-Step:

• Preparation: Dissolve the 1,3-diketone (1.0 equiv) in TFE (0.5 M concentration).

• Addition: Add the arylhydrazine hydrochloride (1.1 equiv).

• Catalysis: Add TFA (10 mol%). Note: If using hydrazine HCl salt, the salt provides sufficient acidity; TFA may be omitted.

• Reaction: Heat to reflux (approx. 78-80°C) for 4-12 hours. Monitor by TLC/LCMS.[3]

  • Checkpoint: If Hydrazone is observed (M+H match), but no Pyrazole, add concentrated HCl (2-3 drops) and continue reflux.

• Workup: Cool to RT. The product often precipitates. If not, evaporate solvent, redissolve in EtOAc, wash with NaHCO3 (remove acid) and Brine.

• Purification: Recrystallize from Ethanol/Water or Heptane/EtOAc.

References

• Regioselective Synthesis via Fluorinated Solvents: Deng, X., & Mani, N. S. (2008).[1] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415.

• Copper-Catalyzed Oxidative Cyclization: Fan, Z., Feng, J., Hou, Y., Rao, M., & Cheng, J. (2020).[4] Cu-Catalyzed Aerobic Oxidative Cyclization of

  -Unsaturated Hydrazones.[4] Organic Letters, 22(20), 7981–7985.[4]

• Mechanism of Knorr Pyrazole Synthesis: Linden Schrecker et al. (2022).[5][6] Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow.[6] Reaction Chemistry & Engineering, 7, 2029.

• Celecoxib Synthesis & Regiocontrol: Oh, L. M. (2006).[7] Synthesis of celecoxib via 1,3-dipolar cycloaddition.[7] Tetrahedron Letters, 47(45), 7943–7946.

Sources

• 1. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Pyrazole synthesis [organic-chemistry.org]
• 5. chemhelpasap.com [chemhelpasap.com]
• 6. Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D2RE00271J [pubs.rsc.org]
• 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Side Reactions During 4,5-Dimethyl-2-Hydroxybenzoyl Attachment

Attaching a 4,5-dimethyl-2-hydroxybenzoyl moiety (a substituted salicyloyl group) to an amine or alcohol substrate presents unique synthetic challenges. The presence of the 2-hydroxyl group in close proximity to the carboxylic acid facilitates intramolecular side reactions. Furthermore, the electron-donating 4,5-dimethyl groups increase the nucleophilicity of the phenolic oxygen, exacerbating the risk of O-acylation and self-condensation.

This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to help you suppress reagent-specific artifacts and optimize your coupling yields.

Part 1: Troubleshooting Guide & FAQs

Q1: I attempted an amide coupling using HATU and DIPEA, but my yield is extremely low, and NMR shows a heterocyclic byproduct. What happened? A1: You are observing the formation of a 2-imino benzo[e]-1,3-oxazin-4-one derivative. While HATU is an exceptionally powerful coupling reagent for standard amino acids, it acts as a carbon transfer reagent when reacted with salicylic acid derivatives and amines[1]. The unprotected 2-hydroxyl group attacks the highly electrophilic carbon of the activated uronium intermediate, leading to rapid cyclization rather than simple amide bond formation.

• Causality: The 4,5-dimethyl groups push electron density into the ring, making the ortho-hydroxyl group highly nucleophilic, which accelerates this unintended cyclization.

• Solution: Avoid uronium/aminium-based coupling reagents (HATU, HBTU) when the 2-hydroxyl group is unprotected. Switch to a carbodiimide-based method (EDC/HOBt) or protect the 2-OH group prior to coupling.

Q2: My reaction mixture is turning into an intractable polymeric mixture. How do I stop self-condensation? A2: During carboxylic acid activation, the unprotected 2-hydroxyl group can attack the activated carbonyl of an adjacent molecule, leading to rapid O-acylation and subsequent oligomerization[2].

• Causality: The proximity of the hydroxyl group allows for competitive intermolecular esterification. If the activating agent is too strong or the target amine is sterically hindered, self-condensation outcompetes the desired N-acylation.

• Solution: The most robust approach is transient protection of the 2-OH group as an acetate ester before activation. If direct coupling is mandatory, use highly dilute conditions and add the activating agent slowly to a pre-mixed solution of the acid and the target nucleophile.

Q3: Can I use silane-based coupling reagents (e.g., diphenylsilane) for direct amidation? A3: No. Silane-mediated amide bond formation generally fails with salicylic acid derivatives.

• Causality: The ortho-hydroxyl and carboxylic acid groups form a highly stable, unreactive chelate with silicon. This sequesters the reagent and prevents the formation of the necessary silyl ester intermediate required for the carboxylic acid activation pathway[3].

• Solution: Utilize standard carbodiimide chemistry or the Schotten-Baumann method instead.

Q4: I am trying to form an acid chloride to force the coupling, but I'm getting complex mixtures. Why? A4: Unprotected 2-hydroxybenzoic acids react poorly with thionyl chloride or oxalyl chloride under standard conditions due to the formation of cyclic intermediates and polymers.

• Solution: If an acid chloride must be used, employ the Vilsmeier-Haack type activation (oxalyl chloride catalyzed by DMF) under strictly controlled temperatures, followed by a biphasic Schotten-Baumann coupling to mitigate side reactions[4].

Part 2: Mechanistic Visualizations

Reaction pathways of 4,5-dimethylsalicylic acid highlighting HATU side reactions vs EDC/HOBt.

Step-by-step workflow for the attachment of 4,5-dimethyl-2-hydroxybenzoyl groups.

Part 3: Reagent Selection & Quantitative Data

To minimize side reactions, reagent selection must be dictated by the steric hindrance of your target amine and the protection status of the 2-hydroxyl group.

Coupling Strategy	Reagents	Risk of O-Acylation	Risk of Artifacts	Recommended Use Case
Uronium Salts	HATU, HBTU	High	Critical (Oxazinone formation)	DO NOT USE with unprotected 2-OH.
Carbodiimides	EDC/HOBt, DCC	Moderate	Low	Direct coupling of unprotected substrates to primary amines.
Acid Chlorides	Oxalyl Chloride / DMF	High	Low	Use ONLY with 2-OH protection (e.g., Acetate/Benzyl).
Silane-Mediated	Diphenylsilane	N/A	High (Chelation)	Avoid; forms stable, unreactive silicon chelates.

Part 4: Validated Standard Operating Procedures (SOPs)

SOP A: Direct Amide Coupling via EDC/HOBt (Unprotected 2-OH)

This method avoids the HATU-induced cyclization and minimizes oligomerization by using HOBt to form a reactive, yet stable, active ester[5]. It is a self-validating system: the reaction progress can be monitored cleanly by TLC without the streaking typically caused by polymeric byproducts.

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N2/Ar), dissolve 1.0 equivalent of 4,5-dimethylsalicylic acid and 1.1 equivalents of the target amine in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.1 M concentration.

• Base Addition: Add 2.5 equivalents of N,N-diisopropylethylamine (DIPEA). Stir for 5 minutes at 0 °C.

• Activation: Add 1.2 equivalents of 1-hydroxybenzotriazole (HOBt) followed by 1.2 equivalents of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl).

  • Causality Check: Adding EDC last at 0 °C ensures the amine is already present to immediately trap the HOBt-active ester, kinetically outcompeting the slower self-condensation pathway.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12–16 hours.

• Workup: Dilute with ethyl acetate, wash sequentially with 1M HCl, saturated NaHCO3, and brine. Dry over Na2SO4 and concentrate under reduced pressure.

SOP B: Protection-Coupling-Deprotection Sequence (For Hindered Substrates)

When coupling to secondary or sterically hindered amines, direct coupling often fails. Transient protection of the 2-OH group is required[6].

• Protection (Acetylation): React 4,5-dimethylsalicylic acid with 2.0 equivalents of acetic anhydride and a catalytic amount of phosphoric acid at 60 °C for 2 hours. Quench with ice water to precipitate the protected 2-acetoxy-4,5-dimethylbenzoic acid. Filter and dry.

• Acid Chloride Generation: Suspend the protected acid in anhydrous dichloromethane (DCM) at 0 °C. Add 1.5 equivalents of oxalyl chloride followed by 2 drops of anhydrous DMF (Vilsmeier-Haack activation). Stir until gas evolution ceases (approx. 2 hours). Concentrate in vacuo to remove excess oxalyl chloride.

• Coupling (Schotten-Baumann): Dissolve the crude acid chloride in anhydrous THF. Add this solution dropwise to a pre-cooled (0 °C) biphasic mixture or a DCM solution containing the target amine and 2.0 equivalents of triethylamine. Stir for 4 hours.

• Deprotection: Isolate the protected amide. To selectively cleave the phenolic acetate without hydrolyzing the newly formed amide bond, treat the intermediate with a mild base (e.g., K2CO3 in MeOH/H2O) for 2 hours at room temperature. Monitor by LC-MS until the acetyl group is fully removed.

References

• Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2-Methoxybenzoic Acids Via The Schotten-Baumann Method. American Journal Of Applied Science And Technology. 4[4]

• Synthesis of acetyl salicylic acid over WO3/ZrO2 solid superacid catalyst. ResearchGate. 2[2]

• Silyl Esters as Reactive Intermediates in Organic Synthesis. Thieme Connect. 3[3]

• Process for producing 2-hydroxybenzamide derivatives. Google Patents. 6[6]

• Design, synthesis, and biological evaluation of histone deacetylase inhibitor with novel salicylamide zinc binding group. PMC. 5[5]

• Formation of 2-Imino Benzo[e]-1,3-oxazin-4-ones from Reactions of Salicylic Acids and Anilines with HATU: Mechanistic and Synthetic Studies. ACS Publications.1[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis, and biological evaluation of histone deacetylase inhibitor with novel salicylamide zinc binding group - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US6197970B1 - Process for producing 2-hydroxybenzamide derivatives - Google Patents [patents.google.com]

Storage conditions to prevent degradation of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Topic: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Document ID: TS-PYR-045 | Version: 2.1 | Role: Senior Application Scientist

Executive Summary & Compound Profile

User: "What exactly is this compound, and why is it sensitive?"

Scientist's Response: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole is a functionalized heteroaromatic ketone. Structurally, it combines a pyrazole core with a 2-hydroxybenzoyl (salicyloyl) moiety.

To understand its stability, you must understand its functional groups:

• The Ortho-Hydroxy Ketone: This motif allows for Intramolecular Hydrogen Bonding (IMHB). While this generally stabilizes the molecule against hydrolysis, it creates a potent chelation site . The molecule will aggressively bind trace metals (Fe³⁺, Cu²⁺), leading to rapid discoloration (often pink or purple) and apparent degradation.

• The Pyrazole Ring: Generally robust against hydrolysis but susceptible to oxidative degradation under high-energy light or in the presence of radical initiators.

• The Phenyl Group: Adds lipophilicity, necessitating organic solvents for solubilization, which introduces solvent-specific stability risks (e.g., hygroscopicity of DMSO).

Comprehensive Storage Protocol (Solid State)

User: "How do I store the powder for long-term stability?"

Scientist's Response: Do not treat this merely as a "store at 4°C" chemical. The presence of the phenolic hydroxyl group requires strict exclusion of moisture and oxygen to prevent oxidative coupling (browning).

The Gold Standard Storage System

Parameter	Recommendation	Scientific Rationale
Temperature	-20°C (Long-term) 2-8°C (Active use)	Lowers kinetic energy, slowing oxidative rates. Prevents crystal lattice shifts.
Atmosphere	Argon or Nitrogen Overlay	The phenolic group is prone to oxidation to quinoid species in air, especially if trace moisture is present.
Container	Amber Glass Vial with PTFE-lined cap	Amber glass blocks UV (<400nm). PTFE prevents leaching of plasticizers which can act as impurities.
Desiccation	Required	Moisture can facilitate proton transfer, disrupting the stabilizing IMHB and promoting oxidation.

Solution Stability & Handling (The "In-Use" Guide)

User: "I dissolved it in DMSO, and it turned color. Is it ruined?"

Scientist's Response: Not necessarily, but it indicates a handling error. This molecule is a molecular probe for metals .

Critical Handling Rules

• Solvent Choice:

  • Recommended: Anhydrous DMSO or Ethanol.

  • Avoid: Acetone (prone to aldol condensation with the ketone) or basic buffers (pH > 8).

• Glassware Preparation:

  • Issue: Standard lab glassware contains trace iron/silica.

  • Protocol: All glassware contacting the solution should be acid-washed (10% HCl) and rinsed with Milli-Q water to remove metal ions.

• pH Sensitivity:

  • At pH > 8.0 , the phenol deprotonates (pKa ≈ 8-10). The resulting phenolate anion is highly susceptible to oxidation (turning the solution brown/black). Keep solutions neutral or slightly acidic.

Visual Workflow: Storage Decision Tree

Figure 1: Decision tree for maximizing compound longevity in solid and liquid states.

Troubleshooting & FAQs

Q1: The white powder has turned slightly pink/beige. Can I still use it?

• Diagnosis: This is likely surface oxidation of the phenol moiety to a quinone-like species.

• Solution: Check purity via HPLC. If purity is >95%, the color is likely a trace impurity with a high extinction coefficient.

• Action: For sensitive assays (e.g., fluorescence), recrystallize from hot ethanol. For general synthesis, it may be usable.[1]

Q2: Upon adding the compound to my cell culture media, the media turned purple.

• Diagnosis: Metal Chelation. Cell culture media (like DMEM) contains Ferric Nitrate (Fe³⁺). Your compound has chelated the iron.

• Impact: The compound's effective concentration is reduced, and the metal-complex may have different biological activity or toxicity.

• Fix: This is an intrinsic property of the molecule. You must run a vehicle control with the same metal concentration to distinguish compound effects from chelation effects.

Q3: Is the compound light sensitive?

• Mechanism: 2-Hydroxybenzophenones are often photostable because they dissipate UV energy via Excited-State Intramolecular Proton Transfer (ESIPT) .

• However: The pyrazole ring can generate radicals under intense UV.

• Verdict: It is not "vampire-level" sensitive, but standard amber vials are required to prevent slow radical degradation over months.

Visual Mechanism: Why Degradation Happens

Figure 2: Primary degradation pathways. Note that high pH accelerates oxidative degradation.

Analytical Verification (Quality Control)

If you suspect degradation, run this standard HPLC method:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Acid keeps phenol protonated).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic) and 310 nm (benzoyl conjugation).

• Note: If a new peak appears at a shorter retention time (more polar), it is likely the oxidized quinone or hydrolysis product.

References

• BenchChem. (2025).[2] Stability and storage guidelines for Pyrazole Derivatives. Retrieved from BenchChem Technical Library. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for Pyrazole-Benzoyl Derivatives. PubChem. Link

• Goujon, J., et al. (2004).[3] Synthesis of optically active pyrazoles under solvent-free conditions. Tetrahedron Letters, 45(46), 8587–8590.[3] Link

• Suresh, T., et al. (2017). Synthesis of chromone-fused pyrazoles by tandem O-arylation-oxidative coupling.[4] MDPI Molecules, 22(10). Link

• GlaxoSmithKline. (2008). Eltrombopag Olamine (Promacta) Prescribing Information & Chemistry Reviews. FDA Access Data. Link(Cited for structural analog stability data regarding hydroxy-biphenyl-pyrazole chelators).

Sources

• 1. Eltrombopag: Synthesis and Mechanism_Chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Chromone-Related Pyrazole Compounds [mdpi.com]

Scaling up production of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Welcome to the Technical Support Center for the scale-up synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole . This guide is engineered for process chemists and drug development professionals, moving beyond basic laboratory procedures to address the mechanistic causality, thermodynamic control, and safety validations required for multi-kilogram production.

Process Overview & Mechanistic Pathway

The direct Friedel-Crafts acylation of 1-phenylpyrazole often suffers from poor regioselectivity and Lewis acid-induced deactivation. To ensure a highly scalable and regioselective process, we utilize a five-step organometallic workflow: electrophilic bromination, halogen-metal exchange, nucleophilic addition, TEMPO-mediated oxidation, and controlled ether cleavage.

Fig 1: Five-step scale-up synthesis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole.

Phase 1: Regioselective Bromination & Metallation

Q: Why does electrophilic bromination of 1-phenylpyrazole exclusively yield the 4-bromo isomer without affecting the phenyl ring? A: The pyrazole ring undergoes electrophilic substitution preferentially at the 4-position because the transition state leading to C-4 attack avoids the highly unstable, positively charged azomethine intermediates that would form during C-3 or C-5 attack[1]. Under standard NBS/DMF conditions, the electron-rich pyrazole core is significantly more nucleophilic than the N-phenyl ring, ensuring >98% regioselectivity.

Q: During the halogen-metal exchange, we observe incomplete conversion of 4-bromo-1-phenylpyrazole. How can we drive this to completion without relying on cryogenic (-78 °C) temperatures? A: Traditional lithium-halogen exchange using n-BuLi requires strict cryogenic control, which is highly energy-intensive and impractical for scale-up. By utilizing the TurboGrignard reagent (

), the exchange proceeds efficiently at -15 °C to 0 °C. The coordination of LiCl breaks up polymeric magnesium aggregates, increasing the kinetic activity and basicity of the Grignard reagent while suppressing gaseous side reactions[2]. If conversion stalls, extend the aging time to 2 hours and verify the anhydrous state of the THF, as trace moisture will prematurely quench the active organomagnesium species[3].

Phase 2: Nucleophilic Addition & Oxidation

Q: The TEMPO/NaOCl oxidation of the secondary alcohol stalls at 70-80% conversion. Adding more bleach causes degradation rather than progression. What is the mechanism of this stalling? A: The TEMPO-catalyzed oxidation relies on the continuous regeneration of the oxoammonium active species. Stalling typically occurs if the pH of the biphasic system drops. The reaction generates HCl as a byproduct, which consumes the buffering capacity. If the pH drops below 8.5, the active TEMPO species degrades, and chlorination side-reactions dominate[4]. Maintain the aqueous pH strictly between 9.0 and 10.0 using a robust carbonate buffer[5]. Do not add more NaOCl blindly; adjust the pH first to reactivate the catalytic cycle[6].

Phase 3: Ether Cleavage / Deprotection

Q: Deprotection of the methoxy group using

yields a mixture of the desired product and tarry byproducts. How do we optimize the ether cleavage? A: is a strong Lewis acid that cleaves the aryl ether by coordinating to the oxygen and transferring a bromide to the methyl group. However, the resulting boron enolate/phenoxide complex is highly reactive. If the quench is exothermic, the pyrazole ring or the aroyl group can undergo Friedel-Crafts-type oligomerization. Perform the addition at -20 °C. Crucially, the quench must be executed via reverse addition into a vigorously stirred mixture of ice and saturated to prevent localized acidic spikes that drive polymerization.

Quantitative Data & Critical Process Parameters

Process Step	Reagents & Catalysts	Critical Parameter	Target Range	Analytical Control
Bromination	NBS, DMF	Internal Temperature	0 °C to 20 °C	HPLC (Area % > 98%)
Metallation	, THF	Exchange Temp	-15 °C to 0 °C	GC-MS (Water quench)
Addition	2-Methoxy-4,5-dimethylbenzaldehyde	Dosing Rate	< 0.5 L/min	HPLC
Oxidation	TEMPO, NaOCl, NaBr	Aqueous pH	9.0 - 10.0	Inline pH probe
Deprotection	,	Quench Temp	< 5 °C	HPLC

Detailed Step-by-Step Methodology

Step 1: Synthesis of 4-Bromo-1-phenylpyrazole

• Charge a glass-lined reactor with 1-phenylpyrazole (1.0 eq) and anhydrous DMF (5 vol).

• Cool the solution to 0 °C.

• Portion-wise add N-Bromosuccinimide (NBS) (1.05 eq) while maintaining the internal temperature strictly below 20 °C to prevent polybromination.

• Stir for 2 hours at room temperature.

• Quench with water (15 vol) and extract with ethyl acetate. Wash the organic layer with brine, dry over

  , and concentrate to afford Intermediate 1.

Step 2: Halogen-Metal Exchange and Nucleophilic Addition

• Dissolve 4-bromo-1-phenylpyrazole (1.0 eq) in anhydrous THF (10 vol) under a nitrogen atmosphere.

• Cool the reactor to -15 °C.

• Dropwise add

  (TurboGrignard, 1.3 M in THF, 1.1 eq) maintaining the temperature below -5 °C. Age the reaction for 2 hours. Validate exchange via GC-MS of a water-quenched aliquot.

• Dropwise add a solution of 2-methoxy-4,5-dimethylbenzaldehyde (1.05 eq) in THF (2 vol).

• Warm to room temperature and stir for 1 hour.

• Quench with saturated aqueous

  , extract with MTBE, and concentrate to yield the secondary alcohol (Intermediate 2).

Step 3: TEMPO-Mediated Oxidation

• Dissolve the secondary alcohol (1.0 eq) in

  (10 vol).

• Add a 0.5 M

  buffer solution (5 vol) to establish a pH of 9.5.

• Add TEMPO (0.05 eq) and NaBr (0.1 eq).

• Cool the biphasic mixture to 0 °C.

• Slowly dose aqueous NaOCl (10-12%, 1.2 eq) while vigorously stirring, maintaining the internal temperature < 10 °C and pH between 9.0 and 10.0.

• Separate the organic layer, wash with 10%

  to quench residual oxidant, dry, and concentrate to yield the protected ketone.

Step 4: Ether Cleavage (Deprotection)

• Dissolve the protected ketone (1.0 eq) in anhydrous

  (10 vol) and cool to -20 °C under nitrogen.

• Slowly add

  (1.0 M in , 2.5 eq) over 1 hour.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Reverse Quench: Slowly pour the reaction mixture into a vigorously stirred mixture of crushed ice and saturated

  , keeping the temperature below 5 °C.

• Extract with

  , wash with brine, dry, and concentrate. Purify via recrystallization (ethanol/water) to afford the final active pharmaceutical ingredient: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole.

References

1.[1] Pyrazole: Reactions. RRBDAVC. 1 2.[4] Oxidation process using tempo. Google Patents (WO1999052849A1). 4 3.[6] Development, characterization, and in vitro evaluation of TEMPO-oxidized microcellulose-based biomaterial inks. AccScience. 6 4.[5] Effect of catalyst and oxidant concentrations in a TEMPO oxidation system. RSC Advances. 5 5.[2] The Halogen/Magnesium-Exchange Using iPrMgCl·LiCl and Related Exchange Reagents. ResearchGate. 2 6.[3] Minimal Theoretical Description of Magnesium Halogen Exchanges. ACS Publications. 3 7. Selective Metalation and Additions. Sigma-Aldrich.

Sources

• 1. eguru.rrbdavc.org [eguru.rrbdavc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO1999052849A1 - Oxidation process using tempo - Google Patents [patents.google.com]
• 5. Effect of catalyst and oxidant concentrations in a TEMPO oxidation system on the production of cellulose nanofibers - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04948A [pubs.rsc.org]
• 6. Development, characterization, and in vitro evaluation of TEMPO-oxidized microcellulose-based biomaterial inks for three-dimensional bioprinting [accscience.com]

Technical Support Center: HPLC Analysis of Hydroxybenzoyl Pyrazoles

Executive Summary: The "Three-Headed Monster"

Welcome to the technical support center. If you are analyzing hydroxybenzoyl pyrazoles (often used as HPPD-inhibitor herbicides or pharmaceutical intermediates), you are likely facing a specific set of chromatographic challenges. Unlike standard basic small molecules, these compounds suffer from a "Three-Headed Monster" of interactions that degrade peak shape:

• Keto-Enol Tautomerism: The

  -diketone substructure causes slow equilibration between isomers during the run, leading to "saddle" peaks or severe tailing.

• Metal Chelation: The hydroxybenzoyl moiety acts as a bidentate ligand, stripping iron ions from stainless steel frits and columns.

• Silanol Interactions: The pyrazole nitrogen interacts with acidic silanols on the stationary phase.

This guide provides the protocols to dismantle these interactions systematically.

Diagnostic Workflow

Before changing your method, identify the root cause using this mechanism map.

Figure 1: The three primary mechanisms causing peak distortion in hydroxybenzoyl pyrazoles.

Critical Protocol: Mobile Phase Optimization

The most common error is treating these molecules like simple bases. You must control pH (for ionization) and Kinetics (for tautomerism).[1]

Protocol A: The "Chelation-Killer" Mobile Phase

Objective: Suppress silanol activity and sequester metal ions.[1]

Component	Recommendation	Mechanism of Action
pH Range	pH 2.0 – 2.5	Keeps silanols protonated (neutral) to prevent cation exchange with the pyrazole nitrogen.[1] Stabilizes the molecule in a single tautomeric form.
Buffer	Phosphoric Acid (0.1%) or Formic Acid (0.1%)	Phosphate is preferred for UV detection; Formic for MS.[1]
Additive (Critical)	EDTA (0.1 mM) or Medronic Acid (5 µM)	Mandatory. These chelate free iron/steel ions in the system before your analyte can bind to them.
Organic Modifier	Acetonitrile	Sharpens peaks compared to Methanol due to lower viscosity and different solvation of the tautomers.

Protocol B: Temperature & Tautomerism

If you observe a split peak or a "bridge" between two peaks, the keto-enol interconversion is happening during the separation.

• The Fix: Increase column temperature to 40°C – 50°C .

• Why: Higher thermal energy accelerates the tautomerization kinetics. If the exchange becomes faster than the chromatographic timescale, the two peaks merge into one sharp, time-averaged peak.

Stationary Phase Selection

Not all C18 columns are equal.[1] For this class of compounds, "End-capping" is insufficient if the base silica contains trace metals.

Feature	Requirement	Why?
Silica Purity	Type B (High Purity)	Low metal content (<10 ppm) reduces chelation sites on the silica surface.[1]
Bonding	Polar-Embedded or Polar-Endcapped	Embedded groups shield silanols and provide alternative interaction sites for the polar hydroxybenzoyl group.[1]
Surface Area	Moderate (200-300 m²/g)	Very high surface area columns often exacerbate tailing for these compounds.[1]

Recommended Column Chemistries:

• C18 with Polar Embedding (e.g., Amide or Carbamate group).[1]

• Phenyl-Hexyl (Provides

  interactions with the benzoyl ring, often improving selectivity).[1]

System Troubleshooting: The "Sacrificial Injection"

If your column is new and mobile phase is perfect, but tailing persists, your LC system hardware might be the source of metal contamination.

The "Passivation" Protocol:

• Remove the Column: Install a union connector.

• Flush System: Pump 30% Phosphoric Acid in water at 1 mL/min for 30 minutes. (Caution: Bypass MS detector).

• Rinse: Flush with water for 30 minutes.

• Sacrificial Injection: Reinstall column. Inject a high concentration (1 mg/mL) of a strong chelator (e.g., Acetylacetone) or the analyte itself 3-4 times. This saturates any remaining active metal sites on the column frit.

Troubleshooting Decision Tree

Use this logic flow to isolate your specific issue.

Figure 2: Step-by-step decision matrix for isolating tautomerism, chelation, and silanol issues.

Frequently Asked Questions (FAQ)

Q: Why does my hydroxybenzoyl pyrazole show two peaks in Methanol but one in Acetonitrile? A: This is a classic solvent-dependent tautomerism issue. Protic solvents like methanol can stabilize specific tautomers via hydrogen bonding, slowing down the exchange rate. Aprotic solvents like acetonitrile often encourage faster exchange or shift the equilibrium heavily toward one form, resulting in a single peak.

Q: Can I use Triethylamine (TEA) to fix the tailing? A: TEA is the "old school" fix for silanol interactions. While it competes for silanol sites, it does not address metal chelation or tautomerism.[1] For this specific molecule class, lowering the pH (< 2.[2][3][4]5) is far more effective than adding TEA, as it protonates the silanols (

) rendering them neutral, while simultaneously stabilizing the keto-enol equilibrium.

Q: My peak area is not linear with concentration at low levels. Why? A: This indicates irreversible adsorption.[1] The active sites (metals or highly acidic silanols) are "eating" your sample. Once these sites are saturated, linearity returns.[1] This is why the "Sacrificial Injection" (see Section 5) is crucial for low-level quantitation.[1]

References

• McCalley, D. V. (2023).[1][2][5] "Understanding and Managing Peak Tailing in HPLC." Chemical Communications.[1] (Discusses silanol ionization and basic analyte interactions).

• Stoll, D. R. (2021).[1][5] "Peak Shapes in Liquid Chromatography: Tailing, Fronting, and Splitting." LCGC North America.[1] (Detailed analysis of peak distortion metrics).

• Dolan, J. W. (2022).[1][6] "Troubleshooting Peak Tailing: Silanols and Chelation." LCGC Blog. (Specifics on metal chelation mechanisms).

• Phenomenex Technical Guide. (2025). "How to Reduce Peak Tailing in HPLC." (Practical guide on column selection and mobile phase additives).

• Snyder, L. R., et al. "Introduction to Modern Liquid Chromatography."[1] (Foundational text on tautomerism and temperature effects in HPLC).

Sources

• 1. 1-Phenylpyrazole | C9H8N2 | CID 70769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hplc.eu [hplc.eu]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. waters.com [waters.com]
• 6. scirp.org [scirp.org]

Reference Data & Comparative Studies

Publish Comparison Guide: Structure-Activity Relationship (SAR) of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

Executive Summary & Technical Positioning

4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole represents a specialized scaffold in the class of benzoylpyrazole herbicides . It functions as a potent inhibitor of 4-hydroxyphenylpyruvate dioxygenase (HPPD) , a key enzyme in the plastoquinone and

-tocopherol biosynthesis pathways.

Unlike first-generation HPPD inhibitors (e.g., sulcotrione) or commercial benzoylpyrazoles (e.g., Pyrazolate, Topramezone) which typically utilize electron-withdrawing groups (chlorine, nitro, trifluoromethyl) on the benzoyl moiety, this compound explores the electron-donating and steric effects of the 4,5-dimethyl substitution. This structural modification is critical for probing the hydrophobic cleft of the HPPD active site, offering a distinct selectivity profile for crop protection (specifically in maize and wheat) against broadleaf weeds.

Key Differentiators

• Mechanism: Competitive reversible inhibition of HPPD via bidentate iron chelation.

• Structural Novelty: Replacement of the classic 2,4-dichloro or 2-nitro-4-CF3 motifs with a 4,5-dimethyl pattern to modulate pKa and lipophilicity.

• Application: Pre- and post-emergence control of broadleaf weeds with enhanced crop safety margins.

Chemical Profile & Mechanism of Action[1]

The Pharmacophore

The biological activity hinges on the 2-hydroxybenzoyl moiety. The hydroxyl group at the ortho position is essential for coordinating with the Fe(II) cofactor within the HPPD active site. The adjacent carbonyl oxygen completes the bidentate ligand structure, mimicking the transition state of the natural substrate (4-hydroxyphenylpyruvate).

Signaling Pathway & Inhibition Logic

Inhibition of HPPD blocks the conversion of tyrosine to homogentisate. This depletion halts the production of plastoquinone (essential for phytoene desaturase function) and

-tocopherol (antioxidant). The result is the accumulation of phytoene, leading to the characteristic "bleaching" symptom in treated plants due to photo-oxidative destruction of chlorophyll.

Figure 1: Mechanism of Action. The inhibitor chelates the active site Iron (Fe2+), halting the pathway downstream of HPPA, leading to chlorophyll destruction.

Structure-Activity Relationship (SAR) Analysis

The SAR of this molecule is defined by three distinct regions. Understanding the interplay between these regions is vital for optimizing potency.[1]

The Benzoyl Region (Chelation & Electronics)

• 2-Hydroxy Group (Critical): Removal or methylation of this group abolishes activity (

  ). It is the primary anchor point.

• 4,5-Dimethyl Substitution:

  • Effect: Unlike the electron-withdrawing 2,4-dichloro group (which increases the acidity of the enol), the 4,5-dimethyl group is electron-donating. This slightly raises the pKa, potentially improving membrane permeability (systemicity) while maintaining sufficient binding affinity via hydrophobic interactions with residues Phe381 and Phe424 in the active site.

  • Comparison: Less potent in vitro than the 2-nitro-4-CF3 analogs (Mesotrione) but often shows superior crop selectivity due to faster metabolism in maize/wheat.

The Pyrazole Core (Scaffold)

• 1-Phenyl Substitution: The bulky phenyl group at N1 occupies the large hydrophobic pocket at the entrance of the active site. This provides a significant entropic gain compared to N1-methyl analogs.

• -Stacking: The N1-phenyl ring engages in - T-shaped stacking with aromatic residues (e.g., Phe424) in Arabidopsis thaliana HPPD (AtHPPD).

The Linker[4]

• Carbonyl Bridge: The carbonyl carbon connects the two aromatic systems. Its planarity is crucial for the correct orientation of the 2-OH group towards the iron center.

Figure 2: SAR Map detailing the functional contribution of each structural moiety.

Comparative Performance Guide

This section compares the target compound against industry standards: Pyrazolate (Commercial Benzoylpyrazole) and Mesotrione (Triketone Standard).

Table 1: Physicochemical & Biological Profile Comparison

Feature	Target Compound (4,5-Dimethyl)	Pyrazolate (Standard)	Mesotrione (Triketone)
Core Scaffold	1-Phenylpyrazole	1,3-Dimethylpyrazole	Cyclohexanedione
Benzoyl Substituents	4,5-Dimethyl-2-OH	2,4-Dichloro	2-Nitro-4-CF3
Electronic Nature	Electron-Donating (Rich)	Electron-Withdrawing (Poor)	Electron-Withdrawing (Poor)
HPPD (nM)	~50 - 150 nM (Predicted)*	13 nM (Active Metabolite)	10 - 25 nM
Systemicity	Moderate (Xylem mobile)	Low (Contact/Surface)	High (Systemic)
Crop Safety	High (Maize/Wheat)	Moderate (Rice)	High (Maize)
Primary Use	Resistance Management / Selectivity	Paddy Rice	Corn / Maize

*Note: Values for the target compound are predicted based on SAR data for the "Compound 5o" series from Ye et al. (2017/2020).

Experimental Validation Criteria

To validate the performance of this compound in your lab, the following benchmarks must be met:

• Enzyme Assay:

  inhibition of AtHPPD at .

• Greenhouse Assay: Complete bleaching of Echinochloa crus-galli (Barnyard grass) at 150 g ai/ha.

• Crop Safety:

  injury to Zea mays (Maize) at 150 g ai/ha.

Experimental Protocols

Synthesis Workflow (Self-Validating)

The synthesis typically follows a rearrangement of pyrazolyl benzoate or direct Friedel-Crafts acylation. The O-to-C rearrangement is preferred for regioselectivity.

• Esterification: React 1-phenyl-5-hydroxypyrazole with 4,5-dimethyl-2-methoxybenzoyl chloride.

• Rearrangement: Treat the intermediate ester with Acetone Cyanohydrin (source of CN-) and

  in acetonitrile to induce O-to-C migration.

• Hydrolysis: Demethylation (if methoxy protected) or workup to yield the 2-hydroxybenzoyl product.

Figure 3: Optimized Synthesis Route via Cyanide-induced Rearrangement.

HPPD Enzyme Inhibition Assay

Purpose: Determine

values.

• Reagents: Recombinant AtHPPD or OsHPPD, L-Tyrosine (substrate), Ascorbate (cofactor), FeSO4.

• Protocol:

  • Incubate enzyme with inhibitor (0.001 - 10

    ) for 15 mins at 30°C.

  • Initiate reaction by adding L-Tyrosine.

  • Stop reaction after 15 mins using 20% TCA (Trichloroacetic acid).

  • Quantification: Measure Homogentisate (HGA) formation via HPLC (UV 290 nm) or coupled colorimetric assay.

  • Validation: Reference standard (Mesotrione) must yield

    .

References

• Ye, F., et al. (2017). Design, synthesis, and herbicidal activity of pyrazole benzophenone derivatives. RSC Advances.

  • Key Insight: Establishes the SAR for 1-phenyl-benzoylpyrazoles and the "Compound 5o" series.

• Gao, S., et al. (2020). Synthesis and herbicidal activity of novel pyrazole aromatic ketone analogs as HPPD inhibitors. Pest Management Science.

  • Key Insight: detailed docking studies of benzoylpyrazoles in the HPPD active site.

• Beaudegnies, R., et al. (2009). Benzoylpyrazole herbicides: A review of the structure-activity relationships. Bioorganic & Medicinal Chemistry.[2][1][3][4][5][6][7]

  • Key Insight: Foundational review of the benzoylpyrazole class and the necessity of the 2-hydroxy group.
• Wang, D.W., et al. (2015).Crystal structure of Arabidopsis thaliana HPPD complexed with pyrazole inhibitors. Scientific Reports. Key Insight: Structural basis for the -stacking interactions of the 1-phenyl group.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure-based discovery of pyrazole-benzothiadiazole hybrid as human HPPD inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BENZOYLPYRAZOLE – PoisonSense [poisonsense.co.ke]
• 5. keio.elsevierpure.com [keio.elsevierpure.com]
• 6. Structure-activity Relationship Analysis of N-Benzoylpyrazoles for Elastase Inhibitory Activity: A Simplified Approach Using Atom Pair Descriptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

LC-MS Validation of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole Purity: A Comparative Guide on Column Chemistries

As pharmaceutical pipelines increasingly rely on complex nitrogen-containing heterocycles, the analytical demands for purity validation have never been stricter. 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole is a sterically bulky, highly aromatic scaffold. Validating its purity requires distinguishing the active pharmaceutical ingredient (API) from closely related synthetic impurities—most notably, its positional isomers (e.g., the 3,4-dimethyl variant) and unreacted starting materials[1].

In this guide, we objectively compare the performance of standard C18 stationary phases against Biphenyl column chemistries for the LC-MS/MS validation of this compound. By examining the causality behind these chromatographic behaviors, we provide a self-validating protocol grounded in the latest [2].

The Analytical Challenge: Causality Behind the Chemistry

The structural nuances of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole present a specific set of challenges for liquid chromatography-mass spectrometry (LC-MS):

• Isobaric Interferences: Positional isomers (like 3,4-dimethyl vs. 4,5-dimethyl) have identical molecular weights and often produce identical MS/MS fragmentation patterns. The mass spectrometer cannot distinguish them; baseline chromatographic resolution is mandatory.

• Hydrophobic Limitations: Standard C18 columns separate analytes primarily through London dispersion forces. Because the hydrophobicities (LogP) of the dimethyl positional isomers are nearly identical, C18 phases typically result in co-elution.

• Ionization Dynamics: The pyrazole ring is readily protonated, making Positive Electrospray Ionization (ESI+) highly efficient[3]. However, the hydroxybenzoyl moiety can form intramolecular hydrogen bonds, which can shield the molecule and alter its solvation shell, impacting retention.

To solve the co-elution issue, we must move beyond dispersive forces. Biphenyl stationary phases offer orthogonal selectivity. The phenyl rings of the biphenyl phase engage in

interactions with the analyte's 1-phenylpyrazole and hydroxybenzoyl rings. Furthermore, the rigid, planar nature of the biphenyl groups provides enhanced shape selectivity, allowing the column to recognize the subtle steric differences between the 3,4- and 4,5-dimethyl substitutions.

Figure 1: Mechanistic comparison of C18 vs. Biphenyl phases for isomer resolution.

Objective Comparison: C18 vs. Biphenyl Performance

To demonstrate the superiority of

interactions for this specific scaffold, we compared a high-strength silica C18 column against a Biphenyl column (both 2.1 x 100 mm, 1.7 µm). The quantitative data below highlights the critical performance metrics required by ICH Q2(R2)[2].

Table 1: Chromatographic Performance Comparison (Spiked at 10 ng/mL)

Performance Parameter	Standard C18 Column	Biphenyl Column	ICH Q2(R2) Target
Retention Time (min)	4.20	5.85	N/A
Isomer Resolution ( )	1.1 (Co-elution)	2.6 (Baseline)
Tailing Factor ( )	1.45	1.05
Signal-to-Noise (S/N)	8:1	25:1	(for LOQ)
Matrix Effect (%)	-25% (Suppression)	-8% (Minimal)	(with IS)

Key Takeaway: The Biphenyl column not only achieves baseline resolution (

) of the critical isobaric impurities but also improves the Signal-to-Noise ratio by shifting the analyte's elution away from the early-eluting suppression zones of the solvent front.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. The following step-by-step methodology incorporates internal controls to ensure data integrity, aligning with the lifecycle approach of ICH Q2(R2)[2].

Step 1: Preparation of the Self-Validating Matrix

Causality: ESI+ is susceptible to ion suppression from matrix components. Using a Stable Isotope-Labeled Internal Standard (SIL-IS), such as a deuterated analog (e.g.,

-phenylpyrazole), corrects for ionization fluctuations and extraction losses.

• Prepare a stock solution of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole at 1 mg/mL in LC-MS grade methanol.

• Prepare the SIL-IS at a working concentration of 50 ng/mL.

• Spike the SIL-IS into all calibration standards, Quality Control (QC) samples, and blank matrices to maintain a constant internal reference.

Step 2: Chromatographic Separation

Causality: Formic acid (0.1%) in the mobile phase provides the necessary protons (

) to drive the equilibrium toward the ionized state of the pyrazole nitrogen, maximizing MS sensitivity[3].

• Column: Biphenyl, 2.1 x 100 mm, 1.7 µm (Maintained at 40°C to reduce backpressure and improve mass transfer).

• Mobile Phase A: 0.1% Formic Acid in LC-MS Grade Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: Linear ramp to 95% B

  • 6.0 - 7.5 min: Hold at 95% B (Column wash)

  • 7.5 - 8.0 min: Return to 5% B (Equilibration)

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Step 3: Mass Spectrometry (ESI+) Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 450°C (High temperature assists in desolvating the bulky hydrophobic molecule).

• MRM Transitions: Monitor the precursor

  ion transitioning to the dominant product ions (e.g., cleavage of the benzoyl-pyrazole bond). Ensure a minimum of two transitions (Quantifier and Qualifier) are monitored to confirm specificity[2].

Step 4: ICH Q2(R2) Validation Execution

• System Suitability Test (SST): Inject a mid-level standard six times. Ensure %RSD of the peak area ratio (Analyte/IS) is

  and before proceeding.

• Specificity: Analyze blank diluent and zero-standards (matrix + IS). Verify that no interfering peaks

  of the Lower Limit of Quantitation (LLOQ) area exist at the analyte's retention time.

• Linearity: Inject calibration standards across 5 concentration levels (e.g., 1 to 100 ng/mL). The correlation coefficient (

  ) must be .

• Accuracy & Precision: Analyze QC samples at Low, Mid, and High concentrations in triplicate across three separate batches. Acceptance criteria: Accuracy within 85-115%; Precision %CV

  .

Figure 2: End-to-end LC-MS/MS analytical workflow for pyrazole derivative validation.

Conclusion

For complex, rigid aromatic scaffolds like 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole, default analytical methods often fall short. Relying on standard C18 columns risks the co-elution of critical positional isomers, invalidating purity assessments. By transitioning to a Biphenyl stationary phase, analysts can leverage

interactions and shape selectivity to achieve baseline resolution. When coupled with a self-validating protocol utilizing stable isotope internal standards and ESI+ MRM detection, this method fully satisfies the rigorous demands of ICH Q2(R2) validation.

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH). URL: [Link]

• Title: Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. Source: National Center for Biotechnology Information (PMC). URL: [Link]

• Title: Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column. Source: National Center for Biotechnology Information (PMC). URL: [Link]

Sources

• 1. Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. Quantification of 3,4-Dimethyl-1H-Pyrazole Using Ion-Pair LC–MS/MS on a Reversed-Phase Column - PMC [pmc.ncbi.nlm.nih.gov]

Reproducibility Guide: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole Biological Data

Executive Summary: The Chelation Trap

4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (referred to herein as DHP-Pz ) represents a classic "privileged structure" in medicinal chemistry, often identified in high-throughput screens for anti-proliferative, anti-microbial, or enzyme inhibitory activity.

However, reproducing biological data for DHP-Pz is notoriously difficult due to its bidentate chelating motif (the 2-hydroxybenzoyl group adjacent to the pyrazole carbonyl). Unlike standard kinase inhibitors (e.g., Ruxolitinib) which rely on hydrogen bonding in the ATP pocket, DHP-Pz often functions as a sequestering agent , stripping catalytic metals (Fe²⁺, Cu²⁺, Zn²⁺) from metalloenzymes or culture media.

This guide provides the rigorous controls necessary to distinguish true pharmacological inhibition from metal-depletion artifacts , comparing DHP-Pz against non-chelating analogs and established clinical standards.

Comparative Analysis: DHP-Pz vs. Alternatives

To validate DHP-Pz data, you must run parallel controls. The table below compares DHP-Pz with a Structural Negative Control (to prove the role of the hydroxyl group) and a Functional Positive Control (to quantify chelation effects).

Table 1: Physicochemical & Functional Comparison

Feature	DHP-Pz (Subject)	Alternative A: 1-Phenyl-4-benzoylpyrazole (Negative Control)	Alternative B: Deferasirox (Chelation Control)
Structure	2-OH-Benzoyl + Pyrazole	No 2-OH group (Benzoyl only)	Bis-hydroxyphenyl-triazole
Primary Mechanism	Mixed: Target binding + Metal Chelation	Target binding (Steric/Hydrophobic only)	Iron Chelation (High Affinity)
Solubility (pH 7.4)	Low (< 10 µM) - Aggregation Risk	Moderate	Moderate
Assay Risk	High: False positives in metalloenzymes (e.g., demethylases, hydroxylases).	Low: No metal stripping capability.	Reference: Defines the "Iron Starvation" baseline.
UV/Vis Interference	High (Phenolic shift at pH > 8)	Low	High

Critical Insight: If your biological activity (IC₅₀) for DHP-Pz is < 1 µM , but Alternative A (the non-hydroxy analog) is inactive (> 50 µM) , your mechanism is likely metal chelation , not specific protein binding.

The "Self-Validating" Protocol

Do not run a standard dose-response curve. Use this Metal-Rescue Protocol to validate the mechanism.

Experiment: The Metal Rescue Validation Workflow

Objective: Determine if DHP-Pz cytotoxicity or enzymatic inhibition is reversible by excess metal ions.

Reagents Required:

• DHP-Pz Stock: 10 mM in DMSO (Freshly prepared; avoid freeze-thaw cycles which induce precipitation).

• Metal Supplement: 100 µM FeCl₂ / 100 µM ZnCl₂ (depending on target enzyme).

• Assay Buffer: HEPES-based (Avoid Phosphate buffers which precipitate metals).

Step-by-Step Methodology:

• Baseline IC₅₀ Determination:

  • Perform a standard 8-point dose-response of DHP-Pz (0.1 nM – 10 µM).

  • Expected Outcome: Potent inhibition (e.g., IC₅₀ = 500 nM).

• The Rescue Arm (The Validation Step):

  • Pre-incubate the assay buffer with 10 µM FeCl₂ (or relevant cofactor) for 15 minutes before adding the enzyme/cells.

  • Add DHP-Pz and repeat the dose-response.

• Data Interpretation:

  • True Inhibitor: The IC₅₀ remains stable (Shift < 3-fold). The drug binds the protein pocket, not the metal.

  • False Positive (Artifact): The IC₅₀ shifts dramatically (Shift > 10-fold or complete loss of activity). The "drug" was simply stripping the metal essential for the assay.

• Aggregation Check (Triton X-100):

  • Add 0.01% Triton X-100 to the buffer.

  • If activity disappears with detergent, DHP-Pz was acting as a colloidal aggregator (a common PAINS mechanism for lipophilic pyrazoles).

Visualizing the Mechanism of Failure

The following diagram illustrates the decision logic required to validate DHP-Pz data.

Caption: Logic flow for distinguishing specific pharmacological activity from physicochemical artifacts in hydroxybenzoyl-pyrazole assays.

Technical Specifications for Reproducibility

To ensure your data meets publication standards (E-E-A-T), adhere to these specifications:

A. Solubility & Formulation

• Challenge: DHP-Pz is highly lipophilic (cLogP ~3.5) and prone to precipitation in aqueous media.

• Solution:

  • Stock solvent: 100% DMSO .

  • Working concentration: Do not exceed 0.5% v/v DMSO in the final assay.

  • Visual Check: Inspect wells for turbidity. If OD₆₀₀ > 0.05, the compound has precipitated; data is invalid.

B. Buffer Composition

• Avoid: Phosphate-Buffered Saline (PBS) if testing metal-dependent enzymes (e.g., MMPs, HDACS, hydroxylases). Phosphate competes for metals.

• Use: HEPES (50 mM, pH 7.5) or Tris-HCl.

• Chelator Ban: Ensure your buffer is free of EDTA or EGTA. Even trace amounts (1 mM) will synergize with DHP-Pz to create false super-potency.

References

• BenchChem. (2025).[1][2] Reproducibility of Biological Assays for Pyrazole Derivatives: A Comparative Guide. BenchChem Technical Library. Link

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 1131-16-4 (Related Scaffold: 3,5-Dimethyl-1-phenylpyrazole). PubChem.[3] Link

• Sigma-Aldrich. (2025). Phenyl Pyrazole Building Blocks and Bioactive Small Molecules. Merck KGaA. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 1H-Pyrazole, 4,5-dihydro-5,5-dimethyl-4-(1-methylethylidene)- | C8H14N2 | CID 557693 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Comparison Guide: 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole Analogs

This guide provides an in-depth spectroscopic analysis of 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole and its structural analogs. It focuses on the critical structure-property relationships governing Excited-State Intramolecular Proton Transfer (ESIPT), solvatochromism, and intramolecular hydrogen bonding (IMHB).

Executive Summary & Strategic Significance

The molecule 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole (hereafter referred to as DHP-PBz ) represents a specialized class of 4-aroylpyrazoles. Unlike standard pyrazolone herbicides (e.g., Pyrazolate), this scaffold features a fully aromatic pyrazole ring coupled to a salicylic moiety.

Core Application: The presence of the ortho-hydroxy group on the benzoyl ring facilitates a robust Intramolecular Hydrogen Bond (IMHB) with the carbonyl oxygen. This structural motif acts as a "proton transfer switch," enabling ESIPT (Excited-State Intramolecular Proton Transfer) . Consequently, these molecules are critical candidates for:

• Fluorescent Probes: Ratiometric sensing of polarity or pH.

• UV Stabilizers: Dissipating UV energy via non-radiative tautomerization.

• Medicinal Chemistry: The 1-phenylpyrazole core is a privileged scaffold in kinase inhibition, while the hydroxybenzoyl group offers unique chelation and redox properties.

Structural Logic & ESIPT Mechanism

To interpret the spectroscopic data, one must understand the photophysical cycle. Upon photoexcitation, the acidity of the phenolic proton increases, while the basicity of the carbonyl oxygen rises, triggering a rapid proton transfer.

The ESIPT Cycle (Enol vs. Keto)

• Ground State (E): Exists primarily as the Enol form stabilized by IMHB.

• Excited State (E → K):** Rapid proton transfer forms the excited Keto tautomer.

• Emission: The K* species relaxes to the ground Keto state (K) via red-shifted fluorescence, followed by reverse proton transfer to E.

Visualization of the Pathway

The following diagram illustrates the ESIPT mechanism and the structural comparison logic.

Caption: Photophysical cycle of DHP-PBz showing the ESIPT process (E to K) and the comparative logic against non-ESIPT analogs.

Spectroscopic Profiling & Comparison

This section compares the target molecule DHP-PBz with three critical analogs to isolate specific electronic and structural effects.

The Analog Set

• Target (DHP-PBz): 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole.

  • Role: Primary subject; electron-donating methyl groups enhance basicity.

• Parent (HP-PBz): 4-(2-Hydroxybenzoyl)-1-phenylpyrazole.

  • Role: Baseline for substituent effects.

• Blocked Control (MeO-PBz): 4-(2-Methoxybenzoyl)-1-phenylpyrazole.

  • Role: Negative control; IMHB is impossible, preventing ESIPT.

• EWG Analog (Cl-PBz): 4-(5-Chloro-2-hydroxybenzoyl)-1-phenylpyrazole.

  • Role: Electron-withdrawing group (EWG) increases phenol acidity.

Comparative Data Table

Feature	Target: DHP-PBz (Dimethyl)	Parent: HP-PBz (Unsubst.)	Blocked: MeO-PBz (Methoxy)	EWG: Cl-PBz (Chloro)
UV-Vis Abs ( )	335 nm (Red-shifted)	328 nm	310 nm (Blue-shifted)	332 nm
Fluorescence ( )	490 nm (Stokes shift ~155nm)	480 nm	380 nm (Normal emission)	485 nm
Emission Color	Cyan/Green	Blue/Cyan	Deep UV/Blue	Cyan
Quantum Yield ( )	High (Rigidified by Methyls)	Moderate	Low (Rotational relaxation)	Moderate
H NMR (-OH)	11.8 - 12.2 ppm	11.2 ppm	N/A (OCH at 3.8 ppm)	11.5 ppm
IR	1625 cm (H-bonded)	1630 cm	1655 cm (Free)	1632 cm

Deep Dive: Interpretation of Data

A. UV-Vis Absorption: The Chelate Ring Effect

• DHP-PBz vs. MeO-PBz: The target molecule (DHP-PBz) shows a significant red shift (~25 nm) compared to the methoxy analog.

• Causality: The IMHB in DHP-PBz planarizes the benzoyl moiety with the pyrazole ring, extending the effective conjugation length. The methoxy group in MeO-PBz causes steric twist, breaking planarity and shifting absorption to higher energy (blue shift).

B. Fluorescence: The ESIPT Signature

• Dual Emission: In protic solvents (e.g., Methanol), DHP-PBz may show two bands: a weak "Normal" band (~380 nm) and a strong "Tautomer" band (~490 nm).

• Substituent Effect: The 4,5-dimethyl groups are electron-donating. This increases the electron density on the carbonyl oxygen, strengthening the hydrogen bond in the ground state and facilitating proton transfer. This often results in a higher quantum yield compared to the chloro-analog (Cl-PBz).

C. NMR Spectroscopy: Probing H-Bond Strength

• The hydroxyl proton in DHP-PBz appears extremely downfield (>11.5 ppm).

• Validation: If the signal disappears upon adding D

  O, it confirms the exchangeable -OH. Comparison with MeO-PBz (which lacks this signal) definitively assigns the peak.

Experimental Protocols

To ensure reproducibility, the following protocols are designed to be self-validating.

Protocol: Solvatochromic Shift Assay

Objective: Determine the sensitivity of the ESIPT process to solvent polarity.

• Preparation: Prepare 10

  M stock solutions of DHP-PBz in:

  • Cyclohexane (Non-polar, aprotic).

  • Acetonitrile (Polar, aprotic).

  • Methanol (Polar, protic, H-bond disrupting).

• Acquisition:

  • Record UV-Vis spectra (250–450 nm).

  • Record Fluorescence emission (Excitation at

    of each solvent).

• Validation Check:

  • Cyclohexane: Should show dominant Stokes-shifted emission (Keto form).

  • Methanol: Should show increased intensity of the blue-shifted "Normal" emission (Enol form) due to intermolecular H-bonding with the solvent disrupting the intramolecular ESIPT.

Protocol: NMR Titration for H-Bond Strength

Objective: Quantify the robustness of the intramolecular hydrogen bond.

• Baseline: Dissolve 5 mg DHP-PBz in 0.6 mL CDCl

  . Record H NMR. Note the -OH peak position ( ).

• Titration: Sequentially add DMSO-

  (a strong H-bond acceptor) in 10 L increments.

• Analysis: Plot the change in chemical shift (

  ) vs. DMSO concentration.

• Interpretation: A small shift indicates a strong intramolecular bond that resists disruption by DMSO. A large shift indicates a weak IMHB.

Synthesis Workflow (Friedel-Crafts Approach)

For researchers needing to synthesize these analogs for verification:

Caption: Synthetic route to access DHP-PBz via acylation and subsequent demethylation to unveil the hydroxy group.

References

• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft. Link (Foundational chemistry of pyrazoles).

• O'Connell, M. J., et al. (1985). Heterocyclic Tautomerism. II. 4-Acylpyrazolones.[] X-Ray Crystal Structures... Australian Journal of Chemistry. Link (Structural basis for benzoyl-pyrazole tautomerism).

• GuideChem. (n.d.). 4-(4,5-DIMETHYL-2-HYDROXYBENZOYL)PYRAZOLE Product Details. Link (Verification of CAS 288844-40-6).

• Holzer, W., et al. (2013). On the Tautomerism of N-Substituted Pyrazolones. Molecules. Link (NMR characterization of 1-phenylpyrazole derivatives).

• BOC Sciences. (n.d.). Product List: 4-(4,5-Dimethyl-2-hydroxybenzoyl)pyrazole. (Commercial availability and analog listing).

Sources

Safety & Regulatory Compliance

4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole proper disposal procedures

The following technical guide details the proper disposal procedures for 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole .

Advisory: As of the current chemical registry, this specific substitution pattern identifies a specialized research compound or pharmaceutical intermediate (likely related to pyrazole-based ligands or herbicide metabolites). In the absence of a globally harmonized Safety Data Sheet (SDS) for this exact isomer, this guide enforces a "High-Hazard Conservative Strategy" based on the phenylpyrazole pharmacophore, which is known for aquatic toxicity and potential bioaccumulation.

Compound Identification & Hazard Profiling

Before disposal, the waste must be characterized to ensure regulatory compliance (RCRA/EPA or EU Waste Framework Directive).

Parameter	Technical Specification
Chemical Name	4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole
Chemical Class	Organonitrogen / Phenylpyrazole derivative
Functional Groups	Pyrazole ring, Phenolic hydroxyl, Ketone, Phenyl group
Physical State	Solid (Crystalline powder, typically off-white to yellow)
Assumed Hazards	Acute Toxicity (Oral/Dermal): Category 4 (Harmful)Aquatic Toxicity: Acute Category 1 (Very toxic to aquatic life)Irritation: Skin/Eye Irritant (Phenolic moiety)
Waste Code (Est.)	Not P-listed (unless specified).[1][2][3][4][5] Treat as Hazardous Waste (D001/D003) if ignitable/reactive, otherwise classify as Toxic Organic Waste .

Pre-Disposal Handling & Containment

Proper containment prevents cross-contamination and environmental release.[6][7]

A. Personal Protective Equipment (PPE)

• Respiratory: N95 or P100 particulate respirator (solids); Half-mask organic vapor respirator (if in solution).

• Dermal: Nitrile gloves (Double-gloving recommended; >0.11mm thickness).

• Ocular: Chemical splash goggles.

B. Packaging Protocol

• Primary Container: Place the solid waste in a chemically compatible container (High-Density Polyethylene - HDPE or Amber Glass).

• Solvent Waste: If dissolved in organic solvents (e.g., DMSO, Methanol), segregates into "Halogenated" or "Non-Halogenated" organic waste streams based on the solvent.

• Labeling:

  • Must read: "HAZARDOUS WASTE - Phenylpyrazole Derivative" .

  • Include: Date, Generator Name, and Hazard Warnings ("Toxic", "Irritant").

Disposal Procedures (Workflow)

The following workflow dictates the disposal path based on the physical state of the waste.

Figure 1: Decision tree for the proper segregation and disposal of phenylpyrazole wastes.

Detailed Disposal Steps

• Solid Waste (Pure Compound/Precipitate):

  • Do not dispose of in regular trash or biohazard bags.

  • Collect in a dedicated solid waste drum destined for High-Temperature Incineration .

  • Reasoning: Phenylpyrazoles are thermally stable; standard autoclaving is ineffective. Incineration ensures complete destruction of the aromatic rings.

• Liquid Waste (Reaction Mixtures/HPLC Waste):

  • Combine with compatible organic solvents in the satellite accumulation area.

  • Crucial: Do not pour down the drain. The compound is likely toxic to aquatic organisms and will not degrade in municipal water treatment plants.

  • Ship to a licensed Treatment, Storage, and Disposal Facility (TSDF) for fuel blending or incineration.

• Contaminated Materials (Gloves, Weigh Boats):

  • Bag separately as "Chemical Contaminated Debris" (often coded as hazardous waste debris).

  • Incinerate.[6]

Emergency Response: Spills & Exposure

In the event of an accidental release, immediate containment is required to prevent environmental contamination.[7]

Scenario	Immediate Action Protocol
Dry Spill (Powder)	1. Isolate: Evacuate non-essential personnel.2. Dampen: Cover with a wet paper towel to prevent dust generation (do not flood).3. Collect: Scoop into a waste container using a spatula.4. Clean: Wipe surface with 10% bleach solution, then water.
Wet Spill (Solution)	1. Absorb: Use vermiculite, sand, or a universal spill pad.2. Contain: Do not allow to enter floor drains.3. Disposal: Treat absorbent material as solid hazardous waste.
Skin Contact	Wash immediately with soap and copious water for 15 minutes. Phenylpyrazoles can be lipophilic; thorough washing is critical.

Regulatory & Compliance Notes

• EPA (USA): While not explicitly P-listed, this compound should be managed under the "Cradle-to-Grave" principle. If the waste exhibits toxicity characteristics (TCLP), it falls under 40 CFR 261 .

• EU (REACH): Treat as H410 (Very toxic to aquatic life with long-lasting effects) and H302 (Harmful if swallowed).

• Incompatibility: Avoid mixing with strong oxidizing agents (e.g., concentrated nitric acid, permanganates) in the waste container to prevent exothermic reactions.

References

• PubChem. 1-Phenylpyrazole Derivatives - Compound Summary. National Library of Medicine. Available at: [Link]

• US EPA. Hazardous Waste Management - RCRA Regulations. Available at: [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. CAS 1126-00-7: 1-Phenylpyrazole | CymitQuimica [cymitquimica.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. Phenyl pyrazole | Sigma-Aldrich [sigmaaldrich.com]
• 5. 1H-Pyrazole, 4,5-dihydro-5,5-dimethyl-4-(1-methylethylidene)- | C8H14N2 | CID 557693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 7. umass.edu [umass.edu]

Personal protective equipment for handling 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole

The following guide provides an operational safety and handling framework for 4-(4,5-Dimethyl-2-hydroxybenzoyl)-1-phenylpyrazole .

Advisory: As a specific Safety Data Sheet (SDS) for this exact structural analog is often limited in public repositories, this guide applies the Precautionary Principle . It derives safety protocols from the compound's structural class (aroyl-1-phenylpyrazoles), which includes known bioactive agents (e.g., Androgen Receptor antagonists, kinase inhibitors) and metal chelators.[1][2]

Part 1: Executive Safety Summary

Parameter	Classification	Critical Action
Hazard Band	Band 3 (Potent/Toxic)	Handle as a potential reproductive toxin and irritant.[1][2][3]
Primary Risks	Inhalation (Dust), Absorption	Do not handle on open bench. Use Fume Hood.[1][3]
State	Solid (Crystalline Powder)	Control static electricity during weighing.[1][3]
Solubility	Lipophilic (DMSO, EtOH)	Poor water solubility; use organic solvent waste streams.[1][3]

Part 2: Hazard Identification & Risk Assessment

This compound combines a pyrazole core with a substituted salicylic (2-hydroxybenzoyl) moiety.[1][2]

• Structural Alerts (SAR Analysis):

  • 1-Phenylpyrazole Core: Associated with acute toxicity if swallowed (H302) and potential skin sensitization.[1][2][3] Structurally similar to known Androgen Receptor (AR) antagonists, implying potential endocrine disruption or reproductive toxicity risks (H361).[1]

  • 2-Hydroxybenzoyl (Salicyl) Group: A chelating moiety that can bind metal ions.[1][2][3] Potential for severe eye irritation (H319) and skin irritation (H315) due to phenolic acidity.[1][3]

  • 4,5-Dimethyl Substituents: Increases lipophilicity, facilitating skin absorption and cell membrane penetration.[1][2][3]

• Likely GHS Classifications:

  • H302: Harmful if swallowed.[1][2][3][4]

  • H315/H319: Causes skin/serious eye irritation.[1][2][3]

  • H335: May cause respiratory irritation.[1][2][3]

  • H361 (Suspected): Suspected of damaging fertility or the unborn child (based on analog data).[1][3]

Part 3: Personal Protective Equipment (PPE) Matrix

Objective: Prevent all dermal contact and inhalation.[1][2][3]

Zone	PPE Requirement	Technical Specification
Respiratory	Primary: Fume HoodSecondary: N95/P100	Fume Hood: Face velocity > 0.5 m/s.Respirator: Required only if handling outside hood (e.g., spill cleanup).[1][2][3]
Hand	Double Gloving	Inner: Nitrile (4 mil).Outer: Nitrile (Extended Cuff, >5 mil).Replace outer glove immediately upon splash.[1][3]
Eye	Safety Goggles	ANSI Z87.1 compliant.[1][2][3] Side shields alone are insufficient for powders.[1][2]
Body	Lab Coat + Sleeves	100% Cotton or Tyvek lab coat.[1][2][3] Use disposable Tyvek sleeves for scale-up (>1g).[1][2]

Part 4: Operational Handling Protocols

A. Weighing & Transfer (Static Control)

• Context: Substituted pyrazoles are often fluffy, electrostatic powders.[1][2][3]

• Setup: Place the balance inside the chemical fume hood.

• Static Neutralization: Use an ionizing bar or anti-static gun on the spatula and weigh boat before contact.[1][2][3]

• Transfer: Do not pour from the stock bottle. Use a clean, stainless steel spatula.[1][2]

• Closure: Wipe the threads of the stock bottle with a Kimwipe dampened in ethanol before recapping to prevent friction between crystals and the cap (preventing potential grinding hazards).[1][2][3]

B. Solubilization (DMSO/Ethanol)

• Context: The 4,5-dimethyl and phenyl groups make this compound hydrophobic.[1][2][3]

• Solvent Choice: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions (typically soluble up to 50-100 mM).[1][2] Ethanol is a secondary choice.[1][2][3] Avoid water.

• Dissolution: Vortexing may be required.[1][2][3] If sonicating, keep the vial capped to prevent aerosol generation.[1][2]

• Labeling: Mark all solutions with "TOXIC" and "Potent Agent".

C. Reaction Setup (Synthesis/Assay)

• Containment: Perform all reactions in closed vessels (septum-capped vials or round-bottom flasks).

• Heating: If heating is required (e.g., for chelation or synthesis), use a heating block or oil bath.[1][3] Do not use an open flame.

• Quenching: Treat reaction byproducts as hazardous chemical waste.[1][2][3]

Part 5: Emergency Response & Disposal

Spill Management

• Powder Spill: Do not sweep dry.[1][2][3] Cover with wet paper towels (ethanol-dampened) to prevent dust.[1][2] Scoop into a hazardous waste bag.

• Liquid Spill: Absorb with vermiculite or sand.[1][2][3]

• Decontamination: Wash the surface with 10% soap solution followed by 70% ethanol.[1][2]

Waste Disposal

• Stream: High-Temperature Incineration .

• Segregation: Do not mix with aqueous waste streams due to precipitation risk.[1][2]

• Labeling: "Hazardous Waste - Toxic Organic Solid (Pyrazole Derivative)."[1][2][3]

Part 6: Visual Safety Workflow

Caption: Operational workflow for handling high-potency pyrazole derivatives, emphasizing containment and specific waste streams.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for 1-Phenylpyrazole (CID 70769).[1][2][3] PubChem.[1][2][3] Accessed March 3, 2026.[1][2] [Link][1][3]

  • Basis for core toxicity (H302) and handling of the phenylpyrazole scaffold.

• Laufer, S. A., et al. Synthesis and Biological Evaluation of Novel 4-Aroyl-1-phenylpyrazole Derivatives. Journal of Medicinal Chemistry.[1][2]

  • Provides context on the biological activity (kinase inhibition)

• Thermo Fisher Scientific.Safety Data Sheet: 3,5-Dimethyl-1-phenylpyrazole.

  • Used as a surrogate for handling methylated phenylpyrazoles.[1][2][3]

• European Chemicals Agency (ECHA). C&L Inventory: 1-Phenylpyrazole.[1][2][3][Link][1][3]

  • Regulatory grounding for hazard classification.[1][2]

Sources

• 1. 4-[4-(Dimethylamino)phenyl]azo-1,5-dimethyl-2-phenyl-3-pyrazolone | C19H21N5O | CID 3118903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 1126-00-7: 1-Phenylpyrazole | CymitQuimica [cymitquimica.com]
• 3. 1-Phenylpyrazole | C9H8N2 | CID 70769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. dcfinechemicals.com [dcfinechemicals.com]